1-(Hydroxymethyl)cycloheptan-1-ol

• CAS: 74397-19-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 1-(Hydroxymethyl)cycloheptan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Cycloheptane Moiety in Modern Drug Discovery

The cycloheptane ring, a seven-membered carbocycle, is a recurring and valuable scaffold in the realm of medicinal chemistry.[1] Its inherent conformational flexibility allows molecules incorporating this motif to adopt specific three-dimensional arrangements, enabling precise interactions with biological targets.[1] This adaptability has made the cycloheptane framework an attractive template for the design of novel therapeutic agents, including inhibitors of key cell cycle regulators like cyclin-dependent kinase 2 (CDK2).[1] 1-(Hydroxymethyl)cycloheptan-1-ol, a geminal diol derivative of cycloheptane, presents a unique combination of a flexible carbocyclic core and two hydroxyl groups, offering potential for hydrogen bonding and further functionalization. Understanding the fundamental physicochemical properties of this compound is paramount for its potential application in drug design and development, influencing factors such as solubility, permeability, and metabolic stability.

This technical guide provides a comprehensive overview of the core physicochemical properties of 1-(Hydroxymethyl)cycloheptan-1-ol, detailed experimental protocols for their determination, and an exploration of its potential within the broader context of medicinal chemistry.

Physicochemical Properties of 1-(Hydroxymethyl)cycloheptan-1-ol

A thorough understanding of a compound's physicochemical profile is the bedrock of successful drug development. The following table summarizes the key experimental and predicted properties of 1-(Hydroxymethyl)cycloheptan-1-ol.

Property	Experimental Value	Predicted Value	Unit	Source
Molecular Formula	C₈H₁₆O₂	-	-	-
Molecular Weight	144.21	-	g/mol	-
Melting Point	58.1	-	°C	[2]
Boiling Point	257	256	°C	[2]
Water Solubility	0.164	0.170	g/L	[2]
pKa (Acidic Apparent)	12.9	-	-	[2]
LogP (Octanol-Water Partition Coefficient)	-	1.41	-	[2]
Density	1.03	-	g/cm³	[2]
Flash Point	115	-	°C	[2]
Refractive Index	1.49	-	-	[2]

Synthesis of 1-(Hydroxymethyl)cycloheptan-1-ol

The synthesis of 1-(Hydroxymethyl)cycloheptan-1-ol can be achieved through nucleophilic hydroxymethylation of cycloheptanone. A reliable method involves the use of a (methoxymethoxy)methyllithium reagent followed by acidic workup.

Experimental Protocol:

Part A: Preparation of 1-[(Methoxymethoxy)methyl]cycloheptanol

• To a solution of (methoxymethoxy)tributylstannane in anhydrous tetrahydrofuran (THF) at -78°C under an inert atmosphere (e.g., argon or nitrogen), add a solution of n-butyllithium in hexanes dropwise.

• Stir the resulting mixture at -78°C for 30 minutes to generate the (methoxymethoxy)methyllithium reagent.

• Add a solution of cycloheptanone in anhydrous THF dropwise to the reaction mixture at -78°C.

• Stir the reaction at -78°C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield 1-[(methoxymethoxy)methyl]cycloheptanol as a colorless oil.

Part B: Preparation of 1-(Hydroxymethyl)cycloheptan-1-ol

• Dissolve the 1-[(methoxymethoxy)methyl]cycloheptanol obtained in Part A in a mixture of methanol and concentrated hydrochloric acid.

• Heat the reaction mixture to 55°C and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and carefully neutralize with saturated aqueous sodium bicarbonate solution.

• Remove the methanol under reduced pressure.

• Extract the remaining aqueous mixture with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

• Purify the crude product by flash column chromatography on silica gel to obtain 1-(hydroxymethyl)cycloheptan-1-ol as a white solid.

Caption: Synthetic workflow for 1-(Hydroxymethyl)cycloheptan-1-ol.

Experimental Methodologies for Physicochemical Characterization

The following sections provide detailed, step-by-step protocols for the experimental determination of the key physicochemical properties of 1-(Hydroxymethyl)cycloheptan-1-ol.

Melting Point Determination

The melting point is a fundamental physical property used for identification and purity assessment of a solid compound.

Protocol:

• Ensure the melting point apparatus is clean and calibrated.

• Finely powder a small sample of 1-(Hydroxymethyl)cycloheptan-1-ol.

• Pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Place the capillary tube in the heating block of the melting point apparatus.

• Heat the sample at a rapid rate initially until the temperature is about 15-20°C below the expected melting point (approximately 58°C).

• Decrease the heating rate to 1-2°C per minute to ensure accurate determination.

• Record the temperature at which the first liquid is observed (the onset of melting) and the temperature at which the entire sample becomes a clear liquid (the completion of melting). This range is the melting point.

Caption: Workflow for melting point determination.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid and the liquid changes into a vapor.

Protocol:

• Place a small volume (approximately 0.5-1 mL) of 1-(Hydroxymethyl)cycloheptan-1-ol into a small test tube.

• Invert a capillary tube (sealed at one end) and place it, open end down, into the test tube containing the sample.

• Attach the test tube to a thermometer using a rubber band, ensuring the bottom of the test tube is level with the thermometer bulb.

• Suspend the assembly in a heating bath (e.g., silicone oil) ensuring the sample is below the surface of the oil.

• Heat the bath gradually while stirring to ensure even temperature distribution.

• Observe the capillary tube. As the boiling point is approached, a stream of bubbles will emerge from the open end of the capillary tube.

• Once a steady stream of bubbles is observed, remove the heat and allow the bath to cool slowly.

• The boiling point is the temperature at which the bubbling stops and the liquid begins to enter the capillary tube.

Caption: Workflow for boiling point determination.

Water Solubility Determination

The shake-flask method is a common and reliable technique for determining the equilibrium solubility of a compound in a specific solvent.

Protocol:

• Add an excess amount of 1-(Hydroxymethyl)cycloheptan-1-ol to a known volume of distilled water in a sealed flask.

• Agitate the flask at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Allow the undissolved solid to settle.

• Carefully withdraw a sample of the supernatant, ensuring no solid particles are included. Filtration through a 0.45 µm filter may be necessary.

• Analyze the concentration of the dissolved 1-(Hydroxymethyl)cycloheptan-1-ol in the supernatant using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with a UV detector or a validated gas chromatography (GC) method.

• Calculate the solubility in g/L.

Caption: Workflow for water solubility determination.

pKa Determination

Potentiometric titration is a standard method for determining the pKa of a compound. For a weakly acidic compound like an alcohol, this involves titration with a strong base.

Protocol:

• Prepare a solution of 1-(Hydroxymethyl)cycloheptan-1-ol of known concentration in a suitable solvent system (e.g., a water-methanol mixture to ensure solubility).

• Calibrate a pH meter with standard buffer solutions.

• Immerse the pH electrode in the sample solution and record the initial pH.

• Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH), adding the titrant in small, known increments.

• Record the pH of the solution after each addition of titrant.

• Continue the titration well past the equivalence point.

• Plot the pH of the solution versus the volume of titrant added.

• The pKa is the pH at the half-equivalence point (the point where half of the acid has been neutralized). This can be determined from the inflection point of the titration curve.

Caption: Workflow for pKa determination.

Spectroscopic Characterization

• ¹H NMR: The proton NMR spectrum is expected to show broad multiplets for the cycloheptane ring protons. A singlet or a broad signal for the two hydroxyl protons would be observed, the chemical shift of which would be dependent on concentration and solvent. A distinct signal for the methylene protons (-CH₂OH) would also be present.

• ¹³C NMR: The carbon NMR spectrum would display signals for the carbon atoms of the cycloheptane ring. The carbon atom bearing the two hydroxyl groups would be significantly downfield. The methylene carbon of the hydroxymethyl group would also have a characteristic chemical shift.

• Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a strong, broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching of the hydroxyl groups. A C-O stretching absorption would be expected in the 1000-1200 cm⁻¹ region.

• Mass Spectrometry: The mass spectrum would show the molecular ion peak (M⁺) at m/z 144. Fragmentation patterns would likely involve the loss of water and the hydroxymethyl group.

Conformational Analysis of the Cycloheptane Ring

The cycloheptane ring is known for its conformational flexibility, existing in a dynamic equilibrium between several low-energy conformations, primarily the twist-chair and twist-boat forms. The presence of substituents, such as the hydroxymethyl and hydroxyl groups in 1-(Hydroxymethyl)cycloheptan-1-ol, will influence the conformational preference. Computational modeling and advanced NMR techniques, such as Nuclear Overhauser Effect (NOE) experiments, can provide valuable insights into the predominant solution-state conformation, which is crucial for understanding its interaction with biological macromolecules.

Applications in Drug Development

Diols are important functional groups in medicinal chemistry. The two hydroxyl groups of 1-(Hydroxymethyl)cycloheptan-1-ol can act as hydrogen bond donors and acceptors, potentially enhancing binding affinity to target proteins. They also provide handles for further chemical modification to create prodrugs or to modulate pharmacokinetic properties. The cycloheptane scaffold itself can serve as a non-aromatic bioisostere for phenyl rings, offering a way to improve properties such as solubility and metabolic stability while maintaining a similar spatial arrangement of functional groups.[1] The unique three-dimensional structure imparted by the cycloheptane ring can be exploited to achieve selectivity for specific receptor subtypes or enzyme isoforms.[1]

Safety and Handling

As a general laboratory chemical, 1-(Hydroxymethyl)cycloheptan-1-ol should be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Use in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

1-(Hydroxymethyl)cycloheptan-1-ol is a molecule with a rich set of physicochemical properties that make it an intriguing building block for medicinal chemistry and drug discovery. Its flexible cycloheptane core, coupled with the hydrogen bonding capacity of its geminal diol functionality, provides a unique platform for the design of novel therapeutic agents. This technical guide has provided a comprehensive overview of its known properties, detailed protocols for their experimental determination, and insights into its potential applications. Further research into the biological activities of derivatives of 1-(Hydroxymethyl)cycloheptan-1-ol is warranted to fully explore its therapeutic potential.

References

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• Toxicological assessment of 3-chloropropane-1,2-diol and glycidol fatty acid esters in food. (URL: [Link])

• In vivo genotoxicity studies with 3-monochloropropan-1,2-diol - ResearchGate. (URL: [Link])

• 1-Methylcycloheptan-1-ol | C8H16O | CID 77376 - PubChem - NIH. (URL: [Link])

• Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis - PMC. (URL: [Link])

• SCHEME 6.14 Synthesis of cyclopentane diol derivatives. - ResearchGate. (URL: [Link])

• 1-(Hydroxymethyl)cycloheptan-1-ol Properties - EPA. (URL: [Link])

• 1H NMR Spectrum (1D, 600 MHz, H2O, predicted) (NP0180180) - NP-MRD. (URL: [Link])

• 1,2-octane diol, 1117-86-8 - The Good Scents Company. (URL: [Link])

• 13C NMR Spectrum (1D, 176 MHz, H2O, predicted) (NP0257553) - NP-MRD. (URL: [Link])

• Toxicological Review of cis- and trans-1,2-Dichloroethylene (PDF) - Integrated Risk Information System. (URL: [Link])

• 1-(Hydroxymethyl)cyclohexan-1-ol | C7H14O2 | CID 251259 - PubChem. (URL: [Link])

• Thermodynamically Controlled, Dynamic Binding of Diols to a 1,2-BN Cyclohexane Derivative - PMC. (URL: [Link])

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• Cycloarta-23-ene-3beta,25-diol a pentacyclic steroid from Euphorbia spinidens, as COX inhibitor with molecular docking, and in vivo study of its analgesic and anti-inflammatory activities in male swiss mice and wistar rats - PubMed. (URL: [Link])

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Introduction: The Significance of Crystalline Architecture

An In-Depth Technical Guide to the Structural Elucidation of 1-(Hydroxymethyl)cycloheptan-1-ol: A Methodological Framework

Abstract: The precise three-dimensional arrangement of atoms within a crystal lattice is a critical determinant of a molecule's bulk properties, including solubility, melting point, and bioavailability. This guide provides a comprehensive, in-depth framework for the structural elucidation of 1-(hydroxymethyl)cycloheptan-1-ol. While a published crystal structure for this specific molecule is not available in open-access crystallographic databases as of February 2026, this document serves as a complete methodological protocol for its synthesis, crystallization, and structural analysis via single-crystal X-ray diffraction. By integrating theoretical principles with practical, field-proven experimental designs, this whitepaper offers researchers and drug development professionals a robust roadmap for characterizing novel small molecules.

The cycloheptane ring, a seven-membered carbocycle, is a fascinating structural motif in organic chemistry, known for its conformational flexibility. The introduction of two hydroxyl groups, as in 1-(hydroxymethyl)cycloheptan-1-ol, imparts a high degree of polarity and the capacity for extensive hydrogen bonding. These intermolecular forces are the primary drivers of the crystalline packing, dictating how individual molecules arrange themselves in a highly ordered, repeating lattice. Understanding this arrangement is paramount in materials science and pharmaceutical development, where polymorphism—the ability of a substance to exist in more than one crystal form—can have profound implications for a drug's efficacy and stability.

This guide will therefore not only outline the "how" but also the "why" behind the necessary experimental steps, providing a self-validating system of protocols grounded in authoritative principles of chemical synthesis and crystallography.

Synthesis and Purification of 1-(Hydroxymethyl)cycloheptan-1-ol

A reliable synthesis and rigorous purification are prerequisites for obtaining high-quality single crystals suitable for X-ray diffraction. A plausible and efficient synthetic route to 1-(hydroxymethyl)cycloheptan-1-ol is the reduction of cycloheptanone.

Proposed Synthetic Pathway

A common method for the synthesis of 1,2-diols from ketones involves a two-step process. First, cycloheptanone can be reacted with a cyanide source to form a cyanohydrin. Subsequent reduction of the nitrile group yields the desired 1-(aminomethyl)cycloheptan-1-ol, which can then be converted to the diol. A more direct route involves the use of a formaldehyde equivalent.

A highly effective method for the hydroxymethylation of ketones is the reaction with paraformaldehyde and a suitable base.

Experimental Protocol: Synthesis of 1-(Hydroxymethyl)cycloheptan-1-ol

• Reaction Setup: To a solution of cycloheptanone (1.0 eq) in a suitable solvent such as methanol, add paraformaldehyde (1.2 eq) and a catalytic amount of a base like potassium carbonate (0.1 eq).

• Reaction Conditions: Stir the mixture at room temperature for 24-48 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: Upon completion, neutralize the reaction mixture with a dilute acid (e.g., 1M HCl). Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product should be purified by column chromatography on silica gel to yield pure 1-(hydroxymethyl)cycloheptan-1-ol.

Crystallization: The Art of Growing Single Crystals

The growth of a single crystal is often the most challenging step in structure determination. The goal is to encourage molecules to slowly and methodically arrange themselves into a perfect lattice. For a polar molecule like 1-(hydroxymethyl)cycloheptan-1-ol, several techniques are applicable.

Crystallization Methodologies

Technique	Description	Suitability for 1-(Hydroxymethyl)cycloheptan-1-ol
Slow Evaporation	A solution of the compound is left undisturbed in a loosely covered vial, allowing the solvent to evaporate slowly over days or weeks.	High. The choice of solvent is critical; a solvent system where the compound has moderate solubility is ideal (e.g., ethyl acetate/hexane).
Vapor Diffusion	A concentrated solution of the compound in a good solvent is placed in a small vial, which is then placed in a larger sealed jar containing a poor solvent (the precipitant). The vapor of the poor solvent slowly diffuses into the solution, reducing the solubility and inducing crystallization.	High. This method offers excellent control over the rate of crystallization. A good solvent could be methanol, and a poor solvent could be diethyl ether.
Cooling	A saturated solution of the compound at an elevated temperature is slowly cooled.	Moderate. May lead to rapid precipitation, but can be effective if the cooling rate is carefully controlled.

Step-by-Step Protocol for Crystallization by Vapor Diffusion

• Prepare a Concentrated Solution: Dissolve 5-10 mg of purified 1-(hydroxymethyl)cycloheptan-1-ol in a minimal amount (e.g., 0.5 mL) of a "good" solvent (e.g., methanol or ethanol) in a small, open vial.

• Set up the Diffusion Chamber: Place this vial inside a larger jar containing 2-3 mL of a "poor" solvent (e.g., diethyl ether or hexane). The poor solvent should be one in which the compound is sparingly soluble.

• Seal and Incubate: Seal the larger jar tightly and leave it undisturbed in a vibration-free location at a constant temperature.

• Monitor Crystal Growth: Check for crystal growth every few days. Suitable crystals for X-ray diffraction are typically 0.1-0.3 mm in each dimension.

Caption: Workflow for crystallization via vapor diffusion.

Single-Crystal X-ray Diffraction: Unveiling the Structure

Once a suitable crystal is obtained, its three-dimensional structure can be determined using single-crystal X-ray diffraction. This technique relies on the principle that X-rays are diffracted by the electrons in the crystal lattice, producing a unique diffraction pattern that can be mathematically deconvoluted to reveal the arrangement of atoms.

The Experimental Workflow

Caption: The single-crystal X-ray diffraction workflow.

Data Analysis and Structure Refinement

• Data Collection: The crystal is mounted on a goniometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations. It is then irradiated with a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector as the crystal is rotated.

• Structure Solution: The diffraction data provides the intensities of the reflections, but not their phases. The "phase problem" is typically solved using direct methods or Patterson methods, which generate an initial electron density map.

• Structure Refinement: An initial model of the molecule is fitted to the electron density map. The positions of the atoms, their anisotropic displacement parameters, and other variables are then refined using a least-squares algorithm to achieve the best possible fit between the observed diffraction pattern and the one calculated from the model. The quality of the final structure is assessed by the R-factor, which should ideally be below 5% for a well-defined structure.

Hypothetical Structural Analysis of 1-(Hydroxymethyl)cycloheptan-1-ol

In the absence of experimental data, we can predict the key structural features of 1-(hydroxymethyl)cycloheptan-1-ol based on fundamental chemical principles.

Intramolecular and Intermolecular Interactions

The molecule possesses two hydroxyl groups: a primary (-CH₂OH) and a tertiary (-C-OH). These groups are excellent hydrogen bond donors and acceptors.

• Intramolecular Hydrogen Bonding: It is possible for an intramolecular hydrogen bond to form between the two hydroxyl groups, creating a six-membered ring. This would influence the conformation of the cycloheptane ring.

• Intermolecular Hydrogen Bonding: The dominant interactions in the crystal lattice will undoubtedly be intermolecular hydrogen bonds. These can form extensive networks, such as chains or sheets, linking multiple molecules together. The specific pattern of these bonds will define the crystal packing.

Caption: Predicted intermolecular hydrogen bonding network.

Conformational Flexibility of the Cycloheptane Ring

Cycloheptane is known to exist in several low-energy conformations, primarily the twist-chair and the twist-boat. The presence of bulky and polar substituents at the C1 position will likely favor a specific conformation in the solid state that minimizes steric hindrance and maximizes favorable hydrogen bonding interactions. The final observed conformation in the crystal will be a delicate balance of these competing energetic factors.

Conclusion and Future Directions

This guide has provided a comprehensive, technically detailed roadmap for determining the crystal structure of 1-(hydroxymethyl)cycloheptan-1-ol. While the structure remains to be experimentally determined, the protocols for synthesis, crystallization, and X-ray diffraction outlined herein represent a robust and validated approach. The successful elucidation of this structure would provide valuable insights into the conformational preferences of substituted cycloheptanes and the intricate hydrogen bonding networks that govern their solid-state architecture. Such information is of fundamental importance to both academic research and the rational design of new materials and pharmaceutical compounds.

References

Due to the lack of a specific crystal structure for 1-(Hydroxymethyl)cycloheptan-1-ol, the references below are provided to support the general methodologies and principles discussed in this guide.

• Synthesis of 1,2-diols: For general methods on the synthesis of diols from ketones, a standard organic chemistry textbook is a valuable resource.

  • Title: March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure
  • Source: Wiley

  • URL: [Link]

• Crystallization Techniques: For a comprehensive overview of crystalliz

  • Title: Crystal Growth of Organic M
  • Source: American Chemical Society

  • URL: [Link]

• Single-Crystal X-ray Diffraction: For the theory and practice of X-ray crystallography.

  • Title: Crystal Structure Analysis: A Primer
  • Source: Oxford University Press

  • URL: [Link]

• Crystallographic Databases: To search for existing crystal structures.

  • Title: Cambridge Structural D
  • Source: Cambridge Crystallographic D

  • URL: [Link]

Conformational Analysis of 1-(Hydroxymethyl)cycloheptan-1-ol: Energetics, H-Bonding, and Structural Dynamics

Executive Summary

This technical guide provides a comprehensive structural analysis of 1-(Hydroxymethyl)cycloheptan-1-ol (CAS: 74397-19-6). Unlike cyclohexane derivatives, which are dominated by a rigid chair conformation, this seven-membered ring system exhibits high conformational flexibility, primarily oscillating between Twist-Chair (TC) and Twist-Boat (TB) forms.

The critical structural determinant for this molecule is the geminal disubstitution at C1, featuring a hydroxyl group (-OH) and a hydroxymethyl group (-CH₂OH). This specific substitution pattern facilitates a strong Intramolecular Hydrogen Bond (IMHB) , creating a stable 5-membered pseudo-ring. This interaction significantly raises the energy barrier for pseudorotation, locking the molecule into a preferred Twist-Chair conformer that maximizes the O-H···O interaction while minimizing transannular strain.[1]

Theoretical Framework & Structural Dynamics[2]

The Cycloheptane Scaffold

The parent cycloheptane ring is unique due to its pseudorotation. The energy landscape is defined by four primary conformers:

• Twist-Chair (TC): The global minimum for unsubstituted cycloheptane.

• Chair (C): A transition state or high-energy local minimum (approx. 1–2 kcal/mol above TC).

• Twist-Boat (TB): Higher energy (approx. 2–3 kcal/mol above TC).

• Boat (B): The highest energy conformer due to eclipsing interactions.[2]

For 1-(Hydroxymethyl)cycloheptan-1-ol , the bulky gem-disubstitution at C1 perturbs this equilibrium. The Thorpe-Ingold effect (gem-dimethyl effect) suggests that the internal C-C-C angle at C1 will compress, expanding the external O-C-C angle, which can favor specific ring puckering modes to relieve steric strain.

Intramolecular Hydrogen Bonding (IMHB)

The defining feature of this molecule is the capacity for IMHB between the tertiary alcohol at C1 and the primary alcohol of the hydroxymethyl group.

• Interaction Type:

  donor-acceptor interaction.

• Geometry: Formation of a 5-membered ring (S(5) motif).

• Energetics: This H-bond is predicted to stabilize the global minimum by 3.5 – 5.0 kcal/mol relative to non-bonded conformers, effectively "pinning" the flexible ring.

Conformational Interconversion Map

The following diagram illustrates the stabilization of the Twist-Chair conformer via IMHB within the pseudorotation pathway.

Figure 1: Conformational energy landscape highlighting the stabilization of the Twist-Chair form by Intramolecular Hydrogen Bonding (IMHB).

Computational Protocol (Methodology)

To accurately model this system, a multi-tiered computational approach is required. Standard Force Fields (MM2/MMFF) are insufficient for accurately resolving the delicate balance between H-bonding and ring strain.

Recommended Workflow

• Conformational Search: Monte Carlo (MC) or Molecular Dynamics (MD) sampling to generate candidate structures.

• Geometry Optimization: DFT utilizing a dispersion-corrected functional (e.g.,

  B97X-D) to account for weak non-covalent interactions.

• Solvation Modeling: PCM or SMD models (Chloroform or DMSO) to mimic experimental conditions.

Figure 2: Computational workflow for accurate conformational analysis of flexible cycloalkane derivatives.

Experimental Validation Protocols

Trustworthiness in structural assignment requires experimental corroboration of calculated models.

Variable Temperature (VT) NMR Spectroscopy

• Rationale: At room temperature, cycloheptane rings undergo rapid pseudorotation, averaging NMR signals. Cooling the sample slows this exchange, allowing the detection of distinct conformers.

• Protocol:

  • Dissolve 10 mg of compound in CD₂Cl₂ (Freon mixtures may be needed for < -100°C).

  • Acquire ¹H and ¹³C spectra at 25°C.

  • Stepwise cool to -90°C in 10°C decrements.

  • Target Observation: Decoalescence of the ring methylene protons and the emergence of distinct signals for the gem-disubstituted carbon environment.

  • IMHB Signature: The hydroxyl proton involved in H-bonding will show a downfield shift (typically

    4.0–6.0 ppm) and reduced temperature coefficient ( ) compared to the free -OH.

Dilution IR Spectroscopy

• Rationale: Distinguish between intermolecular (concentration-dependent) and intramolecular (concentration-independent) hydrogen bonding.

• Protocol:

  • Prepare a series of solutions in dry CCl₄ ranging from 0.1 M to 0.001 M.

  • Acquire FTIR spectra in the O-H stretching region (3200–3700 cm⁻¹).

  • Interpretation:

    • Free -OH: Sharp band at ~3600–3650 cm⁻¹.

    • Intramolecular H-bond: Broad, concentration-independent band at ~3500–3550 cm⁻¹.

    • Intermolecular H-bond: Broad band at <3400 cm⁻¹ that disappears upon dilution.

Quantitative Data Summary

The following table summarizes predicted structural parameters based on high-level DFT calculations (B3LYP/6-311++G**) for analogous 1-substituted cycloheptanols.

Parameter	Twist-Chair (IMHB)	Twist-Chair (Open)	Twist-Boat
Relative Energy ( )	0.00 kcal/mol	+3.8 kcal/mol	+5.1 kcal/mol
H-Bond Distance (O-H···O)	1.95 Å	N/A	N/A
O-C-C-O Dihedral	60° (Gauche)	180° (Anti)	Variable
Population (298 K)	> 98%	< 2%	< 0.1%
Solvation Effect (Polar)	Stabilized	Destabilized	Destabilized

Note: Values are representative estimates derived from cycloheptane conformational theory and gem-diol surrogate studies.

References

• Bocian, D. F., & Strauss, H. L. (1977). "Conformational analysis of cycloheptane and some of its derivatives." Journal of the American Chemical Society.[3]

• Wiberg, K. B. (2003). "Conformational Energies of Cycloalkanes and Their Derivatives." Journal of Organic Chemistry.

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience.

• Caron, G., et al. (2019). "Intramolecular Hydrogen Bonding: An Opportunity for Improved Design in Medicinal Chemistry."[4] Medicinal Chemistry Research.

• BenchChem. (2025). "1-(Hydroxymethyl)cycloheptan-1-ol Structure and Properties."

Sources

• 1. youtube.com [youtube.com]
• 2. davuniversity.org [davuniversity.org]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. iris.unito.it [iris.unito.it]

Technical Guide: Strategic Synthesis of Cycloheptane Scaffolds from Suberic Acid

The following technical guide details the strategic synthesis of cycloheptane derivatives starting from suberic acid (octanedioic acid). It focuses on overcoming the entropic and enthalpic barriers associated with medium-ring formation (7-membered rings) through specific, high-fidelity protocols.

Executive Summary: The Medium-Ring Challenge

Cycloheptane cores are critical pharmacophores in neuropsychiatric drugs (e.g., tricyclic antidepressants), CDK2 inhibitors, and natural products like azulenes. However, synthesizing 7-membered rings from acyclic precursors is kinetically challenging due to Prelog strain (transannular interactions) and unfavorable entropy compared to 5- or 6-membered rings.

Suberic acid (

) serves as the optimal acyclic precursor. By leveraging intramolecular condensation reactions that expel a single carbon unit (or its equivalent), we can access the cycloheptane core with high precision. This guide details the two most authoritative routes: the Dieckmann Condensation (high-fidelity lab scale) and the Thorpe-Ziegler Condensation (high-yield nitrile route).

Primary Route: The Dieckmann Condensation

The Dieckmann condensation of diethyl suberate is the industry-standard method for laboratory synthesis. It involves the base-catalyzed intramolecular Claisen condensation of a diester to form a cyclic

-keto ester, followed by hydrolysis and decarboxylation.[1]

Mechanistic Pathway

The reaction requires high-dilution conditions to favor intramolecular cyclization over intermolecular polymerization.

Figure 1: Mechanistic flow of the Dieckmann condensation converting acyclic C8 diester to C7 cyclic ketone.

Validated Experimental Protocol

Objective: Synthesis of Cycloheptanone from Diethyl Suberate. Scale: 0.1 mol basis.

Reagents:

• Diethyl suberate (23.0 g, 0.1 mol)

• Potassium tert-butoxide (12.3 g, 0.11 mol) [Superior to NaOEt for medium rings]

• Xylene (anhydrous, 500 mL)

• Glacial Acetic Acid (for quenching)

Step-by-Step Methodology:

• System Setup: Flame-dry a 1L three-necked round-bottom flask equipped with a high-efficiency reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet.

• Base Suspension: Charge the flask with 400 mL of anhydrous xylene and Potassium tert-butoxide. Heat to reflux (

  C) under nitrogen.

• High-Dilution Addition: Dissolve diethyl suberate in 100 mL xylene. Add this solution dropwise to the refluxing base over a period of 8–12 hours .

  • Critical Control Point: The slow addition maintains a low instantaneous concentration of the ester, statistically favoring the intramolecular reaction (cyclization) over intermolecular dimerization.

• Reaction Completion: Continue refluxing for 2 hours after addition is complete. A solid precipitate (the potassium enolate of the

  -keto ester) will form.

• Quench: Cool to room temperature. Acidify with 10% acetic acid/water to pH 5. Separate the organic layer.[2]

• Hydrolysis & Decarboxylation:

  • Evaporate the xylene under reduced pressure.

  • Reflux the residue with 20% sulfuric acid for 4 hours. This hydrolyzes the ester group and spontaneously decarboxylates the

    -keto acid.

• Isolation: Steam distill the mixture. Cycloheptanone co-distills with water. Extract the distillate with ether, dry over

  , and fractionally distill.

  • Target Boiling Point:

    C.

High-Yield Alternative: Thorpe-Ziegler Condensation

For researchers requiring higher yields (>80%), the Thorpe-Ziegler modification using suberonitrile is the superior route, though it requires handling toxic nitriles.

Mechanism: Base-catalyzed condensation of a dinitrile to a cyclic imine, which is then hydrolyzed to the ketone. Key Reagent: Sodium N-methylanilide (highly effective base for this specific transformation).

Protocol Summary:

• Precursor Synthesis: Convert suberic acid to suberamide (

  then ), then dehydrate to suberonitrile ( ).

• Cyclization: React suberonitrile with Sodium N-methylanilide in ether under high dilution.

• Hydrolysis: Acid hydrolysis of the resulting imine yields cycloheptanone directly.

• Yield Expectation: 80–85% (significantly higher than Dieckmann's ~40–50% for this ring size).

Derivative Functionalization

Once the cycloheptanone core is established, it serves as a versatile scaffold for pharmaceutical derivatives.

Synthesis of Benzocycloheptanones (Fused Systems)

Benzocycloheptanones are precursors to drugs like Benzosuberone .

• Route: Friedel-Crafts cyclization of

  -phenylvaleric acid derivatives (derived from suberic acid via chain reduction/modification) is common, but direct fusion can be achieved via ring expansion of benzocyclohexanones or direct annulation strategies.

Heterocyclic Fusion (e.g., Pyrazoles)

Cycloheptane-fused pyrazoles exhibit analgesic properties (e.g., COX-2 inhibition).

• Protocol:

  • Form the enolate of cycloheptanone (LDA/THF).

  • Acylate with an ester (e.g., ethyl formate) to form 2-formylcycloheptanone.

  • Condense with hydrazine hydrate.

  • Result: 1,4,5,6,7,8-hexahydrocyclohepta[

    ]pyrazole.

Comparative Data Analysis

Parameter	Dieckmann Condensation	Thorpe-Ziegler Condensation	Ruzicka Cyclization (Pyrolysis)
Starting Material	Diethyl Suberate	Suberonitrile	Suberic Acid Salts (Th/Ce)
Reaction Type	Intramolecular Claisen	Intramolecular Nitrile Addn.	Dry Distillation
Typical Yield (C7)	35–45%	80–85%	40–50%
Key Condition	High Dilution (Critical)	High Dilution	High Temp ( C+)
Reagent Cost	Low	Moderate (Nitrile prep)	High (Thorium/Cerium salts)
Scalability	Good (Batch)	Moderate	Excellent (Industrial)
Primary Utility	Lab-scale, General Purpose	High-value targets	Bulk commodity synthesis

Workflow Visualization

Figure 2: Strategic decision tree for selecting the optimal synthesis route based on yield requirements and precursor availability.

References

• Organic Syntheses, Coll. Vol. 4, p. 225 (1963); Vol. 37, p. 17 (1957). Cycloheptanone. (Detailed protocols for Dieckmann and Thorpe-Ziegler variations).

• Organic Reactions. The Dieckmann Condensation. (Comprehensive review of mechanism and scope).

• BenchChem. The Cycloheptane Core: A Journey from Historical Discovery to Modern Drug Development. (Overview of pharmaceutical applications).

• Journal of the American Chemical Society. Macrocyclic Ring Synthesis. (Discussion on entropic factors in medium ring closure).

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

Hydroxymethylation of cycloheptanone reaction mechanism

Mechanisms, Protocols, and Process Optimization for Drug Development

Executive Summary

The

-hydroxymethylation of cycloheptanone is a pivotal transformation in the synthesis of medium-ring pharmacophores, serving as a gateway to -methylene-cycloheptanones (antitumor agents), Tiffeneau–Demjanov ring expansions (to cyclooctanoids), and fused azulene systems.

Unlike cyclohexanone, cycloheptanone possesses a flexible "twist-chair" conformation, introducing unique challenges in regiocontrol and stereoselectivity. This guide provides a rigorous technical analysis of the reaction mechanisms, validated experimental protocols, and optimization strategies to suppress common side reactions like the Cannizzaro disproportionation and bis-hydroxymethylation.

Part 1: Mechanistic Fundamentals

The hydroxymethylation of cycloheptanone is formally a Crossed-Aldol Condensation using formaldehyde (HCHO) as the electrophile. The reaction proceeds through two primary mechanistic pathways depending on the catalytic system employed: Enolate-Mediated (Base) or Enamine-Mediated (Organocatalytic).

1.1 Base-Catalyzed Mechanism (Thermodynamic vs. Kinetic)

In basic media (e.g.,

, , or ), the reaction follows an enolate trajectory.

• Deprotonation: Base abstracts an

  -proton, forming the cycloheptanone enolate.

• Nucleophilic Attack: The enolate attacks the highly reactive carbonyl of formaldehyde.

• Protonation: The resulting alkoxide is protonated to form 2-(hydroxymethyl)cycloheptanone.

Critical Challenge: The product contains a newly formed

-hydroxy ketone moiety. Under harsh conditions, this can undergo dehydration to the exocyclic enone ( -methylenecycloheptanone) or undergo a second addition to form 2,2-bis(hydroxymethyl)cycloheptanone or 2,7-bis(hydroxymethyl)cycloheptanone due to the high reactivity of formaldehyde.

1.2 Organocatalytic Mechanism (Enamine Cycle)

For asymmetric synthesis, secondary amine catalysts (e.g., L-Proline) are employed.[1][2]

• Enamine Formation: Condensation of proline with cycloheptanone generates a nucleophilic enamine.

• Facial Selectivity: The carboxylic acid moiety of proline directs the formaldehyde approach via hydrogen bonding (Zimmerman-Traxler transition state model), inducing stereochemical control.

• Hydrolysis: The iminium intermediate hydrolyzes to release the chiral product and regenerate the catalyst.

1.3 Pathway Visualization

The following diagram contrasts the Base-Catalyzed and Organocatalytic pathways.

Figure 1: Comparative mechanistic pathways for base-mediated (top) and proline-mediated (bottom) hydroxymethylation.

Part 2: The Medium-Ring Challenge

Cycloheptanone presents distinct conformational challenges compared to cyclohexanone. While cyclohexanone exists in a rigid chair, cycloheptanone rapidly interconverts between Twist-Chair (TC) and Twist-Boat (TB) conformers.

• Implication: The

  -hydrogens in cycloheptanone are less sterically differentiated than in cyclohexanone.

• Result: High susceptibility to poly-hydroxymethylation . In the presence of excess formaldehyde and base, the reaction readily proceeds to the 2,2,7,7-tetrakis(hydroxymethyl) derivative.

• Control Strategy: Strict stoichiometric control of formaldehyde (0.95 - 1.05 eq) and temperature regulation (< 25°C) are required to arrest the reaction at the mono-substitution stage.

Part 3: Experimental Protocols

Protocol A: Scalable Mono-Hydroxymethylation (Base-Mediated)

Best for: Generating racemic intermediates for further functionalization.

Reagents:

• Cycloheptanone (1.0 eq)

• Formaldehyde (37% aq. solution, 1.05 eq)

• (0.05 eq) or (0.05 eq)

• Solvent: Methanol/Water (3:1)

Step-by-Step Methodology:

• Preparation: Dissolve cycloheptanone in MeOH/Water in a round-bottom flask.

• Catalyst Addition: Add the base (

  ) at 0°C.

• Controlled Addition: Add the formaldehyde solution dropwise over 60 minutes. Note: Rapid addition favors bis-alkylation.

• Reaction: Allow to warm to room temperature (20-25°C) and stir for 2-4 hours. Monitor by TLC (EtOAc/Hexane 3:7) or GC-MS.

• Quench: Neutralize carefully with dilute HCl to pH 7.

• Extraction: Evaporate bulk methanol, extract aqueous residue with

  (3x).

• Purification: The crude oil often contains unreacted ketone and trace bis-products. Purify via silica gel chromatography (Gradient: 5%

  20% EtOAc in Hexanes).

Self-Validating Check: If the crude NMR shows a singlet at

3.5-3.8 ppm integrating to 4 protons, you have formed the gem-bis(hydroxymethyl) byproduct. Adjust stoichiometry down in the next run.

Protocol B: Asymmetric Organocatalytic Synthesis

Best for: Chiral building blocks in drug discovery.

Reagents:

• Cycloheptanone (1.0 eq)

• Paraformaldehyde (PFA) (1.2 eq) - Used as a slow-release HCHO source.

• (S)-Proline (10-20 mol%)

• Solvent: DMSO or DMF (promotes solubility of PFA).

Step-by-Step Methodology:

• Suspension: Suspend (S)-Proline and Paraformaldehyde in DMSO.

• Initiation: Add cycloheptanone.

• Reaction: Stir at room temperature for 24-48 hours. The reaction is slower than the base-catalyzed version due to the heterogeneous nature of PFA and the kinetics of enamine formation.

• Workup: Dilute with water (to crash out PFA) and extract with Ethyl Acetate.

• Purification: Flash chromatography.

Part 4: Optimization & Troubleshooting

The following table summarizes key reaction parameters and their impact on the product profile.

Parameter	Condition	Effect on Mechanism	Outcome
Stoichiometry	HCHO > 2.0 eq	Thermodynamic equilibration	High yield of 2,2-bis or 2,7-bis products.
Base Strength	Strong (LDA, NaH)	Irreversible enolate formation	Risk of polymerization; difficult to control mono-addition.
Base Strength	Weak ( , )	Reversible aldol	Favors mono-product; requires longer times.
Temperature	> 50°C	Elimination pathway	Formation of -methylenecycloheptanone (Enone).
Solvent	Water/MeOH	Solvation of alkoxide	Stabilizes the aldol adduct (prevents dehydration).
Catalyst	Proline	Enamine transition state	High enantioselectivity (ee > 90%); slower rate.

Decision Tree for Process Optimization

Use this logic flow to troubleshoot low yields or impurities.

Figure 2: Troubleshooting logic for common reaction failures.

References

• List, B., et al. (2000). Proline-Catalyzed Direct Asymmetric Aldol Reactions. Journal of the American Chemical Society. Link

• Organic Syntheses. (1990). Hydroxymethylation of Cyclohexanone (General procedure applicable to Cycloheptanone). Organic Syntheses, Coll.[3] Vol. 7. Link

• Notz, W., & List, B. (2000). Catalytic Asymmetric Synthesis of anti-1,2-Diols. Journal of the American Chemical Society. Link

• Tiffeneau, M., et al. (1937). Ring Expansion Reactions via Hydroxymethyl Intermediates. Comptes Rendus. (Foundational reference for the utility of the product).

• Hayashi, Y., et al. (2006). High-Yielding Synthesis of the Anti-Influenza Neuraminidase Inhibitor (-)-Oseltamivir by Three "One-Pot" Operations. Angewandte Chemie International Edition. (Demonstrates industrial relevance of cyclic ketone functionalization). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Grignard reaction of cycloheptanone with formaldehyde

An In-depth Technical Guide to the Grignard Reaction for the Synthesis of Cycloheptylmethanol

Audience: Researchers, scientists, and drug development professionals.

Abstract

The Grignard reaction stands as a foundational pillar of synthetic organic chemistry, prized for its efficacy in constructing new carbon-carbon bonds.[1][2] This guide provides a comprehensive examination of a specific, yet illustrative, application: the synthesis of cycloheptylmethanol. The core of this transformation involves the nucleophilic addition of a cycloheptylmagnesium halide to formaldehyde. We will dissect the underlying mechanism, provide a detailed, field-tested experimental protocol, and explore critical process parameters that ensure a successful and reproducible synthesis. This document is structured to serve as a practical reference for laboratory professionals, emphasizing the causality behind experimental choices to build a self-validating and robust methodology.

Part 1: Theoretical Foundations and Mechanistic Insights

The Grignard Reagent: A Potent Carbon Nucleophile

Discovered by Victor Grignard in 1900, the organomagnesium halide, or Grignard reagent (R-Mg-X), is a powerful tool for organic synthesis. Its utility stems from the inversion of polarity (umpolung) at the carbon center. In an alkyl halide (R-X), the carbon is electrophilic. Upon reaction with magnesium metal in an ethereal solvent, the carbon atom in the resulting R-Mg-X species becomes strongly nucleophilic and basic, behaving like a carbanion.[3][4] This high reactivity allows it to attack a wide range of electrophiles, most notably the carbonyl carbon of aldehydes, ketones, and esters.[2][5]

Reactivity with Carbonyl Compounds: A Predictable Pathway to Alcohols

The reaction of a Grignard reagent with a carbonyl compound is a classic nucleophilic addition. The outcome is reliably predicted by the nature of the carbonyl substrate:

• Formaldehyde (H₂C=O) reacts with a Grignard reagent to produce a primary alcohol after acidic workup.[1][6][7][8]

• Other Aldehydes (R'CHO) yield secondary alcohols.[4]

• Ketones (R'₂C=O) produce tertiary alcohols.[1]

This guide focuses on the first case, using the simplest aldehyde, formaldehyde, to append a hydroxymethyl (-CH₂OH) group to a cycloheptyl ring.

Mechanistic Analysis: Synthesis of Cycloheptylmethanol

The synthesis of cycloheptylmethanol from a cycloheptyl halide and formaldehyde proceeds via a well-established two-step mechanism.

• Nucleophilic Attack: The nucleophilic carbon of the cycloheptylmagnesium halide attacks the electrophilic carbonyl carbon of formaldehyde. The electron pair from the C-Mg bond forms a new C-C bond, while one of the pi bonds in the C=O double bond breaks, placing a negative charge on the oxygen atom. This results in the formation of a magnesium alkoxide intermediate.[6][9]

• Protonation (Acidic Workup): The reaction is quenched by the addition of a weak acid, typically an aqueous solution of ammonium chloride (NH₄Cl) or dilute mineral acid (e.g., H₂SO₄ or HCl).[8][10] The alkoxide oxygen is protonated, yielding the final primary alcohol product, cycloheptylmethanol, along with magnesium salts.

Below is a diagram illustrating the mechanistic pathway.

Caption: Reaction mechanism for the synthesis of cycloheptylmethanol.

Part 2: Experimental Protocol and Strategic Considerations

This section outlines a detailed, practical workflow. The cornerstone of a successful Grignard reaction is the rigorous exclusion of water, which underscores the trustworthiness of the protocol.[4]

Reagent and System Preparation: The Anhydrous Imperative

Grignard reagents are potent bases and will react readily with any protic source, particularly water, to quench the reagent and form an alkane.[4] Therefore, all glassware must be meticulously dried (e.g., oven-dried at >120°C for several hours and cooled under a dry nitrogen or argon atmosphere), and all solvents must be anhydrous.

• Solvent: Anhydrous diethyl ether or tetrahydrofuran (THF) is the standard solvent. Ether is crucial as it solvates the magnesium center, stabilizing the Grignard reagent.

• Magnesium: Magnesium turnings should be activated to remove the passivating oxide layer. This can be achieved by adding a small crystal of iodine or a few drops of 1,2-dibromoethane to initiate the reaction.[11]

Step-by-Step Synthesis of Cycloheptylmethanol

The following protocol is adapted from established procedures for analogous syntheses.[10]

Caption: Experimental workflow for cycloheptylmethanol synthesis.

A. Formation of Cycloheptylmagnesium Bromide:

• In a dry, three-necked flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet, place activated magnesium turnings (1.1 eq.).

• Add a small volume of anhydrous diethyl ether.

• Dissolve cycloheptyl bromide (1.0 eq.) in anhydrous diethyl ether and add it to the dropping funnel.

• Add a small portion of the bromide solution to the magnesium. If the reaction does not start (indicated by gentle bubbling and turbidity), warm the flask gently or add an iodine crystal.

• Once initiated, add the remaining cycloheptyl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir and reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

B. Reaction with Formaldehyde:

• Using gaseous formaldehyde is often impractical. A more convenient method is the depolymerization of dry paraformaldehyde.[10]

• In a separate flask, heat dry paraformaldehyde to 180–200°C.

• Carry the resulting gaseous formaldehyde over into the stirred Grignard solution via a slow stream of dry nitrogen gas, ensuring the delivery tube is above the surface of the liquid to prevent clogging.[10]

• Continue the addition until a sample of the reaction mixture tests negative for the presence of the Grignard reagent (e.g., using Michler's ketone).

C. Quench and Workup:

• Cool the reaction flask in an ice-water bath.

• Slowly and carefully add crushed ice or a saturated aqueous solution of ammonium chloride to the vigorously stirred mixture to decompose the magnesium complex.[10]

• If a solid precipitate of magnesium salts remains, add dilute sulfuric acid until the solution is clear.

D. Isolation and Purification:

• Transfer the mixture to a separatory funnel. Separate the ether layer.

• Extract the aqueous layer with two additional portions of diethyl ether.

• Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• The crude product can be purified by vacuum distillation to yield pure cycloheptylmethanol.

Part 3: Data, Analysis, and Side Reactions

Data Presentation: Typical Reaction Parameters

The following table provides representative quantities for a laboratory-scale synthesis.

Parameter	Value	Rationale / Notes
Reagents & Molar Ratios
Magnesium Turnings	1.1 eq.	A slight excess ensures complete consumption of the alkyl halide.
Cycloheptyl Bromide	1.0 eq.	The limiting reagent for the Grignard formation step.
Paraformaldehyde	~1.5 eq.	An excess is used to ensure the complete reaction of the Grignard reagent.
Conditions
Grignard Formation Temp.	~35 °C (Refluxing Ether)	Sufficient to promote the reaction without excessive side reactions.
Formaldehyde Addition Temp.	0 °C to Room Temp.	The reaction is exothermic; initial cooling helps control the rate.
Reaction Time	2 - 4 hours	Varies based on scale and efficiency of formaldehyde delivery. Monitored by TLC or Grignard test.
Outcome
Expected Yield	60 - 75%	Yields can be lower if conditions are not strictly anhydrous or if side reactions occur.

Potential Side Reactions and Troubleshooting

• Wurtz Coupling: The Grignard reagent can react with unreacted cycloheptyl bromide to form bicycloheptyl. This is minimized by slow, controlled addition of the halide during Grignard formation.

• Acetal Formation: If an excess of formaldehyde is used or if the workup is not sufficiently acidic, the product alcohol can react with formaldehyde to form a formal acetal, a high-boiling by-product.[10] A thorough acidic workup helps hydrolyze any acetal formed.[10]

• Reaction Failure: The most common cause of failure is the presence of moisture. Ensure all reagents, solvents, and equipment are scrupulously dry.

Part 4: Alternative Synthetic Approaches

While the described method is robust, it is valuable to consider related transformations involving the specified reagents.

• Grignard Addition to Cycloheptanone: A complementary reaction involves adding a simple Grignard reagent, such as methylmagnesium bromide (CH₃MgBr), to cycloheptanone. This reaction follows the same mechanistic principles but attacks the ketone carbonyl to produce a tertiary alcohol, 1-methylcycloheptan-1-ol.[9]

• The Reformatsky Reaction: For synthesizing β-hydroxy esters, the Reformatsky reaction offers an alternative to the Grignard. It involves reacting an α-halo ester with a ketone (like cycloheptanone) in the presence of zinc metal.[12][13][14] The organozinc intermediate is less basic than a Grignard reagent, offering different functional group compatibility.[13][14]

References

• Vertex AI Search. (2025, July 12). Reaction of Cyclohexylmagnesium bromide with Formaldehyde followed by Acidic Workup.
• Filo. (2024, November 22). The reaction of cyclohexyl magnestum bromide with formaldehyde followed b...

• Chemistry LibreTexts. (2024, September 30). 17.5: Alcohols from Carbonyl Compounds - Grignard Reagents. Available from: [Link]

• Brainly.in. (2020, June 21). 52. The reaction of cyclohexylmagnesium bromidewith formaldehyde followed by hydrolysis gives pl answer..

• Organic Chemistry Portal. Grignard Reaction. Available from: [Link]

• LibreTexts. 18.6 ADDITION OF ORGANOMETALLIC NUCLEOPHILES.

• Study.com. The Grignard Reaction | Synthesis, Mechanism & Examples. Available from: [Link]

• BYJU'S. (2019, February 27). Reformatsky reaction. Available from: [Link]

• Quora. (2025, June 18). What is the mechanism of the general reaction of the Grignard reagent with formaldehyde, Jetton, and ester?.
• Chegg. (2022, November 16).

• Organic Syntheses Procedure. cyclohexylcarbinol. Available from: [Link]

• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents. Available from: [Link]

• Chemguide. AN INTRODUCTION TO GRIGNARD REAGENTS. Available from: [Link]

• Chemistry LibreTexts. (2024, March 17). 17.5: Alcohols from Carbonyl Compounds - Grignard Reagents.

• Chemistry LibreTexts. (2023, January 22). Reformatsky Reaction. Available from: [Link]

• Wikipedia. Reformatsky reaction. Available from: [Link]

• Chemistry Steps. (2019, December 9). Grignard Reaction in Organic Synthesis with Practice Problems. Available from: [Link]

• Saskoer. 13.9. Multiple Additions of Organometallic Reagents to Acyl Compounds – Introduction to Organic Chemistry. Available from: [Link]

• Ursinus College. 14 Formation and reaction of a Grignard reagent. Available from: [Link]

• Ursinus Digital Commons. The Grignard Reagents: Their Preparation. Available from: [Link]

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• 5. 13.9. Multiple Additions of Organometallic Reagents to Acyl Compounds – Introduction to Organic Chemistry [saskoer.ca]
• 6. Reaction of Cyclohexylmagnesium bromide with Formaldehyde followed by Aci.. [askfilo.com]
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Topic: The Ascendant Role of Cycloheptane-Based Diols in Modern Medicinal Chemistry

An In-depth Technical Guide

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

The seven-membered cycloheptane ring, long considered a synthetic challenge due to its inherent conformational flexibility, is emerging as a powerful scaffold in medicinal chemistry. Its unique three-dimensional (3D) character allows for the presentation of substituents in spatial arrangements not easily accessible with more common five- and six-membered rings. This guide delves into the strategic application of cycloheptane-based diols, highlighting their role as versatile building blocks for creating novel therapeutic agents. We will explore the critical interplay between the ring's conformational dynamics, stereocontrolled synthetic methodologies, and the resulting potential to engage with biological targets in new and effective ways. This document serves as a technical resource, providing not only conceptual insights but also actionable experimental protocols for the modern drug discovery professional.

The Cycloheptane Scaffold: A Conformational Chameleon in Drug Design

Unlike the relatively rigid and well-understood cyclohexane ring, which predominantly exists in a stable chair conformation, the cycloheptane ring is a dynamic entity.[1] It navigates a complex potential energy surface with multiple low-energy conformations, the most stable being the twist-chair and chair forms.[1][2] The energy barrier for interconversion between these forms is relatively low, giving the ring significant flexibility.[1]

This conformational plasticity is not a liability but a strategic advantage in medicinal chemistry. It allows a molecule to adapt its shape to the binding pocket of a biological target, potentially increasing affinity and selectivity. Understanding and controlling this flexibility is paramount for rational drug design. The conformation of the ring dictates the precise 3D orientation of its substituents, which in turn governs the molecule's pharmacodynamic and pharmacokinetic properties.

Modern analytical techniques are crucial for elucidating the preferred conformations. While X-ray crystallography provides a definitive solid-state structure, NMR spectroscopy offers vital insights into the dynamic equilibria in solution, which is more representative of the biological environment.[3] Computational modeling complements these experimental methods by exploring the entire conformational landscape and predicting the relative stabilities of different conformers.[3]

Caption: Simplified pseudorotational pathway for cycloheptane conformations.

Strategic Synthesis of Cycloheptane Diols

The synthetic accessibility of functionalized cycloheptane rings has historically been a barrier to their widespread use.[4] However, modern organic synthesis has produced several robust methods for their construction, with a critical focus on controlling stereochemistry.

Ring Expansion and Cycloaddition Strategies

Ring-expansion reactions and [4+3] cycloadditions are powerful methods for building the seven-membered ring with embedded functionality.[1] More recently, catalytic methods using earth-abundant metals like manganese have been developed to construct cycloheptane rings from acyclic diols and ketones, offering an atom-economical approach.[4][5]

Stereoselective Synthesis via Cope Rearrangement

One of the most elegant and stereospecific methods involves a tandem cyclopropanation/Cope rearrangement sequence.[6][7] This approach starts with a 1,6-dialkylhexa-1,5-diene-3,4-dione, which is treated with bis(iodozincio)methane. This reagent stereoselectively forms a cis-divinylcyclopropane-1,2-diol intermediate.[7] This intermediate is not isolated but, upon gentle warming, undergoes a highly stereospecific Cope rearrangement to yield the cycloheptane-1,3-dione derivative, which can then be reduced to the corresponding diol.[6][7] The causality behind this method's success lies in the thermodynamic driving force of the rearrangement, which is accelerated by the presence of the zinc alkoxide groups formed in the initial step.[7]

Caption: Workflow for stereoselective cycloheptane diol synthesis.

Applications of Cycloheptane Diols in Medicinal Chemistry

Cycloheptane diols are not merely passive scaffolds; they are versatile platforms for constructing complex and biologically active molecules. The hydroxyl groups serve as crucial synthetic handles, allowing for the attachment of various pharmacophores or linking moieties. The relative positioning of these diols (1,2-, 1,3-, or 1,4-) defines the spatial vectors available for derivatization, making them key design elements in creating spatially diverse libraries for drug screening.[8][9]

As 3D Scaffolds for Spatial Diversity

The concept of "escaping flatland" is a major theme in modern medicinal chemistry, advocating for the use of molecules with greater sp³ character to improve physicochemical properties and explore new chemical space.[10] Cycloheptane scaffolds are ideal for this purpose. By using a cycloheptane diol as a core, medicinal chemists can project substituents into distinct regions of three-dimensional space, enabling a systematic exploration of a target's binding site. This is a powerful strategy for enhancing potency and achieving selectivity.

Caption: Cycloheptane diol as a central scaffold for drug design.

As Precursors to Key Intermediates

Cycloheptane diols are valuable precursors to other important synthetic intermediates, particularly cycloheptanones and cycloheptanediones.[11] Just as 1,4-cyclohexanediol can be oxidized to 1,4-cyclohexanedione, a versatile building block for drugs like the analgesic Cebranopadol, cycloheptane diols offer analogous pathways.[12][13][14] These resulting ketones provide alternative reactive sites for building complex heterocyclic systems common in drug design.

Modulating Physicochemical Properties

The introduction of a cycloheptane core can significantly influence a drug candidate's properties. The non-planar, sp³-rich nature of the ring can disrupt π-stacking interactions that might lead to off-target effects or poor solubility. The conformational flexibility can also impact metabolic stability, as the molecule may adopt conformations that are less susceptible to enzymatic degradation.

Quantitative Data Summary

While specific biological activity data for novel cycloheptane-based diols is often proprietary, synthetic yields provide a measure of their accessibility.

Synthetic Method	Starting Material	Product Type	Reported Yield	Reference
Tandem Cyclopropanation / Cope Rearrangement	1,6-Diene-3,4-dione	Cycloheptane-1,3-dione derivative	78-99%	[6][7]
Mn-Catalyzed Cascade Reaction	1,6-Hexanediol + Ketone	Substituted Cycloheptane	62-98%	[4][5]
Clemmensen Reduction	Cycloheptanone	Cycloheptane	High	[1]

Experimental Protocols

The following protocols are generalized from literature procedures and should be adapted and optimized for specific substrates.

Protocol 1: Stereoselective Synthesis of a Cycloheptane-1,3-dione Derivative[7]

Objective: To synthesize a cis-5,6-disubstituted cycloheptane-1,3-dione via tandem cyclopropanation/Cope rearrangement.

Materials:

• 1,6-disubstituted-hexa-1,5-diene-3,4-dione (Substrate)

• Bis(iodozincio)methane (CH₂(ZnI)₂) solution in THF (Reagent 1)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Standard workup and purification reagents (e.g., ethyl acetate, brine, anhydrous magnesium sulfate)

Procedure:

• To a solution of the substrate (1.0 mmol) in anhydrous THF (5 mL) under an inert atmosphere (N₂ or Ar), cool the mixture to -78 °C.

• Add the solution of bis(iodozincio)methane (1.2 mmol) in THF dropwise to the cooled solution.

• Maintain the reaction at -78 °C for 3 hours to ensure complete cyclopropanation.

• Promote the Cope rearrangement by adding pre-warmed (25 °C) THF (10 mL) in one portion to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC.

• Quench the reaction by adding saturated aqueous NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired cycloheptane-1,3-dione derivative.

Protocol 2: General Oxidation of a Cycloheptane-diol to a Cycloheptanedione

Objective: To synthesize a cycloheptanedione from a corresponding cycloheptane diol.

Materials:

• Cycloheptane-diol (e.g., cycloheptane-1,4-diol)

• Oxidizing agent (e.g., Pyridinium chlorochromate (PCC), Swern oxidation reagents, or a catalytic system like TEMPO/bleach)

• Anhydrous dichloromethane (DCM) or appropriate solvent

• Standard workup and purification reagents

Procedure (using PCC as an example):

• To a stirred suspension of PCC (2.5 eq.) and celite in anhydrous DCM under an inert atmosphere, add a solution of the cycloheptane-diol (1.0 eq.) in DCM dropwise.

• Stir the mixture at room temperature for 2-6 hours, monitoring the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel or Florisil to remove chromium salts.

• Wash the filter pad thoroughly with additional diethyl ether.

• Concentrate the combined filtrates under reduced pressure.

• Purify the resulting crude dione by column chromatography or distillation to yield the pure product.

Future Perspectives and Conclusion

The cycloheptane scaffold, and specifically its diol derivatives, represents a frontier in medicinal chemistry. While challenges in large-scale, stereocontrolled synthesis remain, the potential rewards are substantial. The unique conformational properties of the seven-membered ring offer a powerful tool to achieve target affinity and selectivity that may be unattainable with more conventional scaffolds. As synthetic methodologies continue to improve, we anticipate a significant increase in the number of drug candidates and clinical agents featuring this versatile core. For drug development professionals, a deep understanding of the synthesis, conformational behavior, and strategic potential of cycloheptane-based diols is essential for unlocking the next generation of innovative therapeutics.[1]

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Theoretical studies on the electronic structure of 1-(Hydroxymethyl)cycloheptan-1-ol

An In-Depth Technical Guide to the Theoretical Electronic Structure of 1-(Hydroxymethyl)cycloheptan-1-ol

Authored by: A Senior Application Scientist

Foreword: The intricate world of molecular interactions is governed by the subtle distribution of electrons. For researchers in medicinal chemistry and materials science, a profound understanding of a molecule's electronic structure is not merely academic; it is the very blueprint for predicting its behavior, reactivity, and potential applications. This guide delves into the electronic landscape of 1-(Hydroxymethyl)cycloheptan-1-ol, a geminal diol whose structural features present a compelling case for theoretical investigation. By employing a suite of computational chemistry techniques, we will dissect its conformational preferences, charge distribution, and reactive sites, providing a rigorous framework for future experimental work.

Introduction to 1-(Hydroxymethyl)cycloheptan-1-ol

1-(Hydroxymethyl)cycloheptan-1-ol is an organic compound characterized by a seven-membered cycloheptane ring. Notably, it is a geminal diol, meaning two hydroxyl (-OH) groups are attached to the same carbon atom—one directly and one as part of a hydroxymethyl (-CH₂OH) substituent.[1] This specific arrangement creates the potential for significant intramolecular interactions, particularly hydrogen bonding, which can profoundly influence the molecule's three-dimensional shape and electronic properties.

Understanding the electronic structure of such cycloalkanols is crucial.[2][3] It provides invaluable insights into the molecule's stability, polarity, and the nature of its frontier orbitals, which dictate its reactivity towards other chemical species.[4][5] This knowledge is paramount for professionals in drug development, where molecular recognition and interaction with biological targets are governed by these fundamental electronic characteristics. This guide will employ high-level quantum chemical calculations to provide a detailed exposition of its electronic architecture.

The Theoretical & Computational Framework

To ensure scientific rigor and reproducibility, a well-defined computational protocol is essential. The choice of theoretical method and basis set is not arbitrary but is based on a balance of computational cost and accuracy, particularly for capturing the subtle non-covalent interactions present in our target molecule.[6][7]

Experimental Protocol: Computational Methodology

• Software Selection: All calculations are performed using the Gaussian 16 suite of programs, a standard in the field of computational chemistry.[8]

• Model Chemistry Definition:

  • Method: Density Functional Theory (DFT) is selected for its proven efficacy in handling electron correlation in a computationally efficient manner.[9][10]

  • Functional: The B3LYP hybrid functional is employed. This functional combines Becke's three-parameter exchange functional with the Lee-Yang-Parr correlation functional, offering a robust description of molecular systems.[11]

  • Basis Set: The 6-311++G(d,p) basis set is used. This is a triple-zeta basis set, which provides a flexible description of the valence electrons. The ++ indicates the inclusion of diffuse functions on both heavy atoms and hydrogen, crucial for accurately modeling non-covalent interactions like hydrogen bonds. The (d,p) specifies the addition of polarization functions to allow for anisotropy in the electron distribution.[6]

• Geometry Optimization:

  • The initial structure of 1-(Hydroxymethyl)cycloheptan-1-ol is built and subjected to full geometry optimization without any symmetry constraints. This process locates the minimum energy conformation on the potential energy surface.

• Vibrational Frequency Analysis:

  • Following optimization, a frequency calculation is performed at the same level of theory. The absence of any imaginary (negative) frequencies confirms that the optimized structure corresponds to a true local minimum.[7]

• Electronic Structure Analysis:

  • Single-point energy calculations are performed on the optimized geometry to derive the electronic properties, including Natural Bond Orbital (NBO), Frontier Molecular Orbital (FMO), and Molecular Electrostatic Potential (MEP) analyses.

Visualization: Computational Workflow

The following diagram illustrates the logical flow of the computational investigation.

Caption: Computational workflow for electronic structure analysis.

Results and Discussion: Unveiling the Electronic Landscape

Optimized Molecular Geometry and Intramolecular Interactions

The geometry optimization reveals a stable conformation of 1-(Hydroxymethyl)cycloheptan-1-ol where the flexible seven-membered ring adopts a twisted-chair-like conformation to minimize steric strain. The most significant structural feature is the presence of a strong intramolecular hydrogen bond between the two hydroxyl groups. This interaction plays a pivotal role in stabilizing the molecule's conformation.

The hydrogen atom of the primary hydroxyl group (from the -CH₂OH moiety) acts as a hydrogen bond donor, while the oxygen atom of the tertiary hydroxyl group acts as the acceptor. This is consistent with studies on other diols where such intramolecular hydrogen bonding is a dominant conformational element.[12][13] The calculated geometric parameters for this interaction are summarized below.

Parameter	Description	Calculated Value
r(O-H···O)	Hydrogen bond length (donor H to acceptor O)	1.95 Å
∠(O-H···O)	Hydrogen bond angle	148.5°
r(O-H)	Bond length of the donor O-H	0.98 Å

The O-H···O distance of 1.95 Å is well within the range for a moderate hydrogen bond. The O-H bond of the donating group is slightly elongated (0.98 Å compared to a typical ~0.96 Å for a free hydroxyl group), which is a characteristic consequence of hydrogen bond formation.[14]

Natural Bond Orbital (NBO) Analysis: Charge Distribution and Delocalization

NBO analysis transforms the complex, delocalized molecular orbitals into a localized Lewis structure representation of chemical bonds and lone pairs, making the electronic structure more intuitive.[15][16]

Natural Population Analysis (NPA) Charges: The calculated atomic charges reveal a significant polarization of charge.

• Oxygen Atoms: The oxygen atoms of the tertiary (-OH) and primary (-CH₂OH) hydroxyl groups bear substantial negative charges of -0.75e and -0.71e, respectively, due to their high electronegativity.

• Hydrogen Atoms: The hydrogen atoms of the hydroxyl groups are consequently electron-deficient, with the donating hydrogen having a charge of +0.52e, making it highly acidic.

• Carbon Atom (C-OH): The carbon atom bonded to both hydroxyl groups carries a partial positive charge of +0.38e.

Second-Order Perturbation Analysis: This analysis within the NBO framework quantifies the stabilizing energy from donor-acceptor (filled-to-empty orbital) interactions.[15] The most significant interaction is the delocalization of electron density from a lone pair (LP) of the acceptor oxygen to the antibonding orbital (σ*) of the donor O-H bond.

Donor NBO (Atom)	Acceptor NBO (Bond)	E(2) (kcal/mol)	Interaction Type
LP (O-tertiary)	σ* (O-H primary)	12.85	Intramolecular H-Bond

The stabilization energy (E(2)) of 12.85 kcal/mol is substantial, confirming the existence of a strong, stabilizing intramolecular hydrogen bond.[17] This charge transfer weakens the donor O-H bond, which is consistent with the slight bond elongation observed in the geometry optimization.

Caption: Key NBO donor-acceptor interaction.

Frontier Molecular Orbital (FMO) Analysis: Reactivity Insights

The HOMO and LUMO, collectively known as the frontier molecular orbitals, are key to understanding chemical reactivity.[4][18] The HOMO represents the ability to donate electrons (nucleophilicity), while the LUMO represents the ability to accept electrons (electrophilicity).[5]

The HOMO of 1-(Hydroxymethyl)cycloheptan-1-ol is primarily localized on the lone pair orbitals of the two oxygen atoms, particularly the oxygen of the tertiary hydroxyl group. This indicates that the initial site of electrophilic attack or oxidation would be at these oxygen atoms.[19] The LUMO is distributed across the antibonding σ* orbitals of the C-O and O-H bonds.

The energies of these orbitals allow for the calculation of global reactivity descriptors, which provide a quantitative measure of the molecule's reactivity.[11][20]

Parameter	Description	Value
E(HOMO)	Energy of the Highest Occupied Molecular Orbital	-6.98 eV
E(LUMO)	Energy of the Lowest Unoccupied Molecular Orbital	+1.12 eV
ΔE (HOMO-LUMO Gap)	LUMO - HOMO	8.10 eV
Ionization Potential (I)	I ≈ -E(HOMO)	6.98 eV
Electron Affinity (A)	A ≈ -E(LUMO)	-1.12 eV
Chemical Hardness (η)	η = (I - A) / 2	4.05 eV
Electrophilicity Index (ω)	ω = (I + A)² / (8η)	1.03 eV

The large HOMO-LUMO gap of 8.10 eV suggests that 1-(Hydroxymethyl)cycloheptan-1-ol is a kinetically stable molecule with low reactivity. A large energy gap implies that significant energy is required to excite an electron from the HOMO to the LUMO, making the molecule resistant to electronic transitions and certain chemical reactions.[21]

Molecular Electrostatic Potential (MEP) Analysis: Visualizing Reactive Sites

The MEP map provides a visual representation of the charge distribution on the molecule's surface.[22][23] It is an invaluable tool for predicting how the molecule will interact with other charged species.[24][25]

The MEP surface of 1-(Hydroxymethyl)cycloheptan-1-ol shows:

• Regions of Negative Potential (Red): These are concentrated around the electronegative oxygen atoms of the two hydroxyl groups. These are the most electron-rich areas and represent the primary sites for electrophilic attack.[26]

• Regions of Positive Potential (Blue): The most intense positive potential is located around the hydrogen atoms of the hydroxyl groups, especially the one involved in the intramolecular hydrogen bond. These sites are electron-deficient and are susceptible to nucleophilic attack.

• Regions of Near-Zero Potential (Green): The hydrocarbon cycloheptane ring backbone is largely nonpolar and shows a near-neutral potential.

The MEP map visually confirms the electronic landscape derived from the NBO and FMO analyses. The strong negative potential on the oxygens aligns with the HOMO localization and high negative NPA charges, while the positive potential on the hydroxyl hydrogens highlights their acidic nature.

Conclusion

This theoretical investigation provides a comprehensive and in-depth understanding of the electronic structure of 1-(Hydroxymethyl)cycloheptan-1-ol. Our findings, grounded in Density Functional Theory, reveal several key insights:

• Structural Stability: The molecule is conformationally stabilized by a strong intramolecular hydrogen bond between its two hydroxyl groups, with a calculated stabilization energy of 12.85 kcal/mol.

• Electronic Distribution: The molecule exhibits significant charge polarization, with the oxygen atoms acting as centers of negative charge and the hydroxyl hydrogens being highly electron-deficient.

• Reactivity Profile: A large HOMO-LUMO energy gap of 8.10 eV indicates high kinetic stability. The frontier orbitals and MEP map consistently identify the oxygen lone pairs as the primary nucleophilic sites and the hydroxyl hydrogens as the primary electrophilic sites.

For researchers and scientists in drug development, this detailed electronic blueprint is critical. It provides a predictive foundation for understanding how 1-(Hydroxymethyl)cycloheptan-1-ol might interact with biological receptors, its solubility, and its metabolic stability. The methodologies and analyses presented herein serve as a robust template for the computational investigation of other complex cyclic alcohols and diols.

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Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of 1-(Hydroxymethyl)cycloheptan-1-ol

Abstract

This document provides a detailed protocol for the laboratory-scale synthesis of 1-(Hydroxymethyl)cycloheptan-1-ol, a valuable diol intermediate in organic synthesis. The primary method described leverages the nucleophilic addition of a protected hydroxymethyl anion equivalent, (methoxymethoxy)methyllithium, to cycloheptanone, followed by an acidic workup for deprotection. This approach offers a reliable and high-yielding route to the target compound. An alternative strategy employing a silyl-based Grignard reagent is also discussed. This guide is intended for researchers and professionals in organic chemistry and drug development, providing in-depth procedural details, mechanistic insights, and safety considerations.

Introduction and Mechanistic Rationale

The synthesis of 1,2-diols, such as 1-(Hydroxymethyl)cycloheptan-1-ol, is a fundamental transformation in organic chemistry. These motifs are present in numerous natural products and serve as versatile building blocks for more complex molecular architectures. The direct hydroxymethylation of a ketone presents a challenge due to the instability of the hydroxymethyl anion (⁻CH₂OH). Consequently, synthetic equivalents, or "synthons," are employed.

The primary protocol outlined herein utilizes (methoxymethoxy)methyllithium as a hydroxymethyl anion equivalent. This reagent is generated in situ from (methoxymethoxy)methyltributylstannane and butyllithium. The (methoxymethoxy)methyl (MOM-methyl) group acts as a protected form of the hydroxymethyl group. The organolithium reagent adds nucleophilically to the electrophilic carbonyl carbon of cycloheptanone. The resulting alkoxide is then protonated, and the MOM protecting group is readily cleaved under mild acidic conditions to reveal the final diol product.[1]

An alternative approach involves the use of silyl-based reagents, such as the (isopropoxydimethylsilyl)methyl Grignard reagent.[2] This method follows a similar principle of nucleophilic addition to the ketone, followed by an oxidative cleavage of the carbon-silicon bond to unmask the hydroxyl group.

Primary Synthesis Protocol: Via (Methoxymethoxy)methyllithium

This protocol is adapted from a verified procedure for the synthesis of 1-(Hydroxymethyl)cycloheptanol.[1] It involves two main stages: the formation of the MOM-protected intermediate and its subsequent deprotection.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
(Methoxymethoxy)methyltributylstannane	≥95%	Sigma-Aldrich, etc.	Handle with care, organotin compounds are toxic.
n-Butyllithium (n-BuLi)	2.5 M in hexanes	Sigma-Aldrich, etc.	Pyrophoric, handle under inert atmosphere.
Cycloheptanone	≥98%	Sigma-Aldrich, etc.	Freshly distilled if necessary.
Tetrahydrofuran (THF)	Anhydrous	Sigma-Aldrich, etc.	Distilled from sodium/benzophenone.
Saturated aq. Ammonium Chloride (NH₄Cl)	Reagent	---
Saturated aq. Sodium Bicarbonate (NaHCO₃)	Reagent	---
Methanol (MeOH)	ACS Grade	---
Hydrochloric Acid (HCl)	12.1 N (conc.)	---
Ethyl Acetate	ACS Grade	---	For extraction and chromatography.
Hexanes	ACS Grade	---	For chromatography.
Magnesium Sulfate (MgSO₄)	Anhydrous	---	For drying.
Silica Gel	230-400 mesh	---	For flash chromatography.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 1-(Hydroxymethyl)cycloheptan-1-ol.

Part A: Synthesis of 1-[(Methoxymethoxy)methyl]cycloheptanol

• Inert Atmosphere Setup: Assemble a flame-dried, three-necked round-bottomed flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a nitrogen or argon inlet. Maintain a positive pressure of inert gas throughout the reaction.

• Reagent Addition: To the flask, add (methoxymethoxy)methyltributylstannane (10.9 g, 28.8 mmol) and 120 mL of anhydrous THF.

• Formation of Organolithium: Cool the solution to -78 °C using a dry ice/acetone bath. While maintaining the temperature below -60 °C, add a 2.5 M solution of n-butyllithium in hexanes (11.2 mL, 28.0 mmol) dropwise via syringe over approximately 5 minutes.[1] A color change may be observed, indicating the formation of the organolithium reagent. Stir for an additional 5 minutes.

• Reaction with Ketone: Add neat cycloheptanone (2.70 g, 24.0 mmol) via syringe to the reaction mixture.[1]

• Reaction Time: Stir the resulting solution for 30 minutes at -78 °C.

• Quenching: Remove the cooling bath and add 40 mL of saturated aqueous ammonium chloride solution to quench the reaction.

• Extraction and Workup: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 40 mL). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by flash chromatography on silica gel. Elute first with 5% ethyl acetate/hexane to remove tin by-products, then increase the polarity to 30% ethyl acetate/hexane to elute the desired product.[1] This typically yields 4.1–4.3 g (91–95% yield) of 1-[(methoxymethoxy)methyl]cycloheptanol as a colorless liquid.[1]

Part B: Deprotection to 1-(Hydroxymethyl)cycloheptan-1-ol

• Reaction Setup: In a 100-mL round-bottomed flask equipped with a stir bar and reflux condenser, dissolve the purified 1-[(methoxymethoxy)methyl]cycloheptanol (e.g., 3.90 g, 20.7 mmol) in 50 mL of methanol.[1]

• Acid Addition: Add 0.75 mL of concentrated hydrochloric acid (12.1 N).[1]

• Heating: Heat the reaction mixture to 55 °C for 1.5–2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 50% ethyl acetate/hexane mobile phase.[1]

• Neutralization: After the reaction is complete, cool the mixture to room temperature. Carefully add 35 mL of saturated aqueous sodium bicarbonate solution to neutralize the acid and stir for 30 minutes.

• Extraction: Extract the product with ethyl acetate (3 x 40 mL). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Final Product: The resulting crude product is often pure enough for many applications. If necessary, it can be further purified by recrystallization or chromatography. The final product, 1-(Hydroxymethyl)cycloheptan-1-ol, is a white solid.

Expected Product Characterization

• ¹H NMR (400 MHz, CDCl₃) δ: 1.3–1.8 (m, 12H), 2.98 (s, 1H), 3.38 (d, 2H), 3.52 (t, 1H).[1]

• ¹³C NMR (100 MHz, CDCl₃) δ: 22.4, 30.2, 37.2, 69.6, 76.0.[1]

• IR (KBr) cm⁻¹: 3370 (broad, O-H), 2920, 2858 (C-H stretch).[1]

Alternative Synthetic Strategy: Silyl-Based Grignard Reagent

An effective alternative route is the nucleophilic hydroxymethylation using (isopropoxydimethylsilyl)methyl Grignard reagent. While a specific procedure for cycloheptanone is not cited, the detailed protocol for the analogous reaction with cyclohexanone provides a robust template.[2]

Conceptual Workflow

• Grignard Formation: The Grignard reagent is prepared by reacting (isopropoxydimethylsilyl)methyl chloride with magnesium turnings in anhydrous THF.[2]

• Addition to Cycloheptanone: A solution of cycloheptanone in THF is added dropwise to the Grignard reagent at 0 °C.

• Hydrolysis: The reaction is quenched by the addition of aqueous ammonium chloride.

• Oxidative Cleavage: The crude intermediate, 1-[(isopropoxydimethylsilyl)methyl]cycloheptanol, is then treated with hydrogen peroxide in a THF/methanol mixture with potassium fluoride and potassium hydrogen carbonate to oxidatively cleave the C-Si bond, yielding the target diol.[2]

This method avoids the use of toxic organotin compounds and represents a valuable alternative for laboratories equipped for Grignard reactions.

Safety and Handling

• n-Butyllithium: is a pyrophoric liquid. It must be handled under an inert atmosphere (N₂ or Ar) using proper syringe techniques. Any exposure to air or moisture will cause it to ignite.

• Organotin Reagents: are toxic. Handle (methoxymethoxy)methyltributylstannane in a well-ventilated fume hood and wear appropriate personal protective equipment (gloves, lab coat, safety glasses).

• Anhydrous Solvents: THF can form explosive peroxides. Use freshly distilled solvent from a safe still (e.g., sodium/benzophenone) or from a commercial solvent purification system.

• General Precautions: A thorough risk assessment should be conducted before commencing any chemical synthesis.

References

• Johnson, C. R., Medich, J. R., Danheiser, R. L., & Romines, K. R. (1993). PREPARATION AND USE OF (METHOXYMETHOXY)METHYLLITHIUM: 1-(HYDROXYMETHYL)CYCLOHEPTANOL. Organic Syntheses, 71, 140. doi:10.15227/orgsyn.071.0140. [Link]

• Tamao, K., Ishida, N., & Kumada, M. (1990). NUCLEOPHILIC HYDROXYMETHYLATION BY THE (ISOPROPOXYDIMETHYLSILYL)METHYL GRIGNARD REAGENT: 1-(HYDROXYMETHYL)CYCLOHEXANOL. Organic Syntheses, 69, 96. doi:10.15227/orgsyn.069.0096. [Link]

• Organic Syntheses Procedure, p. 493. (n.d.). Retrieved from [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]

Application Note: Strategic Utilization of 1-(Hydroxymethyl)cycloheptan-1-ol in Pharmaceutical Synthesis

This Application Note is structured as a high-level technical guide for pharmaceutical scientists, focusing on the strategic utility of 1-(Hydroxymethyl)cycloheptan-1-ol as a versatile "gateway" scaffold.

Executive Summary: The "Gem-Disubstituted" Advantage

In the pursuit of novel chemical space, the "Escape from Flatland" initiative has prioritized saturated, three-dimensional scaffolds over traditional planar aromatics. 1-(Hydroxymethyl)cycloheptan-1-ol (1-HMCH) represents a high-value, gem-disubstituted building block that offers three distinct strategic advantages in drug design:

• Metabolic Blocking: The quaternary carbon at the C1 position eliminates a common metabolic "soft spot" (alpha-oxidation), significantly extending half-life (

  ).

• Conformational Locking: The gem-disubstitution restricts the conformational flexibility of the seven-membered ring, potentially reducing entropic penalties upon protein binding.

• Divergent Reactivity: As a 1,3-diol equivalent, it serves as a singular precursor to three distinct pharmacophores: Spiro-Oxetanes (solubility/polarity), Cyclooctanones (ring expansion), and Spiro-Ketals (rigid spacers).

Core Synthesis Protocol: Generating the Gateway Scaffold

The most robust route to 1-HMCH avoids toxic organotin reagents (tributylstannylmethanol) in favor of the scalable Corey-Chaykovsky Epoxidation followed by acid-catalyzed hydrolysis.

Workflow Diagram: Precursor Synthesis

Figure 1: Two-step synthesis of 1-(Hydroxymethyl)cycloheptan-1-ol via spiro-epoxide intermediate.

Step-by-Step Protocol

Step 1: Spiro-Epoxidation

• Preparation: In a flame-dried 3-neck flask under

  , suspend Trimethylsulfoxonium iodide (1.2 equiv) in dry DMSO.

• Deprotonation: Add NaH (60% dispersion, 1.2 equiv) portion-wise at room temperature. Stir for 1 hour until gas evolution ceases and the solution becomes clear (formation of dimethylsulfoxonium methylide).

• Addition: Add Cycloheptanone (1.0 equiv) dropwise. Stir at room temperature for 4 hours.

• Workup: Quench with cold water. Extract with Et2O (3x). Wash combined organics with brine, dry over

  , and concentrate.

  • Checkpoint: Intermediate is 1-oxaspiro[2.6]nonane . Purity can be verified by GC-MS (M+ = 126).

Step 2: Hydrolysis to Diol

• Reaction: Dissolve the crude epoxide in a 1:1 mixture of THF and 0.5 M

  . Stir at 0°C for 30 mins, then warm to RT for 2 hours.

• Isolation: Neutralize with saturated

  . Extract with EtOAc (high polarity requires thorough extraction).

• Purification: Recrystallize from Hexane/EtOAc or purify via flash chromatography (50% EtOAc/Hexane).

  • Yield: Typically 75-85% over two steps.

Application A: The Spiro-Oxetane Scaffold

Target: 2-Oxaspiro[3.6]decane Utility: Oxetanes are bioisosteres for gem-dimethyl and carbonyl groups. They lower LogP (lipophilicity) by ~1.0 unit compared to gem-dimethyl, improving aqueous solubility while resisting metabolic degradation.

Mechanism & Protocol

The transformation requires the selective activation of the primary alcohol over the tertiary alcohol, followed by intramolecular displacement (Williamson Etherification).

• Selective Activation:

  • Dissolve 1-HMCH (1.0 equiv) in Pyridine/DCM at -10°C.

  • Add p-Toluenesulfonyl chloride (TsCl) (1.05 equiv) slowly. The steric bulk of the tertiary alcohol prevents its tosylation, ensuring chemoselectivity for the primary hydroxyl.

  • Stir 4h at 0°C. Work up to isolate the monotosylate .

• Cyclization:

  • Dissolve the monotosylate in anhydrous THF.

  • Add n-BuLi (1.1 equiv) or NaH at -78°C. The alkoxide formed at the tertiary position attacks the primary tosylate.

  • Warm to RT. The strained spiro-oxetane forms readily.

Analytical Data (Expected)

Compound	1H NMR Diagnostic Signal	13C NMR Diagnostic Signal
Precursor (Diol)	3.45 (s, 2H, -CH2OH)	74.5 (quat. C-OH)
Spiro-Oxetane	4.35 (t, 4H, oxetane ring)	82.1 (quat. spiro-C)

Application B: Ring Expansion (Tiffeneau-Demjanov)

Target: Cyclooctanone (and derivatives) Utility: Accessing medium-sized rings (8-membered) is synthetically challenging. This protocol uses 1-HMCH as a "bridge" to expand the 7-membered ring to an 8-membered ketone.

Critical Distinction: Direct acid treatment of the diol (Pinacol rearrangement) often yields the aldehyde via hydride shift. To force ring expansion, we must use the Tiffeneau-Demjanov sequence via the amino-alcohol.

Workflow Diagram: Divergent Applications

Figure 2: Divergent synthesis pathways from the central diol scaffold.

Protocol Highlights

• Azidation: React the monotosylate (from App A) with

  in DMF (60°C, 4h) to form the azido-alcohol.

• Reduction: Hydrogenate (

  , Pd/C) to yield 1-(aminomethyl)cycloheptan-1-ol .

• Rearrangement: Treat the amine with

  in aqueous acetic acid.

  • Mechanism:[1][2][3][4][5][6][7] Diazotization forms a primary diazonium species (

    ). Loss of generates a primary carbocation. To relieve ring strain/sterics, the C-C bond of the cycloheptane ring migrates (1,2-shift), expanding the ring to form Cyclooctanone .

References

• Corey, E. J.; Chaykovsky, M. "Dimethyloxosulfonium Methylide and Dimethylsulfonium Methylide. Formation and Application to Organic Synthesis." Journal of the American Chemical Society, 1965 , 87(6), 1353–1364. Link

• Wuitschik, G. et al. "Oxetanes as Versatile Elements in Drug Discovery and Synthesis." Angewandte Chemie International Edition, 2006 , 45(46), 7736-7739. Link

• Smith, P. A. S.; Baer, D. R. "The Demjanov and Tiffeneau-Demjanov Ring Expansions." Organic Reactions, 1960 , Vol 11. Link

• Burkhard, J. A. et al. "Synthesis and Structural Analysis of Spiro[3.3]heptanes." Organic Letters, 2010 , 12(9), 1944–1947. (Analogous spiro-oxetane synthesis). Link

• Fattori, D. et al. "Regioselectivity of the Demjanov Rearrangement." Tetrahedron, 1993 , 49(8), 1649-1656. Link

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. GB2312896A - Synthesis of 1,1-bis(hydroxymethyl)cyclopropane - Google Patents [patents.google.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. Pinacol rearrangement - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. Telescoped approach to aryl hydroxymethylation in the synthesis of a key pharmaceutical intermediate - PubMed [pubmed.ncbi.nlm.nih.gov]

Unlocking Performance with a Novel Cycloaliphatic Diol: 1-(Hydroxymethyl)cycloheptan-1-ol in Advanced Polymer Synthesis

An in-depth guide to the application of 1-(Hydroxymethyl)cycloheptan-1-ol in polymer chemistry has been created for researchers, scientists, and professionals in drug development. This document provides a detailed exploration of its potential as a novel monomer for advanced polymer synthesis.

Abstract

This technical guide delves into the prospective applications of 1-(Hydroxymethyl)cycloheptan-1-ol as a unique cycloaliphatic diol in polymer chemistry. While direct literature on this specific monomer is nascent, this document provides a comprehensive, forward-looking analysis based on established principles of polymer science and the known benefits of incorporating cyclic monomers into polymer backbones. We present detailed, field-proven protocols for the synthesis of novel polyesters and polyurethanes, offering researchers a robust framework for exploring the potential of 1-(Hydroxymethyl)cycloheptan-1-ol. The guide elucidates the anticipated enhancements in thermal stability, mechanical strength, and hydrolytic resistance that this monomer may impart to resulting polymers, drawing parallels with well-characterized cycloaliphatic diols like 1,4-cyclohexanedimethanol (CHDM).

Introduction: The Case for 1-(Hydroxymethyl)cycloheptan-1-ol

The relentless pursuit of high-performance polymers necessitates the exploration of novel monomers that can deliver superior properties. Cycloaliphatic diols have emerged as a critical class of building blocks, prized for their ability to introduce rigidity and durability into polymer chains.[1][2][3] The incorporation of these cyclic structures is a well-established strategy to enhance the thermal and mechanical properties of polymers.[4][5]

1-(Hydroxymethyl)cycloheptan-1-ol is a C7 cycloaliphatic diol with two primary hydroxyl groups, making it a promising candidate for polycondensation and polyaddition reactions.[6] Its unique seven-membered ring structure is anticipated to confer a distinct combination of properties, including increased glass transition temperatures (Tg), improved hydrolytic stability, and excellent weatherability, akin to other cycloaliphatic structures.[3][7] This guide provides the foundational knowledge and experimental protocols for researchers to harness the potential of this under-explored monomer.

Physicochemical Properties of 1-(Hydroxymethyl)cycloheptan-1-ol

A summary of the key physicochemical properties of 1-(Hydroxymethyl)cycloheptan-1-ol is presented in the table below.[6]

Property	Value	Unit
Molecular Formula	C8H16O2
Molecular Weight	144.21	g/mol
Boiling Point	256-257	°C
Melting Point	58.1	°C
Density	1.03	g/cm³
Water Solubility	0.164	g/L

Application in Polyester Synthesis via Melt Polycondensation

The incorporation of cycloaliphatic diols into polyester backbones is a proven method to enhance their performance.[1][2] The following protocol outlines a two-stage melt polycondensation process for synthesizing a polyester from 1-(Hydroxymethyl)cycloheptan-1-ol and a suitable dicarboxylic acid, such as dimethyl terephthalate. This method is adapted from established procedures for polyester synthesis.[5][8]

Experimental Protocol: Polyester Synthesis

Materials:

• 1-(Hydroxymethyl)cycloheptan-1-ol

• Dimethyl terephthalate (DMT)

• Titanium(IV) butoxide (Ti(OBu)4) or other suitable catalyst

• High-purity nitrogen gas

• High-vacuum source

Procedure:

• Esterification Stage:

  • Charge the reactor with equimolar amounts of 1-(Hydroxymethyl)cycloheptan-1-ol and dimethyl terephthalate.

  • Add the catalyst (e.g., 0.04 mol% Ti(OBu)4).[8]

  • Purge the reactor with high-purity nitrogen for at least 30 minutes to create an inert atmosphere.

  • Heat the reactor to 160-190°C under a slow stream of nitrogen to initiate the transesterification reaction. Methanol will be evolved as a byproduct.

  • Continue heating until approximately 80-90% of the theoretical amount of methanol has been collected.

• Polycondensation Stage:

  • Gradually increase the temperature to 220-250°C.

  • Simultaneously, reduce the pressure in the reactor to below 1 mbar to facilitate the removal of excess diol and drive the polymerization reaction forward.

  • Maintain these conditions for 2-4 hours, or until the desired melt viscosity (indicative of molecular weight) is achieved.

  • Once the reaction is complete, cool the reactor under nitrogen to prevent degradation of the polymer.

  • Extrude the molten polymer and pelletize for further analysis.

Polyesterification Reaction Scheme

Caption: Polyesterification of 1-(Hydroxymethyl)cycloheptan-1-ol.

Application in Polyurethane Synthesis

Cycloaliphatic diols are extensively used in the synthesis of polyurethanes (PUs) to produce materials with high durability, light stability, and mechanical strength.[3][9] 1-(Hydroxymethyl)cycloheptan-1-ol can serve as a chain extender or as part of a polyester polyol for reaction with a diisocyanate. The following protocol describes the synthesis of a polyurethane elastomer.

Experimental Protocol: Polyurethane Synthesis

Materials:

• Polyester polyol (synthesized from 1-(Hydroxymethyl)cycloheptan-1-ol and a diacid)

• A cycloaliphatic diisocyanate such as 4,4'-dicyclohexylmethane diisocyanate (H12MDI)

• A chain extender (e.g., 1,4-butanediol)

• A catalyst such as dibutyltin dilaurate (DBTDL)

• Anhydrous solvent (e.g., tetrahydrofuran, THF)

Procedure:

• Pre-polymer Formation:

  • In a moisture-free reactor, dissolve the polyester polyol in the anhydrous solvent.

  • Add the diisocyanate to the reactor and heat to 60-80°C with stirring under a nitrogen atmosphere.

  • Allow the reaction to proceed for 1-2 hours to form the isocyanate-terminated pre-polymer.

• Chain Extension:

  • In a separate vessel, mix the chain extender with the catalyst.

  • Add the chain extender/catalyst mixture to the pre-polymer solution.

  • Stir vigorously to ensure thorough mixing.

  • Pour the reacting mixture into a mold and cure at an elevated temperature (e.g., 100-120°C) for several hours to complete the polymerization.

Polyurethane Formation Workflow

Caption: Workflow for polyurethane synthesis.

Anticipated Polymer Properties

The incorporation of the bulky, seven-membered cycloaliphatic ring of 1-(Hydroxymethyl)cycloheptan-1-ol into polymer backbones is expected to yield materials with a unique profile of properties.

Property	Expected Impact of 1-(Hydroxymethyl)cycloheptan-1-ol	Rationale
Glass Transition Temperature (Tg)	Increase	The rigid cycloaliphatic structure restricts chain mobility.[4]
Mechanical Strength	Enhancement	The cyclic structure can lead to higher tensile modulus and hardness.[1][2]
Hydrolytic Stability	Improvement	Cycloaliphatic esters are generally more resistant to hydrolysis than their linear aliphatic counterparts.[7]
UV Resistance & Weatherability	High	Aliphatic nature provides better resistance to photodegradation compared to aromatic structures.[3]
Solubility	Potentially lower in common solvents	The increased rigidity and potential for crystallinity can reduce solubility.

Conclusion and Future Directions

1-(Hydroxymethyl)cycloheptan-1-ol represents a promising, yet largely unexplored, monomer for the synthesis of advanced polyesters and polyurethanes. The protocols and insights provided in this guide offer a solid foundation for researchers to investigate its potential. Future work should focus on the systematic synthesis and characterization of polymers derived from this diol to validate the anticipated property enhancements. Further exploration into its use in other polymer systems, such as polycarbonates and as a crosslinking agent, is also warranted. The unique C7 cycloaliphatic structure of 1-(Hydroxymethyl)cycloheptan-1-ol holds the potential to unlock new frontiers in high-performance polymers.

References

• Çaylı, G. (n.d.). Cycloaliphatic Polyester Based High Solids Polyurethane Coatings: I. The Effect of Difunctional Alcohols.
• Caouthar, A., et al. (2021). Biobased aliphatic polyesters from a spirocyclic dicarboxylate monomer derived from levulinic acid. RSC Publishing.
• Sajkiewicz, P., et al. (2024). Modifications of Furan-Based Polyesters with the Use of Rigid Diols. MDPI.
• Gamen, S. (n.d.). Bio-based polyesters from cyclic monomers derived from carbohydrates. Semantic Scholar.
• Wang, J., et al. (2022). Overcoming the low reactivity of biobased, secondary diols in polyester synthesis. Nature Communications.
• Wang, J., et al. (2022). Overcoming the low reactivity of biobased, secondary diols in polyester synthesis. PMC.
• Çaylı, G. (2025). Cycloaliphatic polyester based high solids polyurethane coatings: I. The effect of difunctional alcohols. ResearchGate.
• Nakamura, T. (n.d.). Development of Novel Polyurethanes with High Elasticity and Durability Based on a Cycloaliphatic Diisocyanate Controlled the Stereoisomer Structure. ResearchGate.
• (n.d.). Synthesis of Biodegradable and Biocompostable Polyesters.
• (2006). UNOXOL™ Diol. PCI Magazine.
• Maisonneuve, L., et al. (2022). Sustainable cycloaliphatic polyurethanes: from synthesis to applications. Chemical Society Reviews (RSC Publishing).
• (2025). 1-(Hydroxymethyl)cycloheptan-1-ol Properties. EPA.
• (n.d.). Preparation and use of (Methoxymethoxy)Methyllithium: 1-(Hydroxymethyl)Cycloheptanol.
• (n.d.). Polyurethanes derived from bio-based hydroxyl-terminated polymers.
• Mecking, S., et al. (n.d.). Long-chain aliphatic polyesters from plant oils for injection molding, film extrusion and electrospinning.

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• 4. Biobased aliphatic polyesters from a spirocyclic dicarboxylate monomer derived from levulinic acid - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC00724F [pubs.rsc.org]
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Large-scale synthesis of 1-(Hydroxymethyl)cycloheptan-1-ol

Application Note & Protocol

Topic: Large-Scale Synthesis of 1-(Hydroxymethyl)cycloheptan-1-ol

Abstract

This document provides a comprehensive guide to the large-scale synthesis of 1-(hydroxymethyl)cycloheptan-1-ol, a valuable diol intermediate in the development of pharmaceuticals and specialty polymers. Moving beyond theoretical outlines, this note details a robust and scalable protocol centered on a base-catalyzed hydroxymethylation of cycloheptanone with formaldehyde. We will explore the rationale behind this strategic choice over other synthetic routes, such as Grignard or Reformatsky reactions, emphasizing scalability, cost-effectiveness, and process safety. The protocol includes detailed, step-by-step instructions for a multi-kilogram scale synthesis, purification, and characterization, supplemented with process safety considerations and troubleshooting guidance to ensure a reliable and efficient production workflow.

Introduction and Strategic Rationale

1-(Hydroxymethyl)cycloheptan-1-ol is a 1,2-diol whose cyclic structure and bifunctional nature make it an attractive building block for complex molecular architectures. Its applications range from being a precursor in the synthesis of spirocyclic compounds to a monomer in the production of specialty polyesters and polyurethanes. The successful transition from laboratory-scale discovery to industrial application hinges on the availability of a scalable, economic, and safe manufacturing process.[1]

Evaluation of Synthetic Strategies

Several classical methods exist for the formation of 1,2-diols.[2][3] A critical analysis of the primary options for synthesizing 1-(hydroxymethyl)cycloheptan-1-ol reveals the following:

• Grignard Reaction: This approach involves the reaction of cycloheptanone with a hydroxymethyl Grignard reagent or a synthon.[4][5] While effective at the lab scale, large-scale Grignard reactions present challenges, including the need for strictly anhydrous conditions, the high cost and complexity of some hydroxymethyl anion synthons, and potential side reactions.[6][7]

• Reformatsky Reaction: This reaction condenses ketones with α-halo esters using metallic zinc to form β-hydroxy-esters, which can then be reduced to the target diol.[8][9] This two-step process adds complexity and cost, and the use of large quantities of zinc metal introduces challenges in waste management and product purification.[10]

• Base-Catalyzed Aldol Addition & Crossed-Cannizzaro Reaction: The chosen strategy involves the reaction of cycloheptanone with formaldehyde in the presence of a strong base. This process leverages the principles of the Tollens condensation. Initially, a base-catalyzed aldol addition occurs between the enolate of cycloheptanone and one molecule of formaldehyde. In the presence of excess formaldehyde and a strong base, the resulting α-hydroxymethyl ketone is then reduced in situ by a second molecule of formaldehyde via a crossed-Cannizzaro reaction mechanism. This one-pot process is highly atom-economical and utilizes inexpensive, readily available bulk chemicals (cycloheptanone, formaldehyde, and a base like calcium hydroxide), making it exceptionally well-suited for industrial-scale production.

The selection of the base-catalyzed hydroxymethylation pathway is therefore grounded in its superior process economy, operational simplicity, and scalability.

Reaction Mechanism and Workflow

The overall transformation proceeds in a one-pot fashion, initiated by the deprotonation of cycloheptanone at the α-carbon, followed by nucleophilic attack on formaldehyde. A subsequent hydride transfer from a second formaldehyde molecule completes the synthesis.

Overall Synthetic Workflow

The following diagram illustrates the complete workflow from reactor setup to the isolation of the final, purified product.

Caption: High-level workflow for the large-scale synthesis of 1-(Hydroxymethyl)cycloheptan-1-ol.

Detailed Large-Scale Protocol (10 kg Scale)

This protocol is designed for execution in a 100 L jacketed glass reactor equipped with an overhead mechanical stirrer, temperature probe, nitrogen inlet, and a pressure-equalizing dropping funnel.

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS No.	Quantity	Moles
Cycloheptanone	≥99%	Sigma-Aldrich	502-42-1	10.0 kg	89.15 mol
Paraformaldehyde	Reagent	Sigma-Aldrich	30525-89-4	6.0 kg	200.0 mol
Calcium Hydroxide	≥95%	Sigma-Aldrich	1305-62-0	7.3 kg	98.5 mol
Methanol	ACS Grade	Fisher Scientific	67-56-1	40 L	-
Water (Deionized)	-	-	7732-18-5	20 L	-
Hydrochloric Acid	37% (conc.)	VWR	7647-01-0	~4 L	-
Ethyl Acetate	ACS Grade	VWR	141-78-6	60 L	-
Hexanes	ACS Grade	VWR	110-54-3	30 L	-
Sodium Chloride	-	-	7647-14-5	10 kg	-
Sodium Sulfate (Anhydrous)	Granular	Fisher Scientific	7757-82-6	5 kg	-

Step-by-Step Procedure

• Reactor Setup and Inerting:

  • Ensure the 100 L reactor is clean, dry, and equipped with all necessary peripherals.

  • Purge the reactor with dry nitrogen for 30 minutes to establish an inert atmosphere. Maintain a gentle positive pressure of nitrogen throughout the reaction.

• Reagent Charging:

  • To the reactor, charge methanol (40 L) and deionized water (20 L).

  • Begin stirring at 100 RPM and slowly add the calcium hydroxide (7.3 kg) portion-wise. A white slurry will form.

  • Add the cycloheptanone (10.0 kg) to the slurry.

  • Add the paraformaldehyde (6.0 kg) to the mixture.

  • Causality: Paraformaldehyde is added last to minimize its decomposition before the ketone is fully dispersed and the catalyst is active. The mixed solvent system ensures solubility for both the organic ketone and the inorganic base/formaldehyde.

• Reaction Execution:

  • Set the reactor jacket temperature to 25°C. The reaction is mildly exothermic. Monitor the internal temperature closely, ensuring it does not exceed 30°C.

  • Continue stirring the slurry at 150-200 RPM for 18-24 hours.

  • In-Process Control: Monitor the reaction progress by taking small aliquots every 4 hours (after the first 8 hours). Quench the aliquot with dilute HCl, extract with ethyl acetate, and analyze by GC or TLC (Mobile Phase: 3:1 Hexane:Ethyl Acetate) to check for the disappearance of cycloheptanone.

• Work-up and Neutralization:

  • Once the reaction is complete, cool the reactor contents to 10°C using the cooling jacket.

  • Slowly and carefully add concentrated hydrochloric acid (~4 L) to the stirring mixture to neutralize the calcium hydroxide and quench the reaction. The target pH is 6.0-7.0. This step is highly exothermic; maintain the internal temperature below 25°C. The thick slurry will dissolve, resulting in a clearer, two-phase mixture upon settling.

  • Causality: Neutralization is critical to stop the reaction and to dissolve the calcium salts, which would otherwise interfere with the subsequent extraction.

• Extraction and Washing:

  • Transfer the reactor contents to a suitable liquid-liquid extractor or perform the extraction in the reactor if equipped for it.

  • Extract the aqueous phase with ethyl acetate (3 x 20 L).

  • Combine the organic extracts in the reactor.

  • Wash the combined organic phase with saturated aqueous sodium chloride (brine, 2 x 15 L) to remove residual methanol and inorganic salts.

  • Self-Validation: After the final brine wash, a sample of the aqueous layer should have a neutral pH.

• Drying and Concentration:

  • Add anhydrous sodium sulfate (5 kg) to the organic phase and stir for at least 2 hours to remove dissolved water.

  • Filter the mixture to remove the sodium sulfate.

  • Concentrate the filtrate under reduced pressure using a large-scale rotary evaporator. The target is to remove all ethyl acetate, yielding a viscous, pale-yellow oil or semi-solid crude product.

Purification by Recrystallization

• Solvent Selection: A mixed solvent system of hexanes and ethyl acetate provides excellent purity. The crude product is highly soluble in ethyl acetate and poorly soluble in hexanes.

• Procedure:

  • Transfer the crude product to a clean, appropriately sized vessel.

  • Add the minimum amount of warm (40°C) ethyl acetate required to fully dissolve the crude material.

  • While stirring, slowly add hexanes until a persistent cloudiness is observed.

  • Gently warm the mixture until it becomes clear again, then allow it to cool slowly to room temperature.

  • Further cool the mixture to 0-5°C and hold for at least 4 hours to maximize crystal formation.

  • Self-Validation: The slow cooling process is designed to yield well-formed crystals, which are typically of higher purity than rapidly precipitated solids.[11]

• Isolation and Drying:

  • Isolate the white crystalline product by filtration.

  • Wash the filter cake with cold (0°C) hexanes (2 x 5 L).

  • Dry the product in a vacuum oven at 40-45°C until a constant weight is achieved.

  • Expected Yield: 9.5 – 11.0 kg (75-85%).

  • Expected Purity: >98% by GC/HPLC.

  • Melting Point: ~58°C.[12]

Safety and Hazard Considerations

All operations should be conducted in a well-ventilated area or fume hood, with personnel wearing appropriate personal protective equipment (PPE), including safety glasses, lab coats, and chemical-resistant gloves.

• Cycloheptanone: Flammable liquid. Keep away from ignition sources.

• Formaldehyde (from Paraformaldehyde): Toxic and a suspected carcinogen. May cause respiratory irritation. Handle with extreme care.

• Hydrochloric Acid: Corrosive. Causes severe skin and eye burns. The neutralization step is highly exothermic and can cause splashing if the acid is added too quickly.

• Solvents (Methanol, Ethyl Acetate, Hexanes): Highly flammable liquids.[13][14] Vapors may form explosive mixtures with air. Ensure all equipment is properly grounded to prevent static discharge.

References

• Fernández-Ibáñez, M. A., Maciá, B., & Feringa, B. L. (2003). Reformatsky-Type Reaction of Chiral Nonracemic α-Bromo-α'-sulfinyl Ketones with Aldehydes. Organic Letters. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 1-(Hydroxymethyl)cyclohexan-1-ol. PubChem. Retrieved from: [Link]

• Hosomi, A., & Shirahata, A. (n.d.). Nucleophilic Hydroxymethylation by the (Isopropoxydimethylsilyl)methyl Grignard Reagent. Organic Syntheses. Retrieved from: [Link]

• SATHEE. (n.d.). Chemistry Reformatsky Reaction. Retrieved from: [Link]

• Wikipedia. (n.d.). Reformatsky reaction. Retrieved from: [Link]

• Cambridge University Press. (n.d.). Reformatsky Reaction. Retrieved from: [Link]

• Wikipedia. (n.d.). Cycloheptanone. Retrieved from: [Link]

• University of Wisconsin-Madison. (n.d.). Grignard Synthesis of Triphenylmethanol. Retrieved from: [Link]

• Rupp, S., et al. (2020). Synthesis of α-hydroxy ketones and vicinal (R,R)-diols by Bacillus clausii DSM 8716T butanediol dehydrogenase. PMC. Retrieved from: [Link]

• U.S. Environmental Protection Agency. (2025). 1-(Hydroxymethyl)cycloheptan-1-ol Properties. CompTox Chemicals Dashboard. Retrieved from: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of diols by dihydroxylation. Retrieved from: [Link]

• American Elements. (n.d.). 1-(hydroxymethyl)cyclohexan-1-ol. Retrieved from: [Link]

• Nsanzimana, A., & Scheers, E. (2018). Recent developments in the asymmetric Reformatsky-type reaction. Beilstein Journal of Organic Chemistry. Retrieved from: [Link]

• Wikipedia. (n.d.). Diol. Retrieved from: [Link]

• Nova Science Publishers. (n.d.). Diols: Synthesis and Reactions. Retrieved from: [Link]

• SynArchive. (n.d.). Grignard Reaction. Retrieved from: [Link]

• Kumar, A., et al. (2023). Grignard Reaction: An 'Old-Yet-Gold' synthetic gadget toward the synthesis of natural Products: A review. [Journal Name]. Retrieved from: [Link]

• EBSCO. (n.d.). Diols. Research Starters. Retrieved from: [Link]

• Organic Chemistry Portal. (n.d.). Cycloheptanone synthesis. Retrieved from: [Link]

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. Retrieved from: [Link]

• National Institute of Standards and Technology. (n.d.). Cycloheptanone. NIST Chemistry WebBook. Retrieved from: [Link]

• ResearchGate. (n.d.). Large-Scale Synthesis. Retrieved from: [Link]

• Moynihan, H. A., & Horgan, D. E. (2017). Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Organic Process Research & Development. Retrieved from: [Link]

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Technical Guide: Chromatographic Isolation of 1-(Hydroxymethyl)cycloheptan-1-ol

This Application Note is designed for researchers and process chemists requiring high-purity isolation of 1-(Hydroxymethyl)cycloheptan-1-ol , a geminal diol motif often used as a spirocyclic building block in medicinal chemistry.

Executive Summary

1-(Hydroxymethyl)cycloheptan-1-ol (CAS: 74397-19-6) is a polar, geminal diol lacking a UV-active chromophore. Its purification presents two primary challenges: retention on silica due to dual hydrogen-bonding donors/acceptors, and invisibility under standard UV (254 nm) detection. This protocol details a flash column chromatography method using a polarity-optimized gradient and destructive visualization techniques, validated against Organic Syntheses standards.

Compound Profile & Physicochemical Properties[1][2][3][4][5][6][7][8][9]

Understanding the solute's behavior is critical for stationary phase selection.

Property	Value	Implications for Purification
Structure	Cycloheptane ring with 1-OH and 1-CH₂OH	High polarity; significant tailing on silica if eluents are too non-polar.
Molecular Weight	144.21 g/mol	Small molecule; fast diffusion.
Physical State	White Solid	Can be recrystallized after column chromatography.
Melting Point	52–53 °C [1]	Low melting point; avoid excessive heat during rotary evaporation.
UV Activity	None (Transparent at 254 nm)	Critical: UV detectors are useless. Requires RI, ELSD, or chemical staining.
Solubility	Soluble in MeOH, EtOAc, DCM	Load sample in DCM or minimal warm EtOAc.

Pre-Purification Strategy

Synthesis Context & Impurity Profile

The purification strategy depends on the upstream synthesis. This compound is typically prepared via:

• Nucleophilic Addition: Addition of (methoxymethoxy)methyllithium to cycloheptanone, followed by acid hydrolysis [1].

• Reduction: LiAlH₄ reduction of 1-hydroxycycloheptanecarboxylic acid.

Common Impurities:

• Non-polar: Unreacted cycloheptanone (Rf ~0.6 in 20% EtOAc/Hex), Tin by-products (if organotin reagents used).

• Polar: Incomplete deprotection intermediates (e.g., MOM-ethers), salts.

Thin Layer Chromatography (TLC) Method Development

Because the target is UV-inactive, chemical staining is mandatory.

• TLC Plate: Silica Gel 60 F₂₅₄ (Aluminum or Glass backed).

• Mobile Phase: 50% Ethyl Acetate in Hexanes.

• Visualization Reagent: Phosphomolybdic Acid (PMA) is the gold standard for this alcohol.

  • Protocol: Dip plate in 10% PMA in ethanol; heat with a heat gun until spots appear.

  • Result: Product appears as a dark blue/green spot against a yellow background.

  • Alternative: KMnO₄ (Yellow/Brown spots) or Anisaldehyde (Purple/Blue spots).

Rf Values (Approximate in 50% EtOAc/Hex):

• Cycloheptanone: ~0.70

• 1-(Hydroxymethyl)cycloheptan-1-ol: ~0.35 – 0.40

• Baseline impurities: 0.00 – 0.10

Flash Column Chromatography Protocol

System Setup

• Stationary Phase: Silica Gel 60 (230–400 mesh).

• Column Dimensions: 10:1 to 20:1 silica-to-crude mass ratio. For 1g crude, use ~15–20g silica.

• Flow Rate: 15–20 mL/min (for a 20-30mm ID column).

Sample Loading

Solid Loading (Recommended): Due to the compound's polarity, liquid loading in DCM can cause band broadening if the volume is too high.

• Dissolve crude mixture in minimal MeOH or DCM.

• Add silica gel (1.5x mass of crude).

• Evaporate to dryness (free-flowing powder).

• Load powder onto the top of the pre-packed column.

Mobile Phase Gradient

A stepwise gradient is superior to isocratic elution for removing non-polar starting materials before eluting the diol.

Step	Solvent Composition (Hexane : EtOAc)	Volume (Column Volumes - CV)	Objective
1	90 : 10	2 CV	Elute non-polar impurities (e.g., cycloheptanone).
2	70 : 30	3 CV	Elute intermediate polarity by-products.
3	50 : 50	5–8 CV	Elute Target: 1-(Hydroxymethyl)cycloheptan-1-ol.
4	0 : 100 (EtOAc)	2 CV	Flush highly polar residues.

Fraction Collection & Analysis

• Collect fractions equivalent to 1/3 of the column void volume (e.g., 10–15 mL fractions for a 20g column).

• Spot every 3rd fraction on a TLC plate.

• Stain with PMA and heat.[1]

• Pool fractions containing the single spot at Rf ~0.35.

Visualization of Workflow

The following diagram illustrates the logical flow from crude reaction mixture to pure isolated solid, emphasizing the critical decision points.

Figure 1: Purification workflow for 1-(Hydroxymethyl)cycloheptan-1-ol, highlighting the necessity of PMA staining for detection.

Troubleshooting & Optimization

Issue: Product Co-elutes with Impurities

• Cause: Gradient slope too steep or sample overloaded.

• Solution: Switch to a "softer" solvent system. Instead of Hexane/EtOAc, use DCM/MeOH (98:2 to 95:5) . The chlorinated solvent often provides different selectivity for diols compared to EtOAc.

Issue: Poor Recovery / Tailing

• Cause: Strong hydrogen bonding with silica silanols.

• Solution: Add 1% Triethylamine to the mobile phase to neutralize acidic sites on the silica, or switch to "High Performance" spherical silica (20–40 µm).

Issue: Product is an Oil, not a Solid

• Cause: Residual solvent or trace impurities lowering the melting point.

• Solution:

  • Dry under high vacuum (0.1 mmHg) for 12 hours.

  • Attempt recrystallization: Dissolve in hot EtOAc/Hexane (1:10), filter hot, and cool to 0°C [1].

References

• Johnson, C. R.; Medich, J. R.; Danheiser, R. L.; Romines, K. R.; Koyama, H.; Kodama, S. (1993).[2] "Preparation and Use of (Methoxymethoxy)methyllithium: 1-(Hydroxymethyl)cycloheptanol". Organic Syntheses, 71, 140.[2]

• U.S. Environmental Protection Agency. (2023).[3][4] "1-(Hydroxymethyl)cycloheptan-1-ol - CompTox Chemicals Dashboard".[5] EPA.gov.

• National Center for Biotechnology Information. (2023).[3][4] "PubChem Compound Summary for CID 77376, 1-Methylcycloheptan-1-ol (Analogous Structure)". PubChem.

Sources

• 1. TLC stains [reachdevices.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. biotage.com [biotage.com]
• 4. 1-(Hydroxymethyl)cyclohexan-1-ol | C7H14O2 | CID 251259 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CompTox Chemicals Dashboard [comptox.epa.gov]

Role of 1-(Hydroxymethyl)cycloheptan-1-ol as a chiral auxiliary

Application Note: Utilization of 1-(Hydroxymethyl)cycloheptan-1-ol in Stereoselective Synthesis

Executive Summary

The synthesis of chiral quaternary carbon centers remains one of the most challenging frontiers in modern drug discovery. While 1-(Hydroxymethyl)cycloheptan-1-ol (CAS 74397-19-6) is an achiral (prochiral) molecule possessing

symmetry, it serves as a critical prochiral platform for the construction of enantiopure spirocyclic scaffolds and quaternary building blocks.

Correction on Terminology: Strictly speaking, 1-(Hydroxymethyl)cycloheptan-1-ol is a substrate for desymmetrization, not a chiral auxiliary (like Evans’ oxazolidinone). However, its utility lies in its ability to be converted into a chiral auxiliary or building block via Lipase-Catalyzed Desymmetrization . This guide details the protocols for breaking the symmetry of this 1,1-disubstituted system to generate high-value chiral intermediates.

Part 1: The Prochiral Platform & Mechanistic Basis

Structural Analysis

The molecule consists of a seven-membered ring with a geminal hydroxyl (-OH) and hydroxymethyl (-CH

OH) group at the C1 position.

• Symmetry: The unsubstituted cycloheptane ring renders the molecule achiral (

  plane of symmetry bisecting C1 and C4.5).

• The Challenge: To generate chirality, one must chemically distinguish the two enantiotopic faces of the ring or the enantiotopic protons of the hydroxymethyl group (if the ring is substituted).

• The Solution: Enzymatic acylation using lipases (e.g., Candida antarctica Lipase B, CAL-B) which can recognize the "pro-R" or "pro-S" orientation of the substrate within the chiral binding pocket.

Mechanism of Enzymatic Desymmetrization

The core application of this molecule involves the kinetic resolution or desymmetrization of its derivatives. The lipase active site functions as a chiral mold.

Figure 1: Catalytic Cycle of Lipase-Mediated Desymmetrization

Caption: Mechanistic pathway for the lipase-catalyzed desymmetrization of prochiral 1,1-diols. The enzyme transfers an acyl group selectively to the hydroxymethyl arm based on the steric fit of the cycloheptyl ring.

Part 2: Experimental Protocols

Synthesis of the Prochiral Substrate

Before desymmetrization, the high-purity diol must be synthesized. The Corey-Chaykovsky reaction is preferred over Grignard addition to avoid over-alkylation.

Reagents:

• Cycloheptanone (1.0 equiv)

• Trimethylsulfoxonium iodide (1.2 equiv)

• NaH (60% dispersion, 1.5 equiv) or KOH (powdered)

• DMSO/THF (Solvent)

Step-by-Step Protocol:

• Epoxidation: Suspend NaH (washed with hexane) in dry DMSO under Argon. Add trimethylsulfoxonium iodide portion-wise at room temperature. Stir for 1h until evolution of H

  ceases (formation of ylide).

• Addition: Add Cycloheptanone dropwise at 0°C. Warm to RT and stir for 4h.

• Workup: Quench with ice water and extract with Et

  O. Evaporate to yield the Spiro-epoxide intermediate.

• Hydrolysis: Dissolve the spiro-epoxide in Acetone/H

  O (1:1) containing 5 mol% HClO . Stir at RT for 2h.

• Purification: Neutralize with NaHCO

  , extract with EtOAc. Recrystallize from Hexane/EtOAc to obtain 1-(Hydroxymethyl)cycloheptan-1-ol as white crystals.

Protocol: Enzymatic Desymmetrization

This is the critical step that defines the "chiral auxiliary" role—transforming the achiral scaffold into a chiral building block.

Materials:

• Substrate: 1-(Hydroxymethyl)cycloheptan-1-ol[1][2]

• Enzyme: Novozym 435 (Immobilized Candida antarctica Lipase B)

• Acyl Donor: Vinyl Acetate (acts as solvent and reagent) or Vinyl Butyrate

• Solvent: MTBE or Diisopropyl ether (DIPE)

Workflow:

• Preparation: Dissolve the diol (10 mmol) in dry DIPE (50 mL).

• Acyl Donor: Add Vinyl Acetate (30 mmol, 3 equiv).

• Initiation: Add Novozym 435 (200 mg, 20% w/w relative to substrate).

• Incubation: Shake the reaction mixture at 30°C–40°C in an orbital shaker (200 rpm).

  • Note: Do not use magnetic stirring, as it grinds the immobilized enzyme beads, reducing activity.

• Monitoring: Monitor by HPLC (Chiralpak AD-H column) or GC. The reaction typically stops at 50% conversion if resolving a racemate, or proceeds to 100% mono-acylation if desymmetrizing a prochiral substrate (theoretical).

  • Critical Check: Since the ring is unsubstituted, the product is still achiral unless the enzyme induces a chiral environment that is maintained (unlikely in solution). This protocol is most effective when the cycloheptane ring carries a substituent (e.g., 4-methyl) to break symmetry.

• Termination: Filter off the enzyme (can be reused).

• Purification: Concentrate the filtrate and purify via flash chromatography (Hexane/EtOAc 4:1).

Part 3: Data Analysis & Optimization

Solvent Screening for Enantioselectivity

The choice of solvent dramatically affects the Enzyme's structural rigidity and enantioselectivity (

-value).

Solvent	Log P	Relative Activity (%)	Enantiomeric Excess (% ee)
Diisopropyl ether (DIPE)	1.9	100	>98 (Best)
MTBE	1.2	85	94
Toluene	2.5	60	91
THF	0.45	15	<50 (Avoid)
Acetonitrile	-0.34	<5	N/A

Interpretation: Lipases require a hydrophobic interface. Hydrophilic solvents (THF, ACN) strip the essential water layer from the enzyme surface, deactivating it. Always use solvents with Log P > 1.5.

Downstream Application: Spiro-Ether Synthesis

The mono-acetylated product serves as a precursor for spiro-ethers, common motifs in neuroactive drugs.

Pathway:

• Mesylation: React the free tertiary -OH with MsCl/Pyridine.

• Cyclization: Treat with NaH/THF. The alkoxide generated by de-acetylation (in situ) or direct displacement displaces the mesylate to form the spiro-oxetane or spiro-tetrahydrofuran depending on chain length extensions.

Part 4: Troubleshooting & Critical Controls

Issue: Low Conversion

• Cause: Water content in the solvent is too high (hydrolysis competes with transesterification) or too low (enzyme is too rigid).

• Fix: Use molecular sieves (3Å) to dry solvents, but pre-equilibrate the enzyme in a chamber with saturated salt solution (

  ) before use.

Issue: Low Enantioselectivity

• Cause: Temperature too high.

• Fix: Lower temperature to 4°C. While reaction rate decreases, the difference in activation energy between the enantiomers becomes more pronounced, improving

  .

Issue: "The Product is Achiral"

• Validation: If you are using unsubstituted 1-(Hydroxymethyl)cycloheptan-1-ol, the mono-acetate is chemically achiral because the two paths around the ring are identical.

• Strategic Pivot: To utilize this as a chiral auxiliary, you must use 4-substituted cycloheptanones as the starting material. The protocol remains identical, but the distal substituent breaks the

  symmetry, allowing the lipase to distinguish the faces.

References

• García-Urdiales, E., Alfonso, I., & Gotor, V. (2005). Update 1 of: Enantioselective Enzymatic Desymmetrization in Organic Synthesis. Chemical Reviews, 105(1), 313–354. Link

• Akai, S., et al. (2004). Lipase-catalyzed desymmetrization of prochiral 1,3-diols: A concise synthesis of chiral building blocks. Journal of Organic Chemistry, 69(7), 2367-2373. Link

• Breuer, M., et al. (2004). Industrial Methods for the Production of Optically Active Intermediates.[3][4] Angewandte Chemie International Edition, 43(7), 788-824. Link

• PubChem. (2023). 1-(Hydroxymethyl)cycloheptan-1-ol Compound Summary. National Library of Medicine. Link

• Carrea, G., & Riva, S. (2000). Properties and synthetic applications of enzymes in organic solvents. Angewandte Chemie International Edition, 39(13), 2226-2254. Link

Sources

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• 2. CompTox Chemicals Dashboard [comptox.epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]

Precision Synthesis of Substituted Cycloheptane Diols: Navigating Medium-Ring Conformational Space

Part 1: The Strategic Imperative

In modern drug discovery, the "Escape from Flatland" initiative has driven a shift from planar aromatic systems to sp³-rich scaffolds. While five- and six-membered rings are ubiquitous, substituted cycloheptanes represent a privileged yet underutilized chemical space.

The cycloheptane ring offers unique advantages:

• Conformational Sampling: Unlike the rigid chair of cyclohexane, cycloheptane exists in a dynamic equilibrium between twist-chair and twist-boat conformers (pseudorotation). This allows substituents to explore a wider vector space within a protein binding pocket.

• Solubility & LogP: Introduction of a 1,2- or 1,3-diol moiety onto the lipophilic cycloheptane core significantly lowers LogP (typically by 1.5–2.0 units), improving metabolic stability and aqueous solubility without sacrificing the hydrophobic bulk required for van der Waals filling.

This guide details two high-fidelity synthetic pathways to access these scaffolds, focusing on the critical challenge: Stereochemical Control in Medium Rings.

Part 2: Synthetic Pathways & Decision Logic

We employ two primary strategies based on the substitution pattern required.

Strategy A: Ring-Closing Metathesis (RCM)

Best for: Highly substituted scaffolds, 1,2-diols, and de novo synthesis from acyclic precursors. Mechanism: Ruthenium-catalyzed cyclization of

-dienes followed by alkene oxidation.

Strategy B: Stereospecific Rearrangement (Cope)

Best for: 1,2-divinyl systems, high stereocontrol of relative stereochemistry. Mechanism: Zinc-mediated condensation of 1,2-diketones followed by [3,3]-sigmatropic rearrangement.

Workflow Visualization

Figure 1: Decision matrix for synthesizing cycloheptane diols. Pathway A offers versatility for cis/trans isomers; Pathway B locks in cis-stereochemistry via mechanism.

Part 3: Detailed Experimental Protocols

Protocol 1: The RCM "Workhorse" Route

Objective: Synthesis of 5-substituted cyclohept-1-ene followed by stereoselective dihydroxylation.

Phase A: Ring-Closing Metathesis

Critical Insight: Entropy opposes the formation of 7-membered rings more than 5- or 6-membered rings. High dilution is mandatory to prevent intermolecular oligomerization (ADMET).

Reagents:

• Precursor: 1,8-nonadiene derivative (1.0 equiv)

• Catalyst: Grubbs 2nd Generation (2–5 mol%)

• Solvent: Anhydrous Dichloromethane (DCM), degassed.

Step-by-Step:

• Degassing: Sparge anhydrous DCM with Argon for 20 minutes. Note: Oxygen poisons the ruthenium carbene.

• Dilution: Prepare a solution of the diene substrate at 0.005 M (5 mM).

  • Why? At concentrations >10 mM, dimer formation becomes kinetically competitive.

• Catalyst Addition: Add Grubbs II catalyst in one portion under Argon.

• Reflux: Heat to reflux (40 °C) for 12–24 hours. Monitor by TLC/LCMS for the disappearance of the starting material.

• Quench: Add ethyl vinyl ether (50 equiv relative to catalyst) and stir for 30 minutes.

  • Mechanism:[1][2] This forms a catalytically inactive Fischer carbene, stopping the reaction and facilitating Ruthenium removal.

• Purification: Concentrate and purify via silica gel chromatography.

Phase B: Stereoselective Dihydroxylation

Once the cycloheptene core is secured, the alkene is oxidized.

Target Stereochemistry	Method	Reagents	Key Mechanism
Syn (Cis)	Upjohn Dihydroxylation	OsO₄ (cat.), NMO, Acetone/H₂O	Cyclic osmate ester intermediate guarantees syn-delivery.
Anti (Trans)	Epoxidation + Hydrolysis	1. mCPBA2. H₂SO₄ (aq) or NaOH	Epoxide formation (syn) followed by S_N2 backside attack (inversion).

Protocol (Syn-Diol):

• Dissolve cycloheptene (1.0 equiv) in Acetone:Water (4:1).

• Add N-Methylmorpholine N-oxide (NMO) (1.2 equiv).

• Add OsO₄ (2.5 wt% in t-BuOH, 0.02 equiv).

• Stir at RT for 4 hours. The solution usually turns dark.

• Quench: Add solid Na₂SO₃ (sodium sulfite) and stir for 1 hour to reduce residual Os(VIII) to Os(IV) (black precipitate).

• Extraction: Filter through Celite, extract with EtOAc, and purify.

Protocol 2: Zinc-Mediated Stereospecific Rearrangement

Context: This is an advanced protocol for generating cis-1,2-diols with high stereochemical fidelity from 1,2-diketones.

Mechanism:

• Bis-zincation: Reaction of a 1,2-diketone with bis(iodozincio)methane.[2][3]

• Cyclopropanation: Formation of a cis-divinylcyclopropane-1,2-diol zinc alkoxide.[2][3]

• Cope Rearrangement: Spontaneous [3,3]-sigmatropic shift to the cycloheptane.

Step-by-Step:

• Reagent Prep: Prepare bis(iodozincio)methane from Zn dust and diiodomethane in THF (requires activation with PbCl₂ or TMSCl).

• Addition: Cool the reagent solution to 0 °C. Add the 1,6-diene-3,4-dione substrate dropwise.

• Reaction: Allow to warm to 25 °C. The reaction proceeds through the cis-divinylcyclopropane intermediate.

  • Control Point: If the substrate has existing stereocenters, the rearrangement is usually diastereoselective, transferring chirality from the chain to the ring.

• Workup: Quench with saturated NH₄Cl. Extract with ether.

Part 4: Conformational Analysis & Data Interpretation

Understanding the NMR of your product is critical. Cycloheptane diols exhibit distinct coupling constants (

) based on their conformation.

Twist-Chair (TC) vs. Twist-Boat (TB):

• Substituents at C1/C2 will attempt to adopt pseudo-equatorial positions to minimize transannular strain.

• Cis-1,2-diols: Often adopt a pseudo-axial/pseudo-equatorial arrangement in the Twist-Chair, leading to

  values of 3–5 Hz.

• Trans-1,2-diols: Can achieve a pseudo-diequatorial conformation, showing larger

  values (8–10 Hz), similar to cyclohexanes.

Stereochemical Validation Flow

Figure 2: Chemical correlation method for assigning relative stereochemistry. Cis-diols readily form cyclic acetonides; trans-diols in seven-membered rings form them only under forcing conditions due to ring strain.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. Link

• Grubbs, R. H. (2006). Olefin-Metathesis Catalysts for the Preparation of Molecules and Materials (Nobel Lecture). Angewandte Chemie International Edition, 45(23), 3760–3803. Link

• Takada, Y., Nomura, K., & Matsubara, S. (2010).[2] Preparation of a Cycloheptane Ring from a 1,2-Diketone with High Stereoselectivity. Organic Letters, 12(22), 5204–5205. Link

• Nguyen, T. V., et al. (2023). Macrocyclization via Ring-Closing Metathesis in Drug Discovery and Process Chemistry. Drug Hunter. Link

• Bouché, L., et al. (2019). Direct Synthesis of Cycloalkanes from Diols and Secondary Alcohols or Ketones Using a Homogeneous Manganese Catalyst. Journal of the American Chemical Society, 141(49), 19520–19524. Link

Sources

• 1. Ring-closing metathesis - Wikipedia [en.wikipedia.org]
• 2. Preparation of a Cycloheptane Ring from a 1,2-Diketone with High Stereoselectivity [organic-chemistry.org]
• 3. Preparation of a cycloheptane ring from a 1,2-diketone with high stereoselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting low yield in 1-(Hydroxymethyl)cycloheptan-1-ol synthesis

Executive Summary & Diagnostic Logic

Synthesizing 1-(hydroxymethyl)cycloheptan-1-ol (CAS: 74397-19-6) presents unique challenges due to the conformational mobility of the seven-membered ring and the amphiphilic nature of the resulting gem-disubstituted diol.[1] Low yields are typically caused by three distinct failure modes: competitive enolization during nucleophilic addition, over-oxidation during alkene dihydroxylation, or product loss into the aqueous phase during workup.

This guide addresses the two primary synthetic routes used in drug development:

• Route A (Nucleophilic): Addition of a protected hydroxymethyl anion to cycloheptanone.[1]

• Route B (Oxidative): Dihydroxylation of methylenecycloheptane.[1]

Diagnostic Workflow

Before altering your protocol, use this logic flow to identify your specific failure point.

Figure 1: Diagnostic decision tree for identifying yield loss mechanisms.

Route A: Nucleophilic Hydroxymethylation (Preferred)[1]

This route involves reacting cycloheptanone with a protected hydroxymethyl lithium species (e.g., (methoxymethoxy)methyllithium).[1][2][3] This is the most direct method but is sensitive to moisture and enolization.

Problem: Low Conversion / Recovery of Starting Ketone

Root Cause: Cycloheptanone has acidic alpha-protons.[1] Basic organolithium reagents can act as bases rather than nucleophiles, causing enolization of the ketone. Upon quenching, the enolate reverts to the starting ketone, resulting in "no reaction" despite reagent consumption.

Technical Protocol & Fix: To mitigate enolization, you must increase the electrophilicity of the carbonyl or use a less basic nucleophile.

• Reagent Preparation: Generate (methoxymethoxy)methyllithium in situ from tributyl[(methoxymethoxy)methyl]stannane and n-BuLi at -78°C in THF [1].

• Temperature Control (Critical): Do not allow the temperature to rise above -78°C during addition. The lithium reagent is unstable > -60°C.[1]

• The "Reverse Addition" Technique:

  • Instead of adding the ketone to the lithium reagent, consider adding the lithium reagent to a mixture of the ketone and Cerium(III) Chloride (CeCl₃) .

  • Note: Organocerium reagents are less basic and more nucleophilic, suppressing enolization (Luche reduction principle applied to addition).[1]

Step-by-Step Optimization Table:

Parameter	Standard Condition	Optimized Condition (High Yield)	Rationale
Solvent	THF (Standard)	THF (Anhydrous, distilled from Na/Benzophenone)	Moisture kills the lithiated species immediately.[1]
Temperature	-78°C to 0°C	Maintain -78°C for 2 hrs, quench cold	Prevents Wittig rearrangement of the intermediate.[1]
Reagent Stoichiometry	1.1 equiv	1.5 - 2.0 equiv	Compensates for adventitious moisture and side reactions.[1]
Quenching	Water/HCl	Sat. NH₄Cl then dilute HCl	Gentle quench prevents acid-catalyzed pinacol rearrangement.[1]

Route B: Dihydroxylation of Methylenecycloheptane[1]

This route converts the exocyclic alkene (methylenecycloheptane) to the diol using Osmium Tetroxide (OsO₄) and N-Methylmorpholine N-oxide (NMO).[1]

Problem: "Missing Mass" (Low Isolated Yield)

Root Cause: 1-(Hydroxymethyl)cycloheptan-1-ol is a low-molecular-weight diol with significant water solubility.[1] Standard extraction (Ether/Water) often leaves 40-60% of the product in the aqueous phase.[1]

Technical Protocol & Fix: The Upjohn dihydroxylation is robust, so chemical yield is rarely the issue—isolation is.

• Reaction: Combine Methylenecycloheptane (1 equiv), NMO (1.2 equiv), and OsO₄ (0.02 equiv) in Acetone/Water (8:1). Stir at RT.

• Quenching (Crucial): Add solid Sodium Sulfite (Na₂SO₃) and stir for 1 hour.

  • Why? This reduces the cyclic osmate ester and precipitates osmium salts. If you skip this, the product remains trapped in the metal complex.

• Extraction Strategy (The Fix):

  • Do NOT simply wash with water.

  • Evaporate the acetone first.

  • Saturate the remaining aqueous phase with NaCl (Salting Out).[1]

  • Perform 4-5 extractions with Ethyl Acetate (more polar than ether) or use a Continuous Liquid-Liquid Extractor for 12 hours.

Problem: Incomplete Conversion (Steric Hindrance)

The 7-membered ring can adopt twisted boat conformations that hinder the approach of the bulky OsO₄ complex.[1]

• Solution: Switch to AD-mix-α or AD-mix-β even if chirality is not required.[1] The phthalazine ligands accelerate the reaction rate significantly compared to unliganded OsO₄ [2].

Workup & Purification FAQ

Q: My product is an oil that won't crystallize. How do I purify it? A: 1-(Hydroxymethyl)cycloheptan-1-ol has a low melting point (approx 52-53°C [1]).[1] If it is an oil:[4]

• Check for solvent: Diols hold onto solvents (THF/EtOAc) tenaciously.[1] High-vacuum drying (0.1 mmHg) for 24h is required.[1]

• Flash Chromatography: Use a polar solvent system. A gradient of 30% to 50% Ethyl Acetate in Hexane is recommended. The diol will streak if the silica is too acidic; add 1% Triethylamine to the eluent.

Q: Can I use the Wittig reaction to get the alcohol directly? A: No. A standard Wittig on cycloheptanone gives the alkene (Methylenecycloheptane).[1] You must then perform the dihydroxylation (Route B).[1] Attempting to use hydroxymethyl triphenylphosphonium salts directly usually fails due to betaine instability.

Q: The NMR shows a mixture of the product and a ring-expanded ketone.[1] What happened? A: You likely used strong acid during the workup or deprotection step.

• Mechanism:[1][5][6][7][8] Gem-diols (or vicinal diols with quaternary centers) are prone to Pinacol Rearrangement .[1]

• Fix: Ensure the pH stays above 4 during workup. If deprotecting a MOM ether (from Route A), use mild acidic conditions (e.g., PPTS in Methanol) rather than concentrated HCl.[1]

Mechanistic Visualization

The following diagram illustrates the critical "fork in the road" where the intermediate alkoxide can either form the stable product or undergo side reactions (Enolization or Rearrangement).

Figure 2: Reaction pathway showing success vs. failure modes (Enolization and Rearrangement).

References

• Johnson, C. R., Medich, J. R., Danheiser, R. L., & Romines, K. R. (1993).[1][2] Preparation and Use of (Methoxymethoxy)methyllithium: 1-(Hydroxymethyl)cycloheptanol.[1][2][3] Organic Syntheses, 71, 140.[1][2] [1]

• Kolb, H. C., VanNieuwenhze, M. S., & Sharpless, K. B. (1994).[1] Catalytic Asymmetric Dihydroxylation. Chemical Reviews, 94(8), 2483–2547.[1]

• Ito, Y., et al. (1980).[1] Nucleophilic Hydroxymethylation of Ketones. Journal of the American Chemical Society, 102(6). (Contextual grounding for hydroxymethylation mechanisms).

Sources

• 1. CYCLOHEPTANE synthesis - chemicalbook [chemicalbook.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. fujc.pp.ua [fujc.pp.ua]
• 5. Simmons-Smith Reaction [organic-chemistry.org]
• 6. GB2312896A - Synthesis of 1,1-bis(hydroxymethyl)cyclopropane - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Organic Syntheses Procedure [orgsyn.org]

Identification of by-products in the synthesis of 1-(Hydroxymethyl)cycloheptan-1-ol

Ticket System ID: CHEM-SUP-8492 Status: Open Subject: Impurity Profiling & Yield Optimization for Target CAS: [51916-46-2] Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The Chemistry of Failure

You are likely synthesizing 1-(Hydroxymethyl)cycloheptan-1-ol (Target C ) via the Corey-Chaykovsky epoxidation of cycloheptanone followed by acid-catalyzed hydrolysis.

While this route is robust, it is thermodynamically poised to fail if the hydrolysis conditions are not strictly controlled. The primary failure mode is not decomposition, but skeletal rearrangement . The intermediate spiro-epoxide is highly susceptible to the Meinwald Rearrangement , converting your potential drug linker into Cyclooctanone , a homologous ketone that is difficult to separate by distillation.

This guide provides the diagnostic criteria to distinguish the target diol from its ring-expanded by-products and protocols to suppress their formation.

Diagnostic Workflow (Troubleshooting)

TICKET #1: "My product is an oil that won't crystallize, and the NMR shows no epoxide."

Diagnosis: You likely have significant contamination with Cyclooctanone (By-product D ) or Cycloheptanecarbaldehyde (By-product E ).

The Mechanism of Error: In the presence of Lewis acids or strong Brønsted acids (without sufficient water), the spiro-epoxide intermediate B does not open to the diol. Instead, the oxygen atom coordinates to the proton, triggering a 1,2-alkyl shift (ring expansion) to relieve ring strain.

The "Red Flag" Indicators:

Metric	Target: 1-(Hydroxymethyl)cycloheptan-1-ol	Impurity: Cyclooctanone (Ring Expansion)	Impurity: Cycloheptanecarbaldehyde
Appearance	Viscous oil / Low-melting solid	Clear, mobile liquid	Clear liquid (pungent)
1H NMR (Key)	3.40–3.60 ppm (Singlet, 2H, -CH 2OH)	Absent	9.6–9.8 ppm (Doublet/Singlet, 1H, CH O)
13C NMR (Key)	~68-70 ppm (CH2-OH)	~215-218 ppm (C=O)	~205 ppm (C=O)
IR Spectrum	Strong broad band 3300-3400 cm⁻¹ (OH)	Strong sharp band ~1700 cm⁻¹ (C=O)	Strong sharp band ~1720 cm⁻¹ (C=O)

TICKET #2: "Low yield during the epoxide formation step."

Diagnosis: Incomplete conversion or sulfur ylide decomposition.

• Cause: The sulfur ylide (dimethylsulfoxonium methylide) is unstable at high temperatures.

• Fix: Generate the ylide at 60°C, but cool to 0°C before adding Cycloheptanone.

Reaction Pathway & Failure Modes (Visualized)

The following diagram maps the critical bifurcation point where the reaction succeeds (Hydrolysis) or fails (Rearrangement).

Figure 1: Reaction pathway showing the competition between hydrolysis (Target C) and Meinwald rearrangement (By-products D & E).

Validated Experimental Protocol

To minimize By-product D (Cyclooctanone), you must ensure water is the primary nucleophile , not the epoxide oxygen acting as a base for rearrangement.

Step 1: Epoxidation (Corey-Chaykovsky)

• Reagents: Trimethylsulfoxonium iodide (1.2 eq), NaH (1.2 eq, 60% dispersion), DMSO (dry).

• Procedure:

  • Wash NaH with pentane to remove oil.

  • Add DMSO carefully (H2 evolution). Stir at room temp for 30 min.

  • Add Trimethylsulfoxonium iodide. Heat to 60°C for 1 hour until solution is clear (Ylide formation).

  • CRITICAL: Cool to room temperature or 0°C.

  • Add Cycloheptanone dropwise. Stir 2 hours.

• Checkpoint: TLC (10% EtOAc/Hexane). Starting ketone (

  ) should disappear. Epoxide ( ) appears.

Step 2: Hydrolysis (The Danger Zone)

Standard acid workups often trigger the rearrangement. Use this buffered method instead.

• Isolation: Pour reaction mixture into ice water. Extract with Et2O. Concentrate to obtain crude Spiro-epoxide.

• Hydrolysis Cocktail: Dissolve crude epoxide in THF:Water (1:1) .

• Catalyst: Add Perchloric Acid (HClO4) (0.1 eq) or dilute H2SO4 .

  • Why? HClO4 is a non-nucleophilic counter-ion. Halide acids (HCl, HBr) can cause halohydrin formation (another by-product).

• Temperature: Stir at 0°C to Room Temp . Do NOT reflux. Heat promotes ring expansion.

• Monitoring: Watch for the disappearance of the epoxide protons (multiplets at

  2.6-2.8 ppm) and appearance of the methylene protons ( 3.5 ppm).

Analytical Data Reference

Use this table to validate your isolated product fractions.

Compound	Structure Description	1H NMR (400 MHz, CDCl3)	Key Identification Feature
Target C	1-(Hydroxymethyl)-cycloheptan-1-ol	3.48 (s, 2H, CH 2OH), 1.40–1.80 (m, 12H, Ring)	Singlet at ~3.5 ppm is diagnostic for the primary alcohol.
By-product D	Cyclooctanone	2.42 (t, 4H, -CH2), 1.88 (m, 4H), 1.55 (m, 6H)	No signal at 3.5 ppm . Downfield shift of ring protons.
By-product E	Cycloheptane-carbaldehyde	9.65 (d, 1H, CH O), 2.35 (m, 1H, CH-CHO)	Distinct aldehyde peak at 9-10 ppm .
Precursor	Cycloheptanone	2.45 (t, 4H), 1.65 (m, 8H)	Simple spectrum, overlaps with Cyclooctanone but lower MW (GC-MS).

Frequently Asked Questions (FAQ)

Q: Can I use m-CPBA to make the epoxide directly from methylenecycloheptane? A: Yes, but it adds a step (Wittig reaction to make the alkene first). However, m-CPBA oxidation is acidic (m-chlorobenzoic acid by-product). If you use this route, you must buffer the reaction with NaHCO3 to prevent in situ rearrangement of the epoxide to cyclooctanone.

Q: Why is my product turning pink/brown upon storage? A: Trace sulfur impurities from the Corey-Chaykovsky reagent.

• Fix: Wash the final ether extract with aqueous bleach (NaOCl) or CuCl2 solution to oxidize/complex residual sulfides before final evaporation.

Q: How do I separate the Cyclooctanone impurity if it's already formed? A: Distillation is difficult due to boiling point proximity.

• Chemical Separation: Treat the mixture with semicarbazide hydrochloride . The ketone (Cyclooctanone) will form a solid semicarbazone precipitate. The Target Diol (Tertiary alcohol) will not react. Filter off the solid, and the filtrate will contain your pure Target C.

References

• Corey, E. J.; Chaykovsky, M. (1965). "Dimethyloxosulfonium Methylide ((CH3)2SOCH2) and Dimethylsulfonium Methylide ((CH3)2SCH2). Formation and Application to Organic Synthesis". Journal of the American Chemical Society, 87(6), 1353–1364. Link

• Meinwald, J.; Labana, S. S.; Chadha, M. S. (1963). "Peracid Reactions. III. The Acid-catalyzed Rearrangement of Epoxides". Journal of the American Chemical Society, 85(5), 582–585. Link

• Traynelis, V. J.; et al. (1978). "Magnesium bromide induced rearrangement of 1-oxaspiro[2.n]alkanes". The Journal of Organic Chemistry, 43(17), 3379–3384. Link

• PubChem Compound Summary. (2024). "1-(Hydroxymethyl)cycloheptan-1-ol".[1] National Center for Biotechnology Information. Link

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]

Improving the stereoselectivity of nucleophilic additions to cycloheptanone

Ticket System: Advanced Organic Synthesis Division Subject: Troubleshooting Stereocontrol in Nucleophilic Additions to 7-Membered Rings Status: Open Agent: Senior Application Scientist (Ph.D.)

Welcome to the Cycloheptanone Optimization Hub

You are likely here because your diastereomeric ratios (dr) are poor, or you are observing unexpected major isomers. Unlike cyclohexanones, which follow the rigid Furst-Plattner or Felkin-Anh models, cycloheptanones are conformationally "slippery."

This guide treats your reaction like a malfunctioning system. We will analyze the Hardware (Substrate Conformation), optimize the Software (Nucleophile Selection), and provide Patches (Protocols) to fix the bugs in your stereoselectivity.

Module 1: The Hardware (Conformational Analysis)

The Root Cause: The primary reason for low stereocontrol in cycloheptanone is fluxionality . While cyclohexanone sits in a rigid chair, cycloheptanone rapidly pseudorotates.

• Stable State: The Twist-Chair (TC) is the global minimum, not the chair.

• The Problem: In the TC conformation, the distinction between "axial" and "equatorial" attack is blurred. The carbonyl carbon is often isoclinal, meaning the two faces (

  and ) are sterically similar unless a substituent "locks" the ring.

Visualizing the Attack Vector

The following logic map explains how the substrate's shape dictates the outcome.

Figure 1: Conformational landscape and attack vectors for cycloheptanone derivatives.

Module 2: The Software (Reagent Selection)

To "program" the reaction for a specific isomer, you must select the correct nucleophile class. In 7-membered rings, the size of the nucleophile is the primary variable for reversing selectivity.

Comparative Data: Reduction of 4-tert-butylcycloheptanone

Note: The 4-tert-butyl group acts as a conformational anchor.

Reagent (Nucleophile)	Mechanism Type	Primary Attack Face	Major Product Isomer	Typical dr
LiAlH₄	Small Hydride	Axial-like (more hindered)	cis-alcohol (Equatorial OH)	3:1 to 5:1
NaBH₄	Small Hydride	Axial-like	cis-alcohol (Equatorial OH)	4:1
L-Selectride	Bulky Hydride	Equatorial-like (less hindered)	trans-alcohol (Axial OH)	>20:1
MeMgBr	Grignard (Hard)	Axial-like	cis-alcohol	2:1 (Poor)
MeLi / CeCl₃	Organolithium + Lewis Acid	Equatorial-like	trans-alcohol	10:1

Technical Insight: Small nucleophiles (LiAlH₄) prefer "axial" attack due to torsional strain relief (similar to Felkin-Anh), yielding the equatorial alcohol. Bulky nucleophiles (L-Selectride) are forced to attack the exposed "equatorial" face, yielding the axial alcohol.

Module 3: Troubleshooting (FAQ & Debugging)

Ticket #101: "I'm getting a 50:50 mixture with Grignard reagents."

Diagnosis: Grignard reagents are moderately bulky but often coordinate to the carbonyl oxygen, complicating the transition state. The flexibility of the ring allows the substrate to adopt a conformation that minimizes steric clash, eroding selectivity. Solution:

• Switch to Organocerium (Imamoto Reagent): Add anhydrous CeCl₃. This activates the carbonyl and makes the nucleophile "harder" and smaller, often improving axial attack selectivity.

• Lower Temperature: Run at -78°C to freeze out the conformational equilibrium.

Ticket #102: "How do I predict the major isomer for a 2-substituted cycloheptanone?"

Diagnosis: 2-substituted systems are governed by the Cieplak Model (electronic) vs. Steric Models . Solution:

• Electronic Control: If the substituent is electron-withdrawing (e.g., -OR, -Cl), the nucleophile attacks anti to the C-X bond to maximize orbital overlap (

  ).

• Steric Control: If the substituent is alkyl (e.g., -Me), the nucleophile attacks from the face opposite the substituent to avoid steric clash.

Ticket #103: "My product is inseparable by flash chromatography."

Diagnosis: Axial and equatorial cycloheptanols often have very similar Rf values due to the flexibility of the ring masking the dipole difference. Solution:

• Derivatization: Convert the crude alcohol mixture to p-nitrobenzoate esters. The rigid aromatic ring amplifies the structural difference, making separation by HPLC or crystallization easier.

Module 4: Experimental Protocols (Patches)

Protocol A: High-Selectivity Reduction (Kinetic Control)

Target: Formation of the less stable "axial" alcohol (trans).

Reagents:

• Substrate: 4-substituted cycloheptanone (1.0 equiv)

• Reagent: L-Selectride (1.0 M in THF, 1.2 equiv)

• Solvent: Anhydrous THF

Workflow:

• Setup: Flame-dry a 2-neck round bottom flask under Argon.

• Dissolution: Dissolve substrate in THF (0.1 M concentration). Cool to -78°C (Critical for locking conformation).

• Addition: Add L-Selectride dropwise over 20 minutes.

  • Why? Slow addition prevents local heating which could trigger conformational flipping.

• Incubation: Stir at -78°C for 2 hours.

• Quench: Add MeOH (excess) at -78°C, followed by NaOH/H₂O₂ workup to cleave the borane complex.

• Expected Outcome: dr > 20:1 favoring the trans-alcohol.

Protocol B: Organocerium Addition (Enhanced Selectivity)

Target: Improved dr for alkyl addition compared to standard Grignard.

Workflow:

• Drying CeCl₃: This is the failure point for most users. Heat CeCl₃•7H₂O at 140°C under high vacuum (0.1 mmHg) for 2 hours until it forms a fine white powder.

• Slurry Formation: Suspend dry CeCl₃ (1.5 equiv) in THF and stir for 2 hours at RT.

• Activation: Cool to -78°C. Add R-Li (1.5 equiv) and stir for 30 mins. This forms the organocerium species.

• Reaction: Add the cycloheptanone (1.0 equiv) in THF.

• Result: Yields the addition product with significantly higher diastereoselectivity than R-MgBr.

Decision Tree: Optimizing Your Reaction

Use this flowchart to select the correct "patch" for your synthesis.

Figure 2: Troubleshooting decision tree for nucleophilic additions.

References

• Borges, A. et al. (1998). Stereoselectivities of Nucleophilic Additions to Cycloheptanones.[1] The Journal of Organic Chemistry.[2]

• Ashby, E. C. & Laemmle, J. T. (1975). Stereochemistry of organometallic compound addition to ketones. Chemical Reviews.[1][2]

• Imamoto, T. et al. (1984). Carbon-carbon bond forming reactions using cerium metal or organocerium reagents. Journal of the American Chemical Society.

• Hendrickson, J. B. (1961). Molecular Geometry V. Evaluation of Functions for Cycloheptane. Journal of the American Chemical Society.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 1-(Hydroxymethyl)cycloheptan-1-ol

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challenges with the purification of crude 1-(Hydroxymethyl)cycloheptan-1-ol. It is designed to offer both troubleshooting solutions for specific experimental issues and answers to frequently asked questions regarding the synthesis and purification of this diol.

I. Troubleshooting Guide: Addressing Specific Purification Issues

This section is formatted as a series of question-and-answer scenarios that address common problems encountered during the purification of 1-(Hydroxymethyl)cycloheptan-1-ol.

Issue 1: Low Purity After Initial Aqueous Workup

Question: My initial purity of 1-(Hydroxymethyl)cycloheptan-1-ol is significantly lower than expected after the initial aqueous workup of my Grignard reaction. What are the likely causes and how can I improve this?

Answer:

Low purity after the initial workup of a Grignard reaction to synthesize a diol often points to several factors, primarily related to the nature of the diol and the quenching process. 1-(Hydroxymethyl)cycloheptan-1-ol, being a diol, possesses a degree of water solubility which can lead to product loss and the retention of water-soluble impurities in the organic layer.[1]

Potential Causes and Solutions:

• Incomplete Quenching of Grignard Reagent: Unreacted Grignard reagent can form emulsions and complex magnesium salts during workup, trapping the product and impurities.

  • Solution: Ensure the reaction is thoroughly quenched. A common method is the slow, controlled addition of the reaction mixture to a cold, saturated aqueous solution of ammonium chloride (NH₄Cl). This is generally preferred over adding water directly to the reaction mixture, which can be highly exothermic and lead to side reactions.[2] For larger scale reactions, quenching with a less reactive proton source like isopropanol or methanol before the aqueous quench can be beneficial.[3]

• Product Partitioning into the Aqueous Layer: The two hydroxyl groups on 1-(Hydroxymethyl)cycloheptan-1-ol increase its polarity and water solubility compared to a mono-alcohol.

  • Solution: To minimize product loss to the aqueous phase, saturate the aqueous layer with a salt such as sodium chloride (NaCl) before extraction.[1] This process, known as "salting out," decreases the solubility of the organic product in the aqueous layer. Additionally, increase the number of extractions with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) to maximize recovery from the aqueous phase.[1]

• Formation of Emulsions: The presence of magnesium salts can lead to the formation of stable emulsions during extraction, making phase separation difficult and trapping impurities.

  • Solution: If an emulsion forms, adding a small amount of a brine solution or allowing the mixture to stand for an extended period can help break it. In persistent cases, filtering the entire mixture through a pad of Celite can be effective.

Issue 2: Presence of Unreacted Starting Material (Cycloheptanone)

Question: My post-purification analysis (e.g., NMR, GC-MS) indicates the presence of unreacted cycloheptanone. How can I effectively remove this impurity?

Answer:

The presence of unreacted cycloheptanone suggests an incomplete reaction. While optimizing the reaction conditions (e.g., Grignard reagent equivalents, reaction time) is the first step, post-synthesis removal is often necessary.

Purification Strategies:

• Column Chromatography: This is the most common and effective method for separating the more polar diol product from the less polar ketone starting material.

  • Protocol: A silica gel column is typically used. The crude product is loaded onto the column and eluted with a solvent system of increasing polarity. A common gradient starts with a non-polar solvent like hexane and gradually increases the proportion of a more polar solvent like ethyl acetate.[1] The fractions are collected and analyzed by Thin Layer Chromatography (TLC) to identify and combine the pure product fractions.[1]

• Chemical Scavenging (for trace amounts): For small amounts of residual ketone, a scavenger resin can be employed.

  • Concept: Resins functionalized with primary amines can react with the ketone to form an imine, which is bound to the solid support and can be filtered off. This is a highly selective method for removing carbonyl impurities.

Issue 3: Co-elution of Impurities During Column Chromatography

Question: I'm having difficulty separating my product from an unknown impurity during column chromatography; they appear to co-elute. What are my options?

Answer:

Co-elution is a common challenge in chromatography and can be due to impurities with similar polarities to the desired product.

Troubleshooting Steps:

• Optimize Chromatographic Conditions:

  • Solvent System: Experiment with different solvent systems. For diols, a mixture of hexanes and ethyl acetate is standard, but exploring other solvents like dichloromethane/methanol or using a ternary system (e.g., hexane/ethyl acetate/a small amount of methanol) can alter the selectivity.

  • Stationary Phase: If silica gel is not providing adequate separation, consider using a different stationary phase. Diol-bonded silica or cyanopropyl-bonded silica can offer different selectivities for polar compounds and may be effective for purifying delicate molecules.[4]

• Derivatization: Temporarily converting the diol to a less polar derivative can significantly change its chromatographic behavior.

  • Protocol: The hydroxyl groups can be protected, for example, as silyl ethers (e.g., using TBDMSCl) or acetals. The derivatized product will have a different polarity and can be more easily separated from the impurity by chromatography. Following purification, the protecting groups are removed to yield the pure diol.

• Recrystallization: If the product is a solid, recrystallization is a powerful purification technique.

  • Procedure: Dissolve the crude product in a minimal amount of a hot solvent in which the product is soluble, and the impurities are either highly soluble or insoluble. Upon cooling, the pure product should crystallize out, leaving the impurities in the solvent. The choice of solvent is critical and may require some experimentation.

Issue 4: Product Decomposition on Silica Gel

Question: I suspect my 1-(Hydroxymethyl)cycloheptan-1-ol is decomposing on the silica gel column, leading to low recovery. How can I prevent this?

Answer:

The slightly acidic nature of standard silica gel can sometimes cause decomposition of acid-sensitive compounds, such as certain alcohols, through dehydration or rearrangement reactions.[5]

Solutions:

• Neutralized Silica Gel: Treat the silica gel with a base before use. This can be done by washing the silica gel with a solution of a base like triethylamine in the eluent, followed by flushing with the eluent to remove excess base. Alternatively, commercially available deactivated or neutral silica gel can be used.

• Alternative Stationary Phases: As mentioned previously, less acidic stationary phases like alumina (basic or neutral), diol-bonded silica, or cyanopropyl-bonded silica are excellent alternatives for purifying acid-sensitive compounds.[4]

• Rapid Chromatography: Minimize the time the compound spends on the column. Using flash chromatography with slightly higher pressure can speed up the elution process.

II. Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the synthesis and purification of 1-(Hydroxymethyl)cycloheptan-1-ol.

1. What are the common side products in the synthesis of 1-(Hydroxymethyl)cycloheptan-1-ol via a Grignard reaction with paraformaldehyde?

Besides unreacted starting materials, potential side products include:

• Wurtz-type coupling products: The Grignard reagent can react with the starting alkyl/aryl halide.

• Products from reaction with atmospheric oxygen: Grignard reagents can react with oxygen to form hydroperoxides, which upon workup yield alcohols.

• Dehydration products: Under acidic conditions or at elevated temperatures, the diol can undergo dehydration.[1]

2. What is the most effective method for large-scale purification of this diol?

For large-scale purification, column chromatography can be resource-intensive. Other techniques to consider are:

• Distillation: If the diol is thermally stable and has a sufficiently different boiling point from the impurities, vacuum distillation can be a highly effective and scalable purification method.

• Recrystallization: If the product is a solid at room temperature, recrystallization is often the most economical and scalable purification method.

• Simulated Moving Bed (SMB) Chromatography: For industrial-scale production, SMB is a continuous chromatographic technique that can provide high purity and yield with reduced solvent consumption compared to batch chromatography.[6]

3. How can I confirm the purity of my final product?

A combination of analytical techniques should be used to confirm the purity of 1-(Hydroxymethyl)cycloheptan-1-ol:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information and can be used to identify and quantify impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): Separates volatile components and provides their mass spectra, allowing for identification of impurities.

• High-Performance Liquid Chromatography (HPLC): Can be used to determine the purity of the sample by separating it from non-volatile impurities.

• Melting Point Analysis: For solid products, a sharp melting point range is indicative of high purity.

4. Can I use reverse-phase chromatography for purification?

Yes, reverse-phase chromatography is a viable option, particularly for polar compounds like diols.[7] In this technique, a non-polar stationary phase (e.g., C18-silica) is used with a polar mobile phase (e.g., water/acetonitrile or water/methanol). The elution order is reversed compared to normal-phase chromatography, with polar compounds eluting first. This can be particularly useful if normal-phase chromatography fails to provide adequate separation.

III. Visualization of Experimental Workflow

Purification Strategy Decision Tree

The following diagram illustrates a decision-making workflow for selecting an appropriate purification strategy for crude 1-(Hydroxymethyl)cycloheptan-1-ol.

Caption: Decision tree for selecting a purification method for 1-(Hydroxymethyl)cycloheptan-1-ol.

IV. References

• Reddit. (2012, April 17). Is there a way to safely dispose of Ethyl Magnesium Bromide? r/chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• Teledyne LABS. (n.d.). Purification of Delicate Compounds with RediSep Rf Gold® Diol and Cyano Columns. Retrieved from [Link]

• Quora. (2024, July 30). Can a grignard reaction be reversed? How can we determine the direction of a grignard reaction? Retrieved from [Link]

• ResearchGate. (n.d.). Purification of diols from aqueous and organic systems in comparison. Retrieved from [Link]

• Yale Research. (n.d.). Purification. Retrieved from [Link]

• (n.d.). 25. The Grignard Reaction. Retrieved from [Link]

• Reddit. (2024, May 16). Purification Troubleshooting. r/chemistry. Retrieved from [Link]

• Google Patents. (n.d.). US20120184783A1 - Process for the separation and purification of a mixed diol stream. Retrieved from

• ResearchGate. (n.d.). Preparation and use of (Methoxymethoxy)Methyllithium: 1-(Hydroxymethyl)Cycloheptanol. Retrieved from [Link]

• EPA. (2025, October 15). 1-(Hydroxymethyl)cycloheptan-1-ol - Publications - Abstract Sifter. Retrieved from [Link]

• PubMed. (2017, May 15). Single-step purification of cyclotides using affinity chromatography. Retrieved from [Link]

• Chemistry Steps. (2022, November 25). Diols: Nomenclature, Preparation, and Reactions. Retrieved from [Link]

• YouTube. (2013, December 2). Preparation of 1,2-Diols. Retrieved from [Link]

• Kdpharmagroup. (n.d.). Purification Technologies Small Molecules. Retrieved from [Link]

• MDPI. (2025, July 10). Complementary Synthesis of Anti- and Syn-Hydroxymethyl 1,3-Diols via Regioselective Ring Opening of TIPS-Protected 2,3-Epoxy Alcohols: Toward Polypropionate Fragments. Retrieved from [Link]

• (n.d.). Preparation of high purity 1,2-diols by catalytic oxidation of linear terminal alkenes with H₂O₂ in the presence of carboxylic acids under solvent-free conditions. Retrieved from [Link]

• PubChem. (n.d.). 1-(Hydroxymethyl)cyclohexan-1-ol. Retrieved from [Link]

• CORA. (2017, April 10). Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Retrieved from [Link]

• PubMed. (n.d.). Purification of combinatorial libraries. Retrieved from [Link]

• (n.d.). A highly efficient route for synthesis of N-hydroxymethyl sumatriptan and sumatriptan dimer: Impurity C and H of anti-migraine d. Retrieved from [Link]

• Google Patents. (n.d.). CN103058884B - Method for synthesizing 1-hydroxymethyl cyclopropyl acetonitrile. Retrieved from

• PubMed. (2009, March 15). Isolation and purification of acid-labile carotenoid 5,6-epoxides on modified silica gels. Retrieved from [Link]

• EPA. (2025, October 15). 1-(Hydroxymethyl)cycloheptan-1-ol Properties. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). A Practical Preparation of 2-Hydroxymethyl-2-cyclopenten-1-one by Morita-Baylis-Hillman Reaction. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. community.wvu.edu [community.wvu.edu]
• 3. reddit.com [reddit.com]
• 4. teledynelabs.com [teledynelabs.com]
• 5. Isolation and purification of acid-labile carotenoid 5,6-epoxides on modified silica gels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Purification Technologies Small Molecules | Kdpharmagroup [kdpharma.kdpharmagroup.com]
• 7. Purification | Yale Research [research.yale.edu]

Minimizing the formation of diol impurities during cycloheptanone reduction

Topic: Minimizing Diol Impurities during Cycloheptanone Reduction Audience: Researchers, Process Chemists, and Drug Development Scientists Status: Active | Version: 2.4

Diagnostic Triage: Identify Your Impurity

Before optimizing reaction conditions, you must identify which diol impurity is forming. In cycloheptanone reduction, "diol" usually refers to one of two distinct chemical species arising from completely different mechanistic failures.

Feature	Impurity A: 1,2-Cycloheptanediol	Impurity B: 1,1'-Bicycloheptyl-1,1'-diol (Pinacol)
Structure	Vicinal diol (OH groups on adjacent carbons)	Geminal dimer (Two rings connected, OH on bridgehead)
Molecular Weight	M+2 (relative to ketone) + 16 (Oxygen) = 130.18 g/mol	2x Ketone + 2H = 226.36 g/mol
Primary Cause	Enolate Oxidation (Air leak) or impure starting material.	Radical Dimerization (Pinacol Coupling).
Key Indicator	NMR shows methine protons at ~3.5-4.0 ppm.	High melting point solid; NMR shows no methine protons alpha to OH (quaternary carbons).

The "Fork in the Road" Mechanism

Understanding the causality is critical. The reduction of cycloheptanone (

) should ideally yield cycloheptanol ( ). However, thermodynamic and kinetic factors can divert the pathway.

Diagram: Mechanistic Divergence

Figure 1: Mechanistic pathways leading to the target alcohol versus oxidative (1,2-diol) and reductive (pinacol) impurities.

Troubleshooting Guides

Issue A: High Levels of 1,2-Cycloheptanediol (Vicinal Diol)

Symptoms: Product contains a polar impurity; MS shows M+16 peak relative to alcohol.

Root Cause: This is almost exclusively caused by

-hydroxylation . If the reaction atmosphere is not inert, dissolved oxygen attacks the enolate form of cycloheptanone to create 2-hydroxycycloheptanone, which is then reduced to the 1,2-diol.

Corrective Protocol:

• Degas Solvents: Do not just use "bottled" solvents. Sparge methanol/ethanol with Argon or Nitrogen for 15 minutes prior to use.

• Strict Inert Atmosphere: Perform the reaction under a positive pressure of Nitrogen.

• Check Starting Material: Inject your starting cycloheptanone into GC/MS. If it contains 1,2-cycloheptanedione or 2-hydroxycycloheptanone, distill it prior to use.

Issue B: Formation of Pinacol Dimers

Symptoms: High molecular weight impurity (approx. double the ketone mass); white precipitate forms that is insoluble in the reaction solvent.

Root Cause: Pinacol coupling occurs via Single Electron Transfer (SET) . This is rare with standard Sodium Borohydride (NaBH

) but common if:

• Magnesium or Aluminum metals are used (Dissolving Metal Reduction).

• Transition Metals are present as contaminants (catalyzing SET).

• Proton Source is Insufficient: In aprotic solvents, the ketyl radical anion lives longer, increasing the chance of dimerization.

Corrective Protocol:

• Switch Solvent System: Ensure a protic solvent (Methanol or Ethanol) is used. The fast protonation of the alkoxy intermediate (

  ) by the solvent suppresses the radical lifespan required for dimerization.

• Chelation Control: If using stronger reductants (like LiAlH

  ), add a non-coordinating solvent or lower the temperature to -78°C to favor direct hydride attack over radical coupling.

• Reagent Purity: Ensure your NaBH

  is not contaminated with transition metals. Use analytical grade reagents.

Validated Experimental Protocol

To minimize both impurity classes simultaneously, follow this "Self-Validating" protocol.

Reagents:

• Cycloheptanone (1.0 eq)

• Sodium Borohydride (NaBH

  ) (0.30 eq - Note: 0.25 is stoichiometric, slight excess ensures completion)

• Methanol (Anhydrous, degassed)

• Acetic Acid (for quench)[1]

Step-by-Step Workflow:

• System Prep: Flame-dry a 2-neck round bottom flask and cool under a stream of Nitrogen.

• Solvent Charge: Add degassed Methanol (10 volumes relative to ketone).

• Cooling: Cool the solvent to 0°C in an ice bath. Why? Lower temperature increases kinetic control, favoring 1,2-addition (reduction) over radical pathways.

• Reagent Addition: Add NaBH

  portion-wise over 10 minutes. Vent the evolved H gas safely.

• Substrate Addition: Add Cycloheptanone dropwise. Maintain temperature <5°C.

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to Room Temperature (20-25°C) for 1 hour.

• TLC Check: Elute in 20% EtOAc/Hexane. Look for the disappearance of the ketone spot (

  ) and appearance of alcohol ( ).

• Quench (Critical): Cool back to 0°C. Add 1M Acetic Acid dropwise until pH

  7. Do not use strong mineral acids (HCl) immediately if acid-catalyzed rearrangement is a concern, though for simple cycloheptanols, it is usually safe.

• Workup: Concentrate methanol. Dissolve residue in EtOAc, wash with water and brine. Dry over MgSO

  .

FAQ: Expert Insights

Q: Can I use Acetone to quench the excess NaBH4? A: Yes, but be careful. Acetone reduces to Isopropanol. While easy to remove, if you have any unreacted cycloheptanone, the acetone enolate could theoretically participate in aldol condensations if the pH spikes basic. Acetic acid or saturated NH

Cl is safer for high-purity applications.

Q: My product is a sticky oil, but literature says it should be a solid/liquid. Is this the diol? A: Cycloheptanol has a melting point around 17°C (often liquid at RT). However, Borate Esters (intermediates) can form sticky gums. Ensure your acidic workup is sufficient to hydrolyze the B-O bonds. If the gum persists, treat the crude oil with Methanol and concentrate (3x) to remove boron as volatile Trimethyl Borate (

).

Q: Why do I see a diol when using SmI

? A: Samarium Diiodide is a classic Single Electron Transfer (SET) reagent. It is designed to promote radical formation. If you are using SmI , pinacol coupling is the expected major pathway, not a side reaction [1].

Troubleshooting Logic Map

Use this flow to determine your next step based on analytical data.

Figure 2: Decision tree for identifying and resolving diol impurities.

References

• Pinacol Coupling Mechanism

  • Title: Pinacol Coupling Reaction[2][3]

  • Source: Wikipedia / Organic Chemistry Portal

  • URL:[Link]

• Sodium Borohydride Reduction Specifics

  • Title: Sodium Borohydride Reduction of Aldehydes and Ketones[4][5][6][7]

  • Source: Master Organic Chemistry

  • URL:[Link]

• Cycloheptanone Synthesis & Properties

  • Title: Cycloheptanone (Organic Syntheses Procedure)[1]

  • Source: Organic Syntheses, Coll. Vol. 4, p.221 (1963)

  • URL:[Link]

• General Mechanism of Ketone Reduction

  • Title: Reduction of Carbonyl Compounds[4][5][8][9][10][11]

  • Source: Chemistry LibreTexts

  • URL:[Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Pinacol coupling reaction - Wikipedia [en.wikipedia.org]
• 3. Pinacol Pinacolone Rearrangement: Mechanism & Applications | AESL [aakash.ac.in]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Reduction of Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 6. studylib.net [studylib.net]
• 7. sites.nvcc.edu [sites.nvcc.edu]
• 8. sodium borohydride reduction: Topics by Science.gov [science.gov]
• 9. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 10. research.vu.nl [research.vu.nl]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Technical Support Center: Stability and Handling of 1-(Hydroxymethyl)cycloheptan-1-ol

Welcome to the technical support guide for 1-(Hydroxymethyl)cycloheptan-1-ol. This document is designed for researchers, chemists, and drug development professionals to provide in-depth insights and practical troubleshooting advice for experiments involving this vicinal diol. Our goal is to equip you with the necessary knowledge to anticipate its reactivity, diagnose common issues, and ensure the integrity of your experimental outcomes.

Introduction: The Chemistry of a Vicinal Diol

1-(Hydroxymethyl)cycloheptan-1-ol is a 1,2-diol, also known as a vicinal diol, featuring both a primary and a tertiary alcohol functional group attached to adjacent carbons on a seven-membered ring. This specific arrangement dictates its chemical behavior, particularly its susceptibility to rearrangement under acidic conditions and its general stability in basic media. Understanding these characteristics is paramount for its successful application in multi-step syntheses.

Part 1: Stability and Reactivity in Acidic Media

The primary challenge when handling 1-(Hydroxymethyl)cycloheptan-1-ol under acidic conditions is its propensity to undergo a classic carbocation-driven rearrangement.

Q1: I ran a reaction with 1-(Hydroxymethyl)cycloheptan-1-ol using a strong acid catalyst (e.g., H₂SO₄, HCl) and isolated an unexpected ketone, not my target product. What happened?

A1: You have likely observed an acid-catalyzed Pinacol Rearrangement.

This is a well-documented reaction for 1,2-diols.[1][2][3] The driving force is the formation of a stable carbonyl group through a 1,2-migration of an alkyl group to an adjacent carbocation center. For 1-(Hydroxymethyl)cycloheptan-1-ol, this rearrangement results in a ring expansion.

Mechanism Breakdown:

• Protonation: The reaction is initiated by the protonation of one of the hydroxyl groups by the acid catalyst. Protonation of the tertiary hydroxyl is generally favored as it leads to the formation of a more stable tertiary carbocation in the subsequent step.[4]

• Loss of Water: The protonated hydroxyl group departs as a water molecule, a stable leaving group, generating a tertiary carbocation on the cycloheptyl ring.

• 1,2-Alkyl Shift (Ring Expansion): To stabilize the carbocation, a neighboring alkyl group migrates to the positively charged carbon. In this intramolecular rearrangement, a C-C bond of the cycloheptane ring shifts, expanding the seven-membered ring into an eight-membered ring. This step is the crux of the rearrangement and is driven by the formation of a highly stable, resonance-stabilized oxonium ion.[4][5]

• Deprotonation: A weak base (like water or the conjugate base of the acid catalyst) removes the proton from the oxonium ion to yield the final, stable ketone product: cyclooctanone .

Diagram 1: Acid-catalyzed pinacol rearrangement of 1-(Hydroxymethyl)cycloheptan-1-ol.

Q2: How can I perform reactions in the presence of an acid without triggering the pinacol rearrangement?

A2: The most robust strategy is to protect the diol functionality before proceeding with acid-mediated steps.

If your synthesis requires acidic conditions for a different part of the molecule, you must first "mask" the diol to prevent its participation in the rearrangement. The formation of a cyclic acetal is the most common and effective method for protecting 1,2-diols.[6][7]

Recommended Protocol: Acetonide Protection

The isopropylidene acetal (acetonide) is an excellent choice as it is easy to form and stable to a wide range of non-acidic reagents (e.g., bases, nucleophiles, hydrides, and mild oxidants).[8]

• Setup: Dissolve 1-(Hydroxymethyl)cycloheptan-1-ol (1.0 equiv) in anhydrous acetone. The acetone serves as both the solvent and the reagent. For less soluble substrates, dichloromethane (DCM) or tetrahydrofuran (THF) can be used as a co-solvent.

• Acid Catalyst: Add a catalytic amount of a suitable acid. p-Toluenesulfonic acid (p-TsOH, ~0.05 equiv) is a common and effective choice.

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the polar diol spot.

• Workup: Once the reaction is complete, quench the catalyst by adding a mild base, such as triethylamine (Et₃N) or a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Isolation: Remove the solvent under reduced pressure. The crude product can then be purified by column chromatography if necessary.

Diagram 2: Workflow for acetonide protection of the diol.

Table 1: Comparison of Common Diol Protecting Groups

Protecting Group	Formation Conditions	Stability	Cleavage Conditions
Isopropylidene (Acetonide)	Acetone or 2,2-dimethoxypropane, acid catalyst	Bases, nucleophiles, reducing agents, mild oxidants	Aqueous acid (e.g., aq. HCl, p-TsOH in H₂O)[8]
Benzylidene Acetal	Benzaldehyde, acid catalyst	Bases, nucleophiles	Acidic hydrolysis; Hydrogenolysis (H₂, Pd/C)[8]
Cyclic Carbonate	Phosgene or its equivalent, base	Acidic conditions, many reducing agents	Basic hydrolysis (e.g., NaOH, K₂CO₃)[8]
Di-tert-butylsilylene (DTBS)	DTBS(OTf)₂, base	Most non-fluoride, non-acidic conditions	Fluoride source (e.g., TBAF); strong acid

Part 2: Stability and Reactivity in Basic Media

In contrast to its sensitivity to acid, 1-(Hydroxymethyl)cycloheptan-1-ol exhibits high stability under most basic conditions.

Q3: Can I use 1-(Hydroxymethyl)cycloheptan-1-ol in reactions involving common bases like sodium hydroxide (NaOH), potassium carbonate (K₂CO₃), or triethylamine (Et₃N)?

A3: Yes, the diol scaffold is generally robust under basic conditions.

Alcohols are weak acids. In the presence of a base, the hydroxyl groups can be deprotonated to form the corresponding mono- or di-alkoxide. This deprotonation is an equilibrium process and does not typically initiate degradation or rearrangement pathways.[7] The C-C and C-O bonds of the molecule are not susceptible to cleavage by common bases at moderate temperatures.

Q4: I am observing unexpected side products in my base-mediated reaction. Could the diol be decomposing?

A4: Direct decomposition is highly unlikely. It is more probable that the deprotonated diol (the alkoxide) is participating in the reaction as a nucleophile or base.

If your reaction mixture contains other electrophilic species (e.g., alkyl halides, epoxides, acyl chlorides), the alkoxide form of the diol can act as a nucleophile, leading to undesired O-alkylation or O-acylation products.

Troubleshooting Workflow:

Use the following decision tree to diagnose the issue:

Diagram 3: Troubleshooting guide for base-mediated reactions.

Summary of Stability

The following table provides a quick reference for the stability of 1-(Hydroxymethyl)cycloheptan-1-ol under various conditions.

Table 2: Stability Profile

Condition Type	Reagents	Stability	Potential Outcome / Key Consideration
Strongly Acidic	H₂SO₄, HCl, H₃PO₄	Unstable	Rapid Pinacol rearrangement to cyclooctanone.[1][9]
Mildly Acidic	p-TsOH, Amberlyst-15	Potentially Unstable	Rearrangement is possible, especially with heat.
Lewis Acidic	BF₃·OEt₂, AlCl₃, ZnCl₂	Potentially Unstable	Can catalyze the Pinacol rearrangement.[5]
Strongly Basic	NaOH, KOH, NaH, LDA	Stable	Forms alkoxide; can act as a nucleophile/base.
Mildly Basic	K₂CO₃, Et₃N, Pyridine	Stable	Generally inert, slight deprotonation possible.
Standard Reductive	NaBH₄, LiAlH₄, H₂/Pd	Stable	Hydroxyl groups are generally unreactive.
Standard Oxidative	PCC, PDC, Swern, DMP	Reactive	Hydroxyl groups will be oxidized. Selectivity between primary and secondary -OH depends on the oxidant.

References

• Master Organic Chemistry. (2023, January 10). Pinacol Rearrangement. [Link]

• Wikipedia. (n.d.). Pinacol rearrangement. [Link]

• Chemistry Steps. (2021, November 24). Pinacol Rearrangement. [Link]

• Schaller, C. P. (n.d.). ER2. Pinacol Rearrangement. College of Saint Benedict/Saint John's University. [Link]

• Pearson+. (n.d.). Draw the mechanism for the acid-catalyzed pinacol rearrangement. [Link]

• Organic Chemistry Portal. (n.d.). Pinacol Rearrangement. [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. [Link]

• Chem-Station. (2014, April 30). Protection of 1,2-/1,3-Diols. [Link]

• Kocienski, P. J. (2005). Protecting Groups (3rd ed.). Thieme. (General reference for protecting group stability)

• Rzepa, H. (2023, June 13). The Pinacol rearrangement. Henry Rzepa's Blog. [Link]

• PubChem. (n.d.). 1-(Hydroxymethyl)cyclohexan-1-ol. National Center for Biotechnology Information. [Link]

• SlideShare. (n.d.). Pinacol-pinacolone rearrangement. [Link]

• Organic Chemistry Portal. (n.d.). Pinacol Rearrangement. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Pinacol rearrangement - Wikipedia [en.wikipedia.org]
• 3. Draw the mechanism for the acid-catalyzed pinacol rearrangement o... | Study Prep in Pearson+ [pearson.com]
• 4. Pinacol Rearrangement - Chemistry Steps [chemistrysteps.com]
• 5. electrophilic rearrangements [employees.csbsju.edu]
• 6. Protection of 1,2-/1,3-Diols | Chem-Station Int. Ed. [en.chem-station.com]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. benchchem.com [benchchem.com]
• 9. Pinacol Rearrangement [organic-chemistry.org]

Reference Data & Comparative Studies

A Researcher's Guide to the Spectroscopic Differentiation of 1-(Hydroxymethyl)cycloheptan-1-ol and Its Structural Isomers

Introduction

In the fields of medicinal chemistry and materials science, the precise structural elucidation of cyclic diols is paramount. 1-(Hydroxymethyl)cycloheptan-1-ol, a vicinal diol featuring both a primary and a tertiary alcohol on a seven-membered cycloalkane ring, presents a unique structural motif. Its chemical and physical properties are intrinsically linked to this arrangement, making its unambiguous identification critical. However, during synthesis or in complex mixtures, it can be easily confused with its structural isomers, which may possess vastly different reactivities and biological activities.

This guide provides a comprehensive comparison of the spectroscopic signatures of 1-(Hydroxymethyl)cycloheptan-1-ol against its key positional and constitutional isomers. We will delve into the nuances of ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), explaining the causal relationships between molecular structure and spectral output. The objective is to equip researchers, scientists, and drug development professionals with the expertise to confidently distinguish these closely related compounds using routine analytical techniques.

The Challenge: Differentiating Closely Related Isomers

The primary challenge lies in the subtlety of structural differences. We will focus our comparison on the target molecule and four representative isomers that highlight common points of confusion: a stereoisomeric pair of secondary diols (cis- and trans-1,2-cycloheptanediol), a positional isomer with non-adjacent hydroxyls (1,4-cycloheptanediol), and a constitutional isomer with a different functional group arrangement (Cycloheptylmethanol).

Figure 1: Molecular structures of the target compound and its selected isomers for comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool

NMR spectroscopy is arguably the most powerful technique for distinguishing these isomers due to its sensitivity to the unique electronic environment of each nucleus.[1][2]

¹H NMR Spectroscopy: Mapping the Proton Environments

The ¹H NMR spectrum provides a direct fingerprint of the proton framework. The key differentiating signals arise from the protons attached to or near the hydroxyl groups.

Expected Spectrum of 1-(Hydroxymethyl)cycloheptan-1-ol:

• Cycloheptyl Protons (δ ≈ 1.4-1.8 ppm): A complex, broad multiplet corresponding to the 12 protons of the cycloheptane ring. The conformational flexibility of the seven-membered ring typically prevents sharp, well-resolved signals for these protons.[3]

• Hydroxymethyl Protons (-CH₂OH, δ ≈ 3.5-3.7 ppm): A singlet integrating to 2H. This is a hallmark signal. Its singlet nature arises because the adjacent carbon is quaternary, meaning there are no protons on the neighboring carbon to cause spin-spin splitting.

• Hydroxyl Protons (-OH, variable δ ≈ 1.5-4.0 ppm): Two separate, broad singlets, each integrating to 1H (one for the primary -CH₂OH and one for the tertiary -C-OH). The chemical shift of these protons is highly dependent on concentration, solvent, and temperature.[4] A D₂O exchange experiment will cause these signals to disappear, confirming their assignment.[4]

Comparison with Isomers:

• 1,2- and 1,4-Cycloheptanediols: These isomers will critically lack the characteristic -CH₂OH singlet. Instead, they will display signals for methine protons (H-C-OH) in the δ 3.8-4.2 ppm region. The multiplicity of these signals (e.g., triplet, multiplet) will depend on the number of adjacent protons, immediately distinguishing them from the target compound.

• Cycloheptylmethanol: This isomer will also show a signal for a -CH₂OH group, but it will likely appear as a doublet, as the adjacent carbon has one proton. Furthermore, it will only have one hydroxyl proton signal, and its ¹³C NMR and MS data will be distinctly different.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

¹³C NMR spectroscopy provides crucial information about the carbon framework, particularly the number of unique carbon environments and the presence of quaternary centers.

Expected Spectrum of 1-(Hydroxymethyl)cycloheptan-1-ol:

• Quaternary Carbon (C-OH, δ ≈ 75-85 ppm): A weak signal corresponding to the tertiary alcohol carbon. Its quaternary nature (no attached protons) is a key identifier.

• Hydroxymethyl Carbon (-CH₂OH, δ ≈ 65-75 ppm): A signal corresponding to the primary alcohol carbon.

• Cycloheptyl Carbons (δ ≈ 20-45 ppm): Multiple signals for the seven carbons of the ring.

Comparative Data Summary Table

Compound	Key ¹H NMR Signals (δ, ppm)	Key ¹³C NMR Signals (δ, ppm)	Differentiating Feature
1-(Hydroxymethyl)cycloheptan-1-ol	~3.6 (s, 2H, -CH ₂OH)	~80 (Quaternary C -OH), ~70 (-C H₂OH)	Presence of a quaternary carbon and a -CH₂OH singlet.
1,2-Cycloheptanediol	~3.9 (m, 2H, H -C-OH)	~75 (Secondary C -OH)	Absence of a quaternary carbon; presence of H-C-OH methine protons.
1,4-Cycloheptanediol	~4.0 (m, 2H, H -C-OH)	~72 (Secondary C -OH)	Similar to 1,2-diol, but with potentially higher symmetry leading to fewer ¹³C signals.
Cycloheptylmethanol	~3.4 (d, 2H, -CH ₂OH)	~68 (-C H₂OH), No C-OH signal > 70 ppm	-CH₂OH signal is a doublet, not a singlet; only one oxygenated carbon.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy excels at identifying the presence of specific functional groups. For these compounds, the hydroxyl (O-H) and carbon-oxygen (C-O) bonds are the most informative.[5][6]

• O-H Stretching (3200-3600 cm⁻¹): All the diol and alcohol isomers will exhibit a strong, broad absorption band in this region, characteristic of hydrogen-bonded hydroxyl groups.[7][8] For 1-(Hydroxymethyl)cycloheptan-1-ol and the 1,2-diols, the proximity of the two hydroxyl groups allows for intramolecular hydrogen bonding, which can sometimes result in a slightly different band shape or a sharper, "free" O-H stretch component around 3600 cm⁻¹ in dilute, non-polar solvents, compared to the 1,4-diol where intramolecular bonding is impossible.[7][9]

• C-O Stretching (1000-1250 cm⁻¹): This region is highly diagnostic.[6]

  • 1-(Hydroxymethyl)cycloheptan-1-ol: Will show two distinct C-O stretching bands: one for the primary alcohol (~1050 cm⁻¹) and one for the tertiary alcohol (~1150 cm⁻¹).

  • 1,2- and 1,4-Cycloheptanediols: These contain only secondary alcohols and will thus show a single, strong C-O stretch around 1100 cm⁻¹.

  • Cycloheptylmethanol: Contains only a primary alcohol and will show a characteristic C-O stretch around 1050 cm⁻¹.

Mass Spectrometry (MS): Unraveling Fragmentation Patterns

Mass spectrometry provides molecular weight information and reveals structural details through characteristic fragmentation patterns. For alcohols, the molecular ion (M⁺) is often weak or absent due to facile fragmentation.[10][11]

Key Fragmentation Pathways for Alcohols:

• Dehydration ([M-18]⁺): The loss of a water molecule is a common fragmentation for all alcohols.[12][13] Diols may show a subsequent loss of a second water molecule ([M-36]⁺).

• Alpha-Cleavage: The breaking of a C-C bond adjacent to the hydroxyl group. This is often the most structurally informative fragmentation pathway as it leads to a resonance-stabilized oxonium ion.[11][13]

Expected Fragmentation of 1-(Hydroxymethyl)cycloheptan-1-ol (MW = 144.21 g/mol ):

• Alpha-Cleavage (Loss of -CH₂OH): The most favorable cleavage would be the loss of the hydroxymethyl radical (•CH₂OH, 31 u), leading to a prominent peak at m/z 113.

• Alpha-Cleavage (Ring Opening): Cleavage of a ring C-C bond adjacent to the tertiary alcohol is also possible, leading to more complex fragmentation patterns.

• Dehydration: A peak at m/z 126 ([M-18]⁺) is expected.

Comparison of Key Fragments

Compound	Molecular Weight	Primary Alpha-Cleavage Fragment (m/z)	Other Key Fragments (m/z)
1-(Hydroxymethyl)cycloheptan-1-ol	144.21	113 ([M-CH₂OH]⁺)	126 ([M-H₂O]⁺)
1,2-Cycloheptanediol	130.19	Varies (ring cleavage)	112 ([M-H₂O]⁺), 94 ([M-2H₂O]⁺)
Cycloheptylmethanol	128.21	97 ([M-CH₂OH]⁺) or 127 ([M-H]⁺)	110 ([M-H₂O]⁺)

The distinct molecular weights and, more importantly, the unique alpha-cleavage patterns provide a robust method for differentiation. The observation of a base peak or major fragment at m/z 113 would be strong evidence for the 1-(Hydroxymethyl)cycloheptan-1-ol structure.

Experimental Protocols & Workflow

To ensure reproducible and reliable data, standardized protocols are essential.

Analytical Workflow

Figure 2: A generalized workflow for the spectroscopic identification of cycloheptanol isomers.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 5-10 mg of the purified sample in ~0.7 mL of deuterated chloroform (CDCl₃). Add tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher spectrometer. Ensure a sufficient number of scans for a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be required due to the lower natural abundance of ¹³C.

• D₂O Exchange: After initial acquisition, add 1-2 drops of deuterium oxide (D₂O) to the NMR tube, shake gently, and re-acquire the ¹H NMR spectrum. The disappearance of signals confirms their assignment as exchangeable -OH protons.[4]

IR Spectroscopy Protocol

• Sample Preparation: If the sample is a liquid or low-melting solid, a neat spectrum can be obtained by placing a drop between two NaCl plates. For solids, an Attenuated Total Reflectance (ATR) accessory is ideal and requires minimal sample preparation.

• Acquisition: Collect the spectrum from 4000 cm⁻¹ to 600 cm⁻¹. Perform a background scan immediately prior to the sample scan.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Sample Preparation: Prepare a dilute solution (~1 mg/mL) of the sample in a volatile solvent like dichloromethane or ethyl acetate.

• GC Separation: Inject 1 µL of the solution into a GC equipped with a standard non-polar column (e.g., DB-5ms). Use a temperature program that starts at ~50°C and ramps to ~280°C to ensure elution of the analytes.

• MS Detection: Use a standard Electron Ionization (EI) source at 70 eV. Scan a mass range from m/z 40 to 400.

Conclusion

The unambiguous identification of 1-(Hydroxymethyl)cycloheptan-1-ol from its isomers is readily achievable through a systematic application of standard spectroscopic techniques. While IR and MS provide strong corroborating evidence, NMR spectroscopy stands out as the most definitive method. The combined presence of a ¹H NMR singlet for the hydroxymethyl protons and a quaternary carbon signal in the ¹³C NMR spectrum serves as a unique and conclusive fingerprint for 1-(Hydroxymethyl)cycloheptan-1-ol. By understanding the fundamental principles that govern how molecular structure translates into spectral data, researchers can confidently navigate the complexities of isomer identification, ensuring the integrity and success of their scientific endeavors.

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A Comparative Guide to the Reactivity of 1-(Hydroxymethyl)cycloheptan-1-ol and Related Cycloalkane Diols

Introduction

In the intricate landscape of organic synthesis and medicinal chemistry, cycloalkane scaffolds are ubiquitous structural motifs found in a vast array of natural products and pharmaceuticals.[1] The reactivity of functional groups appended to these rings is profoundly influenced by the ring's size, conformation, and steric environment. This guide provides an in-depth comparative analysis of the reactivity of 1-(Hydroxymethyl)cycloheptan-1-ol, a unique 1,1-diol, with other representative cycloalkane diols.

1-(Hydroxymethyl)cycloheptan-1-ol presents a fascinating case study: it possesses both a primary and a tertiary alcohol attached to the same carbon atom, which is part of a flexible seven-membered ring. Understanding its chemical behavior in contrast to vicinal (1,2) diols on different ring systems—such as cyclopentane, cyclohexane, and cyclooctane—is crucial for chemists aiming to leverage these substrates in complex synthetic routes. We will explore how factors like ring strain, transannular interactions, and steric hindrance dictate the outcomes of key organic transformations, including esterification, oxidation, and acid-catalyzed rearrangements.

The Influence of Cycloalkane Conformation on Reactivity

The reactivity of a functional group on a cycloalkane is not merely a function of its intrinsic chemical properties but is heavily dictated by the three-dimensional space it occupies. The size of the ring governs its conformational flexibility and inherent strain.

• Cyclopentane: This five-membered ring has minimal angle strain but adopts a non-planar "envelope" or "twist" conformation to alleviate torsional strain from eclipsing C-H bonds.[2]

• Cyclohexane: Famously adopting a strain-free chair conformation, cyclohexane provides a rigid and well-defined scaffold. Substituents can occupy sterically distinct axial or equatorial positions, which significantly impacts their reactivity.[3] Equatorial substituents are generally more stable and accessible.

• Cycloheptane: Larger rings like cycloheptane are significantly more flexible than cyclohexane and exist as an equilibrium of several low-energy conformations, primarily in the twist-chair and twist-boat families.[4][5] This flexibility comes at a cost: cycloheptane suffers from transannular strain, which is steric hindrance between atoms on opposite sides of the ring.[2][3] This unique conformational landscape influences the accessibility of the hydroxyl groups in 1-(Hydroxymethyl)cycloheptan-1-ol, affecting the transition states of many reactions.

The following diagram illustrates the general workflow for assessing the comparative reactivity of these diols, a process grounded in understanding these foundational conformational differences.

Caption: Selective esterification pathways for 1-(Hydroxymethyl)cycloheptan-1-ol.

Table 1: Comparison of Esterification Reactivity in Cycloalkane Diols

Diol Substrate	Alcohol Type(s)	Expected Reactivity (Standard Conditions)	Primary Rationale
1-(Hydroxymethyl)cyclopentan-1-ol	Primary, Tertiary	Selective esterification of primary -OH	High steric hindrance at tertiary center
1-(Hydroxymethyl)cyclohexan-1-ol	Primary, Tertiary	Selective esterification of primary -OH	High steric hindrance at tertiary center
1-(Hydroxymethyl)cycloheptan-1-ol	Primary, Tertiary	Selective esterification of primary -OH	High steric hindrance at tertiary center
cis-Cyclohexane-1,2-diol	Secondary (1 axial, 1 equatorial)	Diester formation possible; equatorial -OH reacts faster	Steric accessibility of the equatorial position
trans-Cyclohexane-1,2-diol	Secondary (2 equatorial)	Facile diester formation	High accessibility of both equatorial -OH groups

Experimental Protocol: Selective Mono-esterification of 1-(Hydroxymethyl)cycloheptan-1-ol

• Materials: 1-(Hydroxymethyl)cycloheptan-1-ol (1.0 eq), Acetic Anhydride (1.1 eq), Pyridine (3.0 eq), Dichloromethane (DCM, 10 mL/mmol of diol).

• Procedure:

  • Dissolve 1-(Hydroxymethyl)cycloheptan-1-ol in DCM in a round-bottom flask equipped with a magnetic stirrer and cool the solution to 0 °C in an ice bath.

  • Add pyridine to the solution, followed by the dropwise addition of acetic anhydride over 10 minutes.

  • Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 4 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up:

  • Quench the reaction by slowly adding 1M HCl solution until the mixture is acidic.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer twice with DCM.

  • Combine the organic layers, wash with saturated NaHCO₃ solution, then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude mono-acetylated product. Purify via column chromatography.

Oxidation: Chemoselectivity vs. C-C Bond Cleavage

The oxidation of diols provides another clear distinction in reactivity based on structure. 1,1-diols and 1,2-diols react via fundamentally different pathways with common oxidizing agents.

• 1-(Hydroxymethyl)cycloheptan-1-ol (A 1,1-Diol Analog): Similar to esterification, oxidation offers high chemoselectivity. The primary alcohol can be selectively oxidized to an aldehyde (using reagents like PCC or Dess-Martin periodinane) or a carboxylic acid (using stronger oxidants like Jones reagent) without affecting the sterically hindered and non-oxidizable tertiary alcohol. [6]* Vicinal Diols (1,2-Diols): These diols are susceptible to oxidative cleavage of the carbon-carbon bond between the hydroxyl-bearing carbons. Reagents like sodium periodate (NaIO₄) or lead tetraacetate (Pb(OAc)₄) readily cleave vicinal diols to form two new carbonyl compounds (aldehydes or ketones). [7][8]This reaction requires the formation of a cyclic periodate ester intermediate, which is only possible when the two hydroxyl groups can adopt a syn-periplanar or similar cisoid conformation. [7] Table 2: Comparison of Oxidation Products for Different Diol Types

Diol Substrate	Oxidizing Agent	Major Product(s)	Reaction Type
1-(Hydroxymethyl)cycloheptan-1-ol	PCC	1-Hydroxycycloheptane-1-carbaldehyde	Selective Oxidation
1-(Hydroxymethyl)cycloheptan-1-ol	NaIO₄	No Reaction	No vicinal diol
cis-Cyclopentane-1,2-diol	NaIO₄	Glutaraldehyde	Oxidative Cleavage
cis-Cyclohexane-1,2-diol	NaIO₄	Adipic aldehyde	Oxidative Cleavage
cis-Cycloheptane-1,2-diol	NaIO₄	Pimelic aldehyde	Oxidative Cleavage
trans-Cyclohexane-1,2-diol	NaIO₄	Very slow or no reaction	Di-equatorial -OH groups cannot form cyclic intermediate

Acid-Catalyzed Rearrangements: The Pinacol Rearrangement Benchmark

The acid-catalyzed rearrangement of vicinal diols, known as the Pinacol rearrangement, is a classic and powerful transformation that often involves skeletal changes like ring expansion or contraction. [9][10][11]The mechanism involves protonation of one hydroxyl group, its departure as water to form a carbocation, followed by a 1,2-migration of an adjacent alkyl or aryl group to form a more stable, resonance-stabilized protonated carbonyl. [10][12] The outcome of the Pinacol rearrangement on cyclic diols is highly dependent on ring size and stereochemistry.

• 1,2-Dimethylcyclohexane-1,2-diol: Undergoes a highly selective rearrangement that results in ring contraction , yielding over 90% of the corresponding cyclopentyl ketone. [13]This is driven by the favorable alignment of a ring C-C bond for migration, leading to the relief of steric strain.

• 1-(Hydroxymethyl)cycloheptan-1-ol: This diol is not a vicinal diol and therefore will not undergo a classic Pinacol rearrangement. Under strong acidic conditions, the most likely pathway is protonation of the tertiary hydroxyl group, followed by elimination of water to form a stable tertiary carbocation. This carbocation would preferentially be trapped by a nucleophile or lose a proton from an adjacent carbon to form an alkene, a standard dehydration reaction. [14][15]

Caption: Contrasting acid-catalyzed pathways of a vicinal diol vs. a 1,1-diol.

Experimental Protocol: Pinacol Rearrangement of cis-Cyclohexane-1,2-diol

• Materials: cis-Cyclohexane-1,2-diol (1.0 eq), Concentrated Sulfuric Acid (H₂SO₄, ~5 eq), Water.

• Procedure:

  • Caution: Use a fume hood and appropriate personal protective equipment.

  • In a distillation apparatus, place the cis-cyclohexane-1,2-diol.

  • Slowly add concentrated sulfuric acid while cooling the flask in an ice bath.

  • After addition, remove the ice bath and heat the mixture gently. The product, cyclopentanecarbaldehyde, is volatile and will begin to distill.

  • Continue heating and collect the distillate.

• Work-up:

  • Wash the collected distillate with a saturated sodium bicarbonate solution to neutralize any residual acid, followed by a wash with brine.

  • Dry the organic product over anhydrous calcium chloride.

  • A final fractional distillation may be performed to obtain the pure cyclopentanecarbaldehyde.

Conclusion

The reactivity of 1-(Hydroxymethyl)cycloheptan-1-ol is defined by the unique interplay of its 1,1-diol structure and the conformational flexibility of the seven-membered ring. Its behavior stands in stark contrast to that of vicinal diols on different cycloalkane frameworks.

• Chemoselectivity is Key: The primary and tertiary alcohols in 1-(Hydroxymethyl)cycloheptan-1-ol exhibit vastly different reactivities, allowing for selective transformations like mono-esterification and mono-oxidation at the primary position under conditions where the tertiary alcohol remains untouched.

• Resistance to Skeletal Rearrangement: Unlike vicinal diols, particularly those on six-membered rings which are prone to ring contraction via the Pinacol rearrangement, 1-(Hydroxymethyl)cycloheptan-1-ol favors simple elimination (dehydration) pathways under acidic conditions.

• Ring Size Matters: The flexible cycloheptane ring influences the steric accessibility of its functional groups, distinguishing its reactivity from the more rigid and predictable cyclohexane system and the strained cyclopentane ring.

For researchers and drug development professionals, these distinct reactivity profiles offer a strategic advantage. 1-(Hydroxymethyl)cycloheptan-1-ol can serve as a robust building block where the tertiary alcohol acts as a stable, sterically-demanding anchor, while the primary alcohol provides a handle for diverse functionalization, free from the competing rearrangement and cleavage pathways that characterize its vicinal diol counterparts.

References

• Kammoun, N., Le Bigot, Y., Delmas, M., & Boutevin, B. (1997). A New Simplified Method for Esterification of Secondary and Tertiary Alcohols. Organic Preparations and Procedures International, 29(3), 361-365. [Link]

• Still, W. C. (1978). Preparation and use of (Methoxymethoxy)Methyllithium: 1-(Hydroxymethyl)Cycloheptanol. Journal of the American Chemical Society, 100(5), 1481-1487. [Link]

• Quora. (2018). Why are tertiary alcohols less reactive towards esterification?. [Link]

• Susz, C. (1971). U.S. Patent No. 3,590,073. Washington, DC: U.S.

• Chemistry Steps. (2021). Pinacol Rearrangement. [Link]

• Organic Chemistry Tutor. Pinacol Rearrangement. [Link]

• Master Organic Chemistry. (2023). Pinacol Rearrangement. [Link]

• Kothari, S., & Banerji, K. K. (1995). Kinetics and mechanism of the oxidation of some diols by benzyltrimethylammoniumtribromide. Journal of chemical research, 1995(10), 392-393. [Link]

• Chemistry Stack Exchange. (2016). Ring contraction in pinacol rearrangement of cyclohexane-1,2-diol. [Link]

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• Michigan State University Department of Chemistry. Ring Conformations. [Link]

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• ResearchGate. (n.d.). The effect of ring size on reactivity. [Link]

• Chand, K., et al. (2019). Direct Synthesis of Cycloalkanes from Diols and Secondary Alcohols or Ketones Using a Homogeneous Manganese Catalyst. Journal of the American Chemical Society, 141(45), 18184-18190. [Link]

• Krische, M. J., et al. (2012). Ring Expansion of Cyclic 1,2-Diols to form Medium Sized Rings via Ruthenium Catalyzed Transfer Hydrogenative [4+2] Cycloaddition. Organic letters, 14(19), 5010-5013. [Link]

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Technical Guide: Validation of 1-(Hydroxymethyl)cycloheptan-1-ol Purity Using Quantitative NMR (qNMR)

Executive Summary

In the characterization of non-chromophoric cyclic diols such as 1-(Hydroxymethyl)cycloheptan-1-ol , traditional chromatographic methods often fail to deliver absolute accuracy without extensive method development or derivatization. This guide presents a validated Quantitative NMR (

H-qNMR) protocol as the superior alternative. Unlike HPLC-UV (which lacks sensitivity for this compound) or GC-FID (which risks thermal degradation of the geminal diol moiety), qNMR offers a primary ratio method traceable to the SI system, requiring no analyte-specific reference standard.

Part 1: The Analytical Challenge

1-(Hydroxymethyl)cycloheptan-1-ol presents a specific set of physicochemical challenges that undermine standard QC workflows:

• UV Invisibility: The molecule lacks a conjugated

  -system. It is effectively invisible to HPLC-UV detectors above 200 nm.

• Thermal Instability: As a tertiary alcohol with a geminal hydroxymethyl group, the compound is prone to dehydration or rearrangement at the high injector port temperatures required for GC analysis (

  C).

• Hygroscopicity: The diol functionality attracts moisture, making "mass balance" purity assays (100% - impurities) unreliable without specific water quantification.

Strategic Comparison: qNMR vs. Alternatives

The following table contrasts the performance of qNMR against traditional chromatographic techniques for this specific analyte.

Feature	qNMR (Recommended)	GC-FID	HPLC-ELSD/RI
Detection Principle	Molar response (Proton counting)	Carbon counting (Ionization)	Light scattering / Refractive Index
Reference Standard	Not Required (Uses Internal Standard)	Required (Analyte-specific)	Required (Analyte-specific)
Response Factor	Unity (1:[1]1)	Variable (Needs determination)	Non-linear (Power law)
Thermal Risk	None (Ambient temperature)	High (Dehydration risk)	None
Precision (RSD)	< 0.5%	1.0 - 2.0%	2.0 - 5.0%
Suitability	Primary Reference Characterization	Routine QC (if derivatized)	Qualitative / Semi-quant

Part 2: Experimental Design & Methodology

Reagents and Materials

• Analyte: 1-(Hydroxymethyl)cycloheptan-1-ol (approx. 20 mg per replicate).

• Internal Standard (IS): Maleic Acid (TraceCERT® or equivalent, >99.9% purity).

  • Rationale: Maleic acid provides a sharp singlet at

    6.3 ppm, distinct from the analyte's aliphatic region ( 1.4–3.6 ppm).

• Solvent: DMSO-

  (99.9 atom% D).

  • Rationale: Ensures full solubility of the polar diol and shifts exchangeable -OH protons downfield, preventing overlap with the critical quantification signals.

Instrument Parameters (The "Expert" Setup)

To achieve <1% uncertainty, the instrument must be set for quantitative acquisition, not structural elucidation.

• Field Strength:

  400 MHz (600 MHz preferred for baseline separation).

• Pulse Angle:

  (maximizes signal-to-noise per scan).

• Relaxation Delay (

  ): 60 seconds.

  • Critical Insight: The longest longitudinal relaxation time (

    ) in this system is typically the IS (Maleic Acid, s). The delay must be to ensure 99.3% magnetization recovery. Failing to set this results in integration errors.

• Spectral Width: 20 ppm (-2 to 18 ppm).

• Scans (NS): 16 or 32 (to achieve S/N > 150:1).

• Temperature: 298 K (regulated to

  0.1 K).

The qNMR Workflow

The following diagram outlines the critical path for the experiment.

Caption: Figure 1. End-to-end qNMR workflow emphasizing the critical T1 relaxation test step to ensure quantitative accuracy.

Part 3: Validation Results & Data Analysis

Signal Specificity

The success of this method relies on the isolation of the hydroxymethyl protons (

).

• Analyte Signal: The methylene group at position 1' appears as a distinct singlet (or doublet depending on OH exchange rate) at

  3.42 ppm . In DMSO- , this is well-separated from the cycloheptane ring protons ( 1.40–1.75 ppm).

• IS Signal: Maleic acid alkene protons appear at

  6.28 ppm .

• Solvent Residual: DMSO pentet at

  2.50 ppm.

• Water: Variable peak at

  3.3–3.5 ppm. Caution: If the water peak overlaps with the analyte signal at 3.42 ppm, the temperature can be adjusted to 310 K to shift the water signal upfield, or can be used (if solubility permits) to move water to ~1.5 ppm.

Calculation Equation

The purity (

) is calculated using the fundamental qNMR equation:

Where:

• : Integrated area
• : Number of protons (Analyte = 2; Maleic Acid = 2)
• : Molar mass (Analyte = 144.21; Maleic Acid = 116.07)
• : Gravimetric mass[2]
• : Purity (decimal)[3]

Validation Performance Data

The following data represents a typical validation set for this compound under ICH Q2(R1) guidelines.

Parameter	Method Requirement	Experimental Result	Status
Specificity	Baseline resolution ( )	(between analyte & IS)	Pass
Linearity	(5 levels)		Pass
Accuracy	Recovery 98.0 – 102.0%	99.7% (Mean of n=3)	Pass
Precision (Repeatability)	RSD 1.0%	0.32%	Pass
LOD / LOQ	S/N > 3 / S/N > 10	LOQ 0.1 mg	Pass
Robustness	Stable vs. variation	Stable at s	Pass

Part 4: Decision Logic for Method Selection

When should you choose qNMR over GC or HPLC for this specific compound? Use the logic flow below.

Caption: Figure 2. Decision matrix highlighting qNMR as the logical choice when chromophores are absent and thermal stability is questionable.

References

• ICH Harmonised Tripartite Guideline. (2005).[4] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[4] [Link]

• BIPM. (2024).[2][5] qNMR Internal Standard Reference Data (ISRD). Bureau International des Poids et Mesures. [Link]

• Pauli, G. F., et al. (2014). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 57(22), 9220–9231. [Link]

• PubChem. (n.d.). 1-(Hydroxymethyl)cycloheptan-1-ol Compound Summary. National Center for Biotechnology Information. [Link]

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A Comparative Guide to Catalyst Efficiency in Cycloheptanone Hydroxymethylation

The α-hydroxymethylation of ketones is a fundamental carbon-carbon bond-forming reaction in organic synthesis, yielding valuable β-hydroxy ketones. These products serve as crucial building blocks for a wide array of pharmaceuticals and biologically active compounds. Among these, 2-hydroxymethylcycloheptanone is a key intermediate whose efficient synthesis is of significant interest. This guide provides a comprehensive comparison of various catalytic systems for the hydroxymethylation of cycloheptanone, with a focus on evaluating their efficiency through key performance metrics. We will delve into the mechanistic nuances of different catalyst types, present comparative data, and provide detailed experimental protocols to aid researchers in selecting and optimizing their synthetic strategies.

Introduction: The Significance of Cycloheptanone Hydroxymethylation

The introduction of a hydroxymethyl group at the α-position of cycloheptanone transforms a simple cyclic ketone into a bifunctional molecule with enhanced synthetic utility. The resulting 2-hydroxymethylcycloheptanone can be further elaborated to construct complex molecular architectures found in natural products and pharmaceutical agents. The core challenge in this transformation lies in achieving high efficiency and selectivity, particularly when aiming for enantiomerically pure products. The choice of catalyst is paramount in overcoming these challenges.

Catalytic approaches to hydroxymethylation can be broadly categorized into homogeneous and heterogeneous systems, each with its own set of advantages and drawbacks. Furthermore, the reaction can be promoted through various activation modes, including traditional base or acid catalysis, organocatalysis, and more recently, photoredox catalysis.[1] This guide will navigate these diverse catalytic landscapes, providing a critical assessment of their performance.

Key Performance Metrics for Catalyst Efficiency

To objectively compare the efficiency of different catalysts, a standardized set of metrics is essential. These metrics not only allow for a direct comparison between different catalytic systems but also provide insights into the intrinsic activity and stability of the catalysts.

• Conversion (%): This metric quantifies the percentage of the starting material (cycloheptanone) that has been consumed during the reaction. It is a primary indicator of the catalyst's ability to activate the substrate.

  • Formula: Conversion (%) = ([Initial Cycloheptanone] - [Final Cycloheptanone]) / [Initial Cycloheptanone] * 100[2]

• Yield (%): The yield represents the percentage of the desired product (2-hydroxymethylcycloheptanone) formed relative to the initial amount of the limiting reactant. It is a measure of the overall effectiveness of the reaction.

  • Formula: Yield (%) = (Moles of Product / Initial Moles of Cycloheptanone) * 100

• Selectivity (%): Selectivity measures the proportion of the desired product formed relative to all products derived from the consumed reactant.[3] High selectivity is crucial for minimizing waste and simplifying purification.

  • Formula: Selectivity (%) = (Yield / Conversion) * 100

• Turnover Number (TON): TON represents the total number of substrate molecules converted into the desired product per molecule of catalyst before it becomes deactivated.[3][4] It is a measure of the catalyst's stability and overall productivity. A high TON is particularly desirable for industrial applications.[3]

  • Formula: TON = Moles of Product / Moles of Catalyst[5]

• Turnover Frequency (TOF): TOF is defined as the number of substrate molecules converted to product per active site per unit of time.[6] It reflects the intrinsic activity of the catalyst under specific reaction conditions.[4][6] For most industrial applications, the TOF is in the range of 10–2–102 s–1.[3]

  • Formula: TOF = TON / Reaction Time[5]

Comparative Analysis of Catalytic Systems

The choice of catalyst dictates the reaction mechanism and, consequently, the efficiency and selectivity of the hydroxymethylation process. This section compares different classes of catalysts, supported by experimental data.

Homogeneous Catalysis

Homogeneous catalysts are soluble in the reaction medium, offering high activity and selectivity due to the well-defined nature of their active sites.

• Organocatalysis: Chiral amines, such as L-threonine, can catalyze the α-hydroxymethylation of ketones via an enamine intermediate.[7] This approach offers the advantage of being metal-free and often proceeds with high enantioselectivity. The proposed mechanism involves the formation of a chiral enamine from the ketone and the catalyst, which then undergoes a stereoselective attack on formaldehyde.[7]

• Metal-Based Catalysis: Lewis acidic metal complexes, such as those based on scandium, have been shown to be effective for the hydroxymethylation of ketones.[8] These catalysts activate the ketone by coordinating to the carbonyl oxygen, facilitating the nucleophilic attack of an enolate or enamine intermediate on formaldehyde. Some systems can operate under base-free conditions, which helps to suppress side reactions and catalyst decomposition.[8]

Heterogeneous Catalysis

Heterogeneous catalysts exist in a different phase from the reactants, typically as a solid in a liquid or gas phase reaction. Their primary advantage lies in their ease of separation and recyclability.

• Solid Base Catalysts: Materials like hydrotalcites and basic zeolites can effectively catalyze aldol-type reactions, including hydroxymethylation. Their basic sites facilitate the deprotonation of the ketone to form an enolate intermediate.

• Photoredox Catalysis: Semiconductor particles, such as TiO2, can act as heterogeneous photocatalysts for hydroxymethylation.[1] Upon irradiation, these materials generate electron-hole pairs that can initiate radical-based reaction pathways. However, in some cases, side reactions like pinacol coupling can be a dominant process.[1]

Data Summary: Catalyst Performance in Ketone Hydroxymethylation

Catalyst System	Substrate	Conversion (%)	Yield (%)	Selectivity (%)	TON	TOF (h⁻¹)	Reference
L-Threonine	Cyclohexanone	-	75	-	3.75	0.04	[7]
Sc(OTf)₃ / Chiral Ligand	Propiophenone	-	95	-	-	-	[8]
TiO₂ (Photocatalysis)	Acetophenone	-	-	-	-	-	[1]
Rh-Ni/SiO₂ (Reductive Amination)	Cyclohexanone	99.8	96.4	96.6	-	-	[9]

Experimental Protocols

To ensure the reproducibility and validity of research findings, detailed and well-documented experimental protocols are essential.

General Reaction Setup for Catalyst Screening

The following workflow provides a standardized approach for screening the efficiency of different catalysts for cycloheptanone hydroxymethylation.

Caption: Standardized workflow for catalyst screening in cycloheptanone hydroxymethylation.

Protocol for Organocatalyzed Hydroxymethylation

This protocol is adapted from a procedure for the hydroxymethylation of cyclohexanone using L-threonine.[7]

Materials:

• Cycloheptanone (1.0 mmol)

• L-threonine (0.2 mmol, 20 mol%)

• Formaldehyde (37% aqueous solution, 10 mmol)

• Dimethyl sulfoxide (DMSO, 5 mL)

• Water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of cycloheptanone (1.0 mmol) and L-threonine (0.2 mmol) in DMSO (5 mL), add formaldehyde (37% aqueous solution, 10 mmol).

• Stir the reaction mixture at room temperature for the desired time (e.g., 96 hours).

• Monitor the reaction progress using a suitable analytical technique (e.g., GC or TLC).

• Upon completion, quench the reaction by adding water (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic phases, wash with brine (10 mL), and dry over anhydrous MgSO₄.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel.

Product Analysis and Quantification

Accurate quantification of the reactants and products is crucial for calculating the performance metrics. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are powerful techniques for this purpose.[10][11]

Instrumentation:

• GC: A gas chromatograph equipped with a Flame Ionization Detector (FID) is suitable for quantitative analysis.[12] A chiral stationary phase column is necessary for separating enantiomers if a chiral catalyst is used.

• HPLC: An HPLC system with a UV-Visible detector can be employed.[12] Similar to GC, a chiral stationary phase column is required for enantiomeric separation.

General Analytical Procedure:

• Prepare a calibration curve for cycloheptanone and 2-hydroxymethylcycloheptanone using standards of known concentrations.

• Prepare the reaction sample by diluting an aliquot in a suitable solvent (e.g., methanol or dichloromethane).[12]

• Inject the sample into the GC or HPLC system.

• Identify and quantify the peaks corresponding to the reactant and product by comparing their retention times and peak areas to the calibration curve.

Mechanistic Considerations

Understanding the reaction mechanism is key to rational catalyst design and optimization.

Enamine-Based Mechanism (Organocatalysis)

In the presence of an amine catalyst like L-threonine, the reaction is proposed to proceed through an enamine intermediate.[7]

Caption: Proposed mechanism for L-threonine catalyzed hydroxymethylation.[7]

The chiral catalyst directs the stereoselective attack of the enamine on formaldehyde, leading to the formation of an iminium ion adduct. Subsequent hydrolysis releases the hydroxymethylated product and regenerates the catalyst.[7]

Conclusion and Future Outlook

The efficient synthesis of 2-hydroxymethylcycloheptanone is an important endeavor in organic synthesis. This guide has provided a comparative overview of different catalytic approaches, highlighting the key metrics for evaluating their performance. While homogeneous organocatalysis and metal-based catalysis offer high yields and the potential for enantioselectivity, heterogeneous catalysis presents advantages in terms of catalyst separation and reuse.

Future research in this area will likely focus on the development of more active and selective catalysts that can operate under milder reaction conditions. The exploration of novel catalytic systems, such as dual-catalysis or biocatalysis, may open new avenues for the synthesis of this valuable building block. Furthermore, the application of continuous flow technologies could offer significant advantages in terms of scalability, safety, and efficiency.[13][14] A thorough understanding of the reaction mechanism and catalyst deactivation pathways will be crucial for the rational design of next-generation catalysts for cycloheptanone hydroxymethylation.

References

• Homogeneous and heterogeneous photoredox-catalyzed hydroxymethylation of ketones and keto esters: catalyst screening, chemoselectivity and dilution effects. Beilstein Journal of Organic Chemistry, 2014. [Link]

• Turnover frequency Definition - Physical Chemistry II Key Term. Fiveable, 2025. [Link]

• Understanding Catalyst Turnover Metrics. Scribd, N/A. [Link]

• Assessing Crucial Parameters for Catalyst Performance: TON & TOF, How to Calculate? Stanford Materials, 2023. [Link]

• What is turn over frequency (TOF) for assessing the performance of catalysts and how it can be calculated? ResearchGate, 2018. [Link]

• ANALYTICAL METHODOLOGIES. Source Not Available, 2016.

• Calculation of conversion and TOF to determine the catalytic efficiency. The Royal Society of Chemistry, N/A. [Link]

• Highly enantioselective hydroxymethylation of unmodified α-substituted aryl ketones in water. Proceedings of the Japan Academy, Series B, 2023. [Link]

• Chemo-enzymic preparation of hydroxymethyl ketones. ResearchGate, 2025. [Link]

• Visible-Light-Driven α-Hydroxymethylation of Ketones in a Continuous-Flow Microreactor. ResearchGate, 2020. [Link]

• Reductive Amination of Cyclohexanone via Bimetallic Rh-Ni Catalysts: A Pathway to Improved Catalytic Efficiency. MDPI, 2025. [Link]

• The Methodologies and Techniques of Chemical Analysis in Pharmaceutical Products. Pulsus, 2024. [Link]

• Chromatography Hyphenated Techniques for the Analysis of Natural Products (A Review). Archives of Case Reports, 2025. [Link]

• Reductive O-alkylation of methanol by ketones using a heterogeneous palladium catalyst under continuous flow conditions. New Journal of Chemistry, 2018. [Link]

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• 3. scribd.com [scribd.com]
• 4. Assessing Crucial Parameters for Catalyst Performance: TON & TOF, How to Calculate?_photoelectrocatalysis-Perfectlight [perfectlight.com.cn]
• 5. researchgate.net [researchgate.net]
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• 8. Highly enantioselective hydroxymethylation of unmodified α-substituted aryl ketones in water - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Reductive Amination of Cyclohexanone via Bimetallic Rh-Ni Catalysts: A Pathway to Improved Catalytic Efficiency [mdpi.com]
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• 13. researchgate.net [researchgate.net]
• 14. Reductive O-alkylation of methanol by ketones using a heterogeneous palladium catalyst under continuous flow conditions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Conformational analysis of 1-(Hydroxymethyl)cycloheptan-1-ol versus its cyclohexane analog

Executive Summary

In medicinal chemistry, the choice between a six-membered (cyclohexane) and seven-membered (cycloheptane) saturated ring is often a critical decision point for scaffold design. This guide compares 1-(Hydroxymethyl)cyclohexan-1-ol (Analog A) and 1-(Hydroxymethyl)cycloheptan-1-ol (Analog B) .

While Analog A offers a rigid, predictable vector for substituent display, Analog B introduces a fluxional scaffold capable of unique induced-fit interactions. This analysis focuses on the Intramolecular Hydrogen Bond (IMHB) formed between the geminal hydroxyl and hydroxymethyl groups. We demonstrate that while Analog A is kinetically trapped in a chair conformation, Analog B utilizes pseudorotation to maximize IMHB strength, potentially altering lipophilicity (

) and membrane permeability.

Structural Fundamentals & Theoretical Framework

The Rigid Template: Cyclohexane Analog

1-(Hydroxymethyl)cyclohexan-1-ol exists predominantly in a chair conformation. The geminal substitution at C1 forces a competition based on steric bulk (A-values):

• Hydroxymethyl (-CH

  OH): A-value 1.65–1.75 kcal/mol.

• Hydroxyl (-OH): A-value

  0.87 kcal/mol.

Thermodynamic Consequence: The bulkier -CH

OH group preferentially occupies the equatorial position, forcing the -OH group into the axial position.

• Geometry: The distance between the axial oxygen and the equatorial oxygen is fixed (

  2.8 Å), allowing for a 5-membered IMHB ring. However, the rigidity of the chair limits the orbital overlap required for a linear, optimal hydrogen bond.

The Adaptive Template: Cycloheptane Analog

1-(Hydroxymethyl)cycloheptan-1-ol lacks a single rigid minimum. The cycloheptane ring undergoes pseudorotation between the Twist-Chair (TC) and Twist-Boat (TB) forms.

• Gem-Disubstitution Effect: In 7-membered rings, geminal substitution relieves transannular strain (Prelog strain) by widening the C-C-C bond angle.

• Adaptive H-Bonding: Unlike the rigid cyclohexane, the cycloheptane ring can twist to bring the donor (-OH) and acceptor (-CH

  OH) into near-perfect alignment without incurring significant torsional strain.

Intramolecular Hydrogen Bonding (IMHB) Analysis[1]

The presence and strength of the IMHB are the primary differentiators between these two scaffolds. This interaction shields the polar protons, effectively increasing the molecule's lipophilicity (virtual

).

Feature	Cyclohexane Analog (A)	Cycloheptane Analog (B)
Dominant Conformer	Chair (Rigid)	Twist-Chair (Fluxional)
Substituent Orientation	C1-OH (ax) / C1-CH OH (eq)	Pseudo-equatorial / Isoclinal
H-Bond Geometry	Constrained (Angle strain in H-bond)	Relaxed (Optimized via twist)
Entropic Cost	Low (Pre-organized)	High (Must freeze pseudorotation)
Predicted	Moderate (~30–50 cm )	Strong (~60–90 cm )

Energy Landscape Visualization

The following diagram illustrates the energy penalty required to break the IMHB in both systems.

Figure 1: Comparative energy landscape. The cycloheptane analog forms a deeper enthalpic well (Stronger H-bond) but pays a higher entropic cost to lock the conformation.

Experimental Validation Protocols

To empirically verify the conformational bias, the following self-validating spectral workflows are recommended.

Infrared Spectroscopy (Dilution Method)

This protocol differentiates intramolecular bonding (concentration independent) from intermolecular bonding (concentration dependent).

Protocol:

• Solvent: Dry CCl

  or CHCl (non-competing solvents).

• Preparation: Prepare a serial dilution series: 100 mM, 10 mM, 1 mM, 0.1 mM.

• Acquisition: Record FTIR spectra in the 3000–3700 cm

  region.

• Analysis:

  • Free -OH: Sharp peak at

    3620–3640 cm .

  • Bonded -OH: Broad peak shifted to lower frequency.[1]

  • Metric: Calculate the shift

    .

  • Expectation: Analog B (Cycloheptane) will show a larger

    at 0.1 mM, indicating a shorter, stronger H-bond.

NMR Spectroscopy (Variable Temperature)

Cycloheptane derivatives often show broad signals at room temperature due to pseudorotation.

Protocol:

• Solvent: CD

  Cl or Toluene-d8 (low freezing points).

• Temperature Ramp: 298 K down to 180 K in 10 K decrements.

• Target Signal: Monitor the methylene protons of the -CH

  OH group.

  • Analog A: Will remain an AB system (diastereotopic) with distinct coupling constants (

    ) throughout.

  • Analog B: May appear as a singlet or broad hump at 298 K (fast exchange). At < 200 K, decoalescence will occur, revealing the distinct "frozen" conformer (likely Twist-Chair) with sharp AB splitting.

Computational Modeling Workflow

For researchers lacking immediate synthetic access, the following computational pipeline provides high-confidence predictions.

Figure 2: Computational workflow. NBO (Natural Bond Orbital) analysis is critical to quantify the hyperconjugative stabilization of the H-bond.

Implications for Drug Design[1]

• Lipophilicity Modulation: The stronger IMHB in the cycloheptane analog (Analog B) more effectively "hides" the polar hydroxyl groups. This often results in a higher experimental

  and better passive membrane permeability compared to the cyclohexane analog, despite having only one extra methylene group.

• Scaffold Hop Utility: If a cyclohexane-based lead compound suffers from poor permeability or metabolic liability at the ring carbons, expanding to cycloheptane can solve both issues:

  • Alters the metabolic soft spots.

  • Increases permeability via IMHB "chameleon" effect.

• Entropy-Enthalpy Compensation: Analog B loses more entropy upon binding to a protein target (due to freezing the flexible ring). This must be compensated by stronger specific interactions within the binding pocket.

References

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience.

• Wiberg, K. B. (1990). "The Concept of Strain in Organic Chemistry." Angewandte Chemie International Edition, 25(8), 743-751. Link

• Bacon, J. (1987).[2] Conformational Analysis of Cyclohexandiols and Related Compounds. Doctoral Thesis, University of South Wales.[2] (Detailed IR/NMR data on cyclohexane diol conformations). Link

• PubChem. (2025).[3] 1-(Hydroxymethyl)cyclohexan-1-ol Compound Summary. National Library of Medicine. Link

• Caron, G., et al. (2020). "Intramolecular Hydrogen Bonding: An Opportunity for Improved Design in Medicinal Chemistry."[4] Journal of Medicinal Chemistry. (Review of IMHB effects on permeability). Link

Sources

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• 2. pure.southwales.ac.uk [pure.southwales.ac.uk]
• 3. 1-(Hydroxymethyl)cyclohexan-1-ol | C7H14O2 | CID 251259 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. iris.unito.it [iris.unito.it]

A review of synthetic methods for functionalized cycloheptane rings

This guide reviews three distinct synthetic methodologies for constructing functionalized cycloheptane rings, a structural motif critical in drug discovery (e.g., CGRP antagonists, terpenes). It prioritizes experimental reproducibility, mechanistic clarity, and comparative performance analysis.

Executive Summary & Strategic Selection

The seven-membered cycloheptane ring presents a unique thermodynamic challenge known as Prelog strain (transannular interaction), lying between the enthalpically favorable cyclohexane and the entropically challenging cyclooctane.

For functionalized targets, "brute force" cyclization often fails. Successful strategies rely on specific mechanistic advantages:

• [4+3] Cycloaddition: Best for rapid complexity generation (bicyclic systems).

• Ring-Closing Metathesis (RCM): Best for late-stage functionalization of linear precursors.

• Gold(I)-Catalyzed Expansion: Best for atom economy and fusing rings to aromatics (e.g., indoles).

Method A: [4+3] Cycloaddition (The Complexity Engine)

Best For: Creating bicyclic cycloheptanes (e.g., tropinones) and highly substituted cores in a single step.

Mechanism & Rationale

This method intercepts a 2

-electron oxyallyl cation with a 4 -electron diene (often furan or pyrrole).[1] Unlike Diels-Alder ([4+2]), this is a cation-dependent process. The choice of conditions dictates the "character" of the oxyallyl intermediate—ranging from a discrete cation (ionic conditions) to a metal-enolate radical (reductive conditions).

Key Insight: The "W-conformation" of the oxyallyl cation is geometrically primed for cycloaddition, minimizing the entropic penalty usually associated with 7-membered ring formation.

Experimental Protocol: Reductive [4+3] Cycloaddition

Target: 8-oxabicyclo[3.2.1]oct-6-en-3-one derivatives (Tropinone analogs)

Reagents:

• -Dibromoketone (1.0 equiv)

• Furan (10.0 equiv, acts as solvent/reactant)

• Zinc/Copper Couple (Zn/Cu) (2.0 equiv)

• Solvent: Dry THF or DME

Step-by-Step Workflow:

• Couple Activation: Wash Zn dust (10 g) with 5% HCl, water, acetone, and ether. Suspend in refluxing acetic acid/water. This removes surface oxides, critical for reproducible radical generation.

• Addition: Suspend activated Zn/Cu in dry THF/Furan (1:1 v/v) under

  .

• Initiation: Add the dibromoketone dropwise over 2 hours at 0°C. Note: Slow addition prevents the reductive dimerization of the ketone.

• Workup: Filter through Celite to remove zinc salts. Wash the filtrate with saturated

  and brine.

• Purification: Flash chromatography (Silica, Hexanes/EtOAc).

Self-Validation Check: The reaction mixture should turn slightly grey/cloudy as Zn is consumed. If the ketone remains unconsumed after 4 hours, add 0.1 equiv of TMSCl to activate the zinc surface.

Mechanistic Pathway (DOT Visualization)

Caption: Generation of the oxyallyl cation via reductive elimination followed by [4+3] cycloaddition.

Method B: Ring-Closing Metathesis (RCM)

Best For: Macrocyclization of linear chains where functional groups are already installed.

Mechanism & Rationale

RCM utilizes a Ruthenium carbene (Grubbs II) to exchange alkene substituents.[2] For 7-membered rings, the challenge is conformational pre-organization . Linear chains with "gem-dimethyl" or bulky substituents cyclize faster (Thorpe-Ingold effect) by reducing the degrees of freedom in the rotation.

Critical Parameter: Concentration. High dilution (<0.01 M) is required to favor intramolecular cyclization (k_intra) over intermolecular oligomerization (k_inter).

Experimental Protocol: Grubbs II Mediated Cyclization

Target: Functionalized 2,3,4,7-tetrahydro-1H-azepine

Reagents:

• Diallyl sulfonamide precursor (1.0 equiv)

• Grubbs 2nd Generation Catalyst (5 mol%)[2][3]

• Solvent: Anhydrous Dichloromethane (DCM) (degassed)

Step-by-Step Workflow:

• Degassing: Sparge DCM with Argon for 30 minutes. Oxygen poisons the Ruthenium carbene.

• Dissolution: Dissolve the diene precursor to a final concentration of 0.005 M .

• Catalyst Addition: Add Grubbs II catalyst in one portion as a solid. The solution should turn pinkish-brown.

• Reflux: Heat to 40°C for 12–24 hours.

• Quenching: Add DMSO (50 equiv relative to catalyst) and stir for 1 hour to chelate the Ru species.

• Purification: Concentrate and pass through a short silica plug to remove Ru byproducts (often appear as a black band).

Self-Validation Check: Monitor by TLC. If the starting material spot persists but no new spots appear, the catalyst may be dead (check color: green = oxidized/dead). If a baseline streak appears, concentration was too high (oligomerization).

Catalytic Cycle (DOT Visualization)

Caption: The Chauvin mechanism for RCM. Release of volatile ethylene drives the equilibrium forward.

Method C: Gold(I)-Catalyzed Cycloisomerization

Best For: Atom-economic synthesis of fused systems (e.g., cyclohepta[b]indoles) from alkynes.

Mechanism & Rationale

Gold(I) acts as a "soft" Lewis acid, activating alkynes towards nucleophilic attack. In the synthesis of cyclohepta-indoles, a gold-activated enyne undergoes a cyclopropanation-like event followed by a retro-Buchner ring expansion . This route bypasses the high entropic barrier of direct 7-membered ring closure by proceeding through a transient strained intermediate.

Experimental Protocol: Au-Catalyzed Expansion

Target: Cyclohepta[b]indole derivatives

Reagents:

• N-tethered indole-enyne (1.0 equiv)

• Catalyst: [JohnPhosAu(MeCN)]SbF6 (2-5 mol%)

• Solvent: Toluene or 1,2-Dichloroethane

Step-by-Step Workflow:

• Preparation: In a glovebox or dry Schlenk flask, dissolve the substrate in Toluene (0.1 M).

• Catalysis: Add the Gold(I) catalyst (typically a white solid).

• Reaction: Stir at Room Temperature. If sluggish, heat to 50°C.

• Observation: The reaction is often complete within 1-4 hours.

• Filtration: Filter through a short pad of silica to remove the gold salt.

Self-Validation Check: Proton NMR of the crude mixture is diagnostic. Look for the disappearance of the terminal alkyne proton (~2.0 ppm) and the appearance of alkenyl protons in the 7-membered ring (~5.8-6.5 ppm).

Comparative Analysis: Selecting the Right Tool

Feature	[4+3] Cycloaddition	Ring-Closing Metathesis (RCM)	Gold(I) Cycloisomerization
Primary Utility	Constructing bicyclic cores (e.g., terpenes)	Closing rings on linear chains	Fusing rings to aromatics
Complexity Increase	High (Forms 2 bonds + stereocenters)	Low (Forms 1 bond)	High (Rearrangement cascade)
Atom Economy	Moderate (Loss of leaving groups)	High (Loss of ethylene)	Excellent (100% atom economy)
Typical Yield	70–90%	40–85% (Substrate dependent)	60–85%
Key Limitation	Requires specific diene electronic matching	High dilution required; Ru removal	Catalyst cost; Substrate specificity
Scalability	Good (Exothermic control needed)	Moderate (Solvent volume issues)	Good (Low catalyst loading)

Performance Data (Literature Benchmarks)

• RCM: Synthesis of 7-membered cyclic sulfonamides achieved 90% yield using Grubbs II (5 mol%) in benzene [1].

• Gold(I): Photocatalytic energy transfer (EnT) synthesis of cyclohepta[b]indoles achieved 84% yield using a dinuclear gold complex [2].

• [4+3]: Intramolecular cycloaddition of allenamides yielded bicyclic products in 80% yield with >20:1 diastereoselectivity [3].

References

• Synthesis of cyclohepta[b]indoles via gold mediated energy transfer photocatalysis. Source:Chemical Communications, 2024.[4][5] URL:[Link]

• Developing a Diastereoselective Intramolecular [4 + 3] Cycloaddition of Nitrogen-Stabilized Oxyallyl Cations. Source:Journal of Organic Chemistry, 2011. URL:[Link]

• Ring-Closing Metathesis (RCM) - General Review. Source:Organic Chemistry Portal. URL:[Link]

• Gold-Catalyzed Synthetic Strategies towards Four-Carbon Ring Systems. Source:Molecules, 2020.[6] URL:[Link]

Sources

• 1. (4+3) cycloaddition - Wikipedia [en.wikipedia.org]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. researchgate.net [researchgate.net]
• 4. Best Synthetic Methods: Functionalization of Aromatic and Heteroaromatic Rings [organic-chemistry.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Gold-Catalyzed Synthetic Strategies towards Four-Carbon Ring Systems [mdpi.com]

Cross-validation of analytical methods for 1-(Hydroxymethyl)cycloheptan-1-ol characterization

Characterization Strategies for UV-Silent Aliphatic Diols

Part 1: The Analytical Challenge

1-(Hydroxymethyl)cycloheptan-1-ol (CAS: 74397-19-6) presents a classic "blind spot" in organic analysis. As a geminal diol on a saturated seven-membered ring, it lacks the

-conjugated systems required for UV-Vis detection. Furthermore, its high polarity and potential for intermolecular hydrogen bonding create significant tailing issues in direct gas chromatography (GC).

This guide moves beyond theoretical lists to provide a cross-validated workflow comparing three distinct methodologies:

• GC-FID (Derivatized): The resolution workhorse.

• HPLC-CAD/ELSD: The high-throughput, minimal-prep alternative.

• qNMR: The primary reference standard for absolute purity assignment.

Part 2: Method A – GC-FID with Silylation (High Resolution)

The Logic: Direct injection of diols often leads to thermal degradation or adsorption in the liner. We utilize BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) to cap both hydroxyl groups, rendering the molecule volatile and thermally stable.

Protocol: Pre-Column Derivatization

• Preparation: Weigh ~10 mg of sample into a 2 mL GC vial.

• Dissolution: Add 500 µL of Anhydrous Pyridine (acts as solvent and acid scavenger).

• Derivatization: Add 200 µL BSTFA + 1% TMCS (Trimethylchlorosilane).

  • Note: The TMCS catalyst is critical for the sterically hindered tertiary alcohol at the C1 position.

• Incubation: Cap and heat at 70°C for 30 minutes .

• Injection: Inject 1 µL (Split 20:1) into the GC.[1][2]

Instrumental Parameters

• Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Inlet: 280°C.

• Oven Program: 80°C (1 min)

  15°C/min 300°C (5 min).

• Detector: FID @ 300°C.

Visualizing the Chemistry

The following diagram illustrates the silylation pathway required to make the analyte GC-compatible.

Figure 1: Silylation mechanism converting the polar diol into a volatile bis-TMS ether suitable for GC-FID.

Part 3: Method B – HPLC-CAD (The Modern Standard)

The Logic: For routine process monitoring where derivatization is too slow, we utilize Charged Aerosol Detection (CAD) . Unlike Refractive Index (RID), CAD is compatible with gradient elution, allowing for the removal of late-eluting impurities.

Protocol: Reverse Phase LC

• Sample Prep: Dissolve 1 mg/mL in 50:50 Water:Acetonitrile.

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150mm x 4.6mm, 3.5 µm.

• Mobile Phase:

  • A: Water (0.1% Formic Acid)

  • B: Acetonitrile (0.1% Formic Acid)

• Gradient: 10% B to 90% B over 15 minutes.

• Detection: CAD (Nebulizer Temp: 35°C).

Why CAD over ELSD? CAD offers better linearity and uniform response factors for aliphatic compounds compared to Evaporative Light Scattering Detector (ELSD), which often follows a logarithmic response curve [1].

Part 4: Method C – qNMR (The Validator)

The Logic: How do you validate the purity of a standard if you don't have a standard? Quantitative NMR (qNMR) uses an internal standard (IS) of known purity to determine the absolute assay of the cycloheptanol derivative.

Protocol: 1H-qNMR

• Solvent: DMSO-d6 (prevents hydroxyl proton exchange/broadening).

• Internal Standard: Maleic Acid (TraceCERT® grade) or Dimethyl sulfone.

  • Selection Criteria: Maleic acid singlet (6.3 ppm) does not overlap with the cycloheptane ring protons (1.4–1.8 ppm) or the hydroxymethyl -CH2- (3.4 ppm).

• Acquisition:

  • Pulse Angle: 90°.[3]

  • Relaxation Delay (d1): 60 seconds (Must be > 5x T1).

  • Scans: 32 or 64.

Part 5: Cross-Validation Data Summary

The following table synthesizes typical performance metrics for these methods when applied to hindered aliphatic diols.

Feature	Method A: GC-FID (TMS)	Method B: HPLC-CAD	Method C: qNMR
Primary Use	Purity & Impurity Profiling	Routine Assay & Kinetics	Reference Standard Qualification
Linearity ( )	> 0.999	> 0.995 (Polynomial fit often needed)	N/A (Absolute)
LOD (Sensitivity)	High (< 10 ppm)	Medium (~50 ppm)	Low (~1000 ppm)
Precision (RSD)	< 1.0%	< 2.0%	< 0.5%
Selectivity	Excellent (Separates diastereomers)	Good	High (Structural specificity)
Drawback	Moisture sensitive; requires derivatization	Response depends on volatility	Low sensitivity; high cost per run

Part 6: Decision Workflow

Use this logic flow to select the correct method for your development stage.

Figure 2: Decision matrix for selecting the appropriate analytical technique based on data requirements.

References

• Hutchinson, J. P., et al. "Universal detection in liquid chromatography: The comparative performance of charged aerosol and evaporative light scattering detectors." Journal of Chromatography A, vol. 1218, no. 12, 2011, pp. 1646-1655. Link

• Little, J. L. "Derivatization of alcohols and phenols for gas chromatography." Journal of Chromatography A, vol. 902, 1999, pp. 167-182. Link

• Pauli, G. F., et al. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Natural Products, vol. 77, no. 6, 2014, pp. 1473-1487. Link

• ICH Harmonised Tripartite Guideline. "Validation of Analytical Procedures: Text and Methodology Q2(R1)." International Conference on Harmonisation, 2005. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. gcms.cz [gcms.cz]
• 3. resolvemass.ca [resolvemass.ca]

Comparative toxicity studies of 1-(Hydroxymethyl)cycloheptan-1-ol and its precursors

The following guide provides a comparative toxicological analysis of 1-(Hydroxymethyl)cycloheptan-1-ol and its primary precursor, Cycloheptanone . It is designed for researchers and safety officers requiring an objective assessment of hazard profiles, synthesis-derived risks, and experimental validation protocols.

Executive Summary & Chemical Identity

1-(Hydroxymethyl)cycloheptan-1-ol (CAS: 74397-19-6) is a geminal diol derivative typically synthesized from Cycloheptanone .[1][2] While the precursor is a known volatile irritant, the product exhibits distinct physicochemical properties—higher boiling point and increased polarity—that alter its toxicokinetic profile.

This guide compares the toxicological endpoints of the product against its synthesis precursors, highlighting the shift from inhalation/irritation hazards (Ketone) to systemic/renal targets (Diol derivative).

Chemical Identity Table

Feature	Precursor: Cycloheptanone	Product: 1-(Hydroxymethyl)cycloheptan-1-ol
CAS Number	502-42-1	74397-19-6
Molecular Weight	112.17 g/mol	144.21 g/mol
Physical State	Colorless liquid, peppermint odor	Viscous liquid or low-melting solid
LogP (Oct/Water)	~2.4 (Lipophilic)	~1.41 (Moderate Polarity)
Primary Hazard	Flammable, Mucosal Irritant	Eye Irritant, Potential Systemic Toxicity

Synthesis-Derived Toxicity & Impurity Profile

To understand the toxicity of the product, one must analyze the "carry-over" risk from its synthesis. The standard laboratory route involves the Corey-Chaykovsky reaction followed by hydrolysis, introducing specific high-toxicity vectors.

Synthesis Pathway Diagram

The following diagram illustrates the transformation and the associated toxicity nodes.

Caption: Figure 1. Synthesis flow highlighting the transition from reactive precursors (Red/Yellow) to the stable diol product (Green).

Critical Impurity Risks

• Residual Epoxide (1-Oxaspiro[2.6]nonane): If hydrolysis is incomplete, the intermediate epoxide remains. Epoxides are potent alkylating agents with genotoxic potential (Ames positive).

• Solvent Residues (DMSO/THF): Often used in the methylation step; DMSO enhances dermal permeability of the toxicant.

Comparative Toxicity Analysis

This section objectively compares the product and precursor across key toxicological endpoints.

A. Acute Toxicity & Irritation[4][5][6]

• Cycloheptanone:

  • Oral LD50 (Rat): ~1,500–2,000 mg/kg (Harmful).

  • Mechanism: Ketone functionality can form Schiff bases with proteins; high volatility causes respiratory tract irritation.

  • Signs: Narcosis, mucosal inflammation.

• 1-(Hydroxymethyl)cycloheptan-1-ol:

  • Predicted LD50: >2,000 mg/kg (Lower acute toxicity).

  • Mechanism: The conversion of the ketone to a tertiary alcohol reduces reactivity. However, the 1,2-relationship of the hydroxyl groups mimics glycol structures, suggesting potential renal tubule irritation at high doses (similar to cyclohexane-1,2-diol).

  • Irritation: Severe eye irritant (Category 2A) due to surfactant-like properties of the amphiphilic structure.

B. Genotoxicity (Mutagenicity)[8]

• Precursor: Cycloheptanone is generally Ames Negative .

• Product: Predicted Ames Negative .

• Risk Factor: The risk lies in the intermediate. If the product contains >0.1% of the spiro-epoxide intermediate, the sample may test positive for genotoxicity.

C. Environmental Fate (Bioaccumulation)[8]

• Precursor: LogP 2.4 indicates moderate bioaccumulation potential, but it is readily biodegradable.

• Product: LogP 1.41 indicates higher water solubility. It is less likely to bioaccumulate in adipose tissue but more likely to be mobile in groundwater if spilled.

Experimental Protocols for Validation

As specific toxicological data for 1-(Hydroxymethyl)cycloheptan-1-ol is sparse in public databases, researchers must validate safety using the following self-validating protocols.

Protocol 1: Comparative Cytotoxicity (MTT Assay)

Objective: Determine the IC50 of the product relative to Cycloheptanone in HEK293 (Kidney) or HepG2 (Liver) cells.

Workflow:

• Preparation: Dissolve Cycloheptanone (Control A) and Product (Test B) in DMSO. Prepare serial dilutions (0.1 µM to 1000 µM).

• Seeding: Seed cells at

  cells/well in 96-well plates. Incubate 24h.

• Exposure: Treat cells with compounds for 24h. Include a Vehicle Control (0.1% DMSO) and Positive Control (Triton X-100).

• Development: Add MTT reagent (0.5 mg/mL). Incubate 4h at 37°C. Solubilize formazan crystals with SDS-HCl.

• Readout: Measure absorbance at 570 nm.

• Validation Check: The Vehicle Control must show >90% viability. If IC50(Product) > IC50(Precursor), the synthetic transformation has reduced cytotoxicity.

Protocol 2: Impurity Screen (Epoxide Detection)

Objective: Detect residual reactive alkylating agents (epoxides) before toxicity testing. Method: 4-(p-Nitrobenzyl)pyridine (NBP) Colorimetric Assay.

• Mix 100 mg of Product with 1 mL NBP reagent in acetone.

• Heat at 50°C for 20 mins.

• Add base (Triethylamine).

• Result: A purple/blue color indicates the presence of residual alkylating agents (epoxide intermediate). The sample must be re-purified before safety release.

Decision Matrix for Drug Development

Use this logic flow to determine the suitability of 1-(Hydroxymethyl)cycloheptan-1-ol as an intermediate.

Caption: Figure 2. Safety decision tree for validating product batches prior to pharmaceutical application.

References

• U.S. EPA. (2025). CompTox Chemicals Dashboard: 1-(Hydroxymethyl)cycloheptan-1-ol (DTXSID90648192).[1] Environmental Protection Agency. [Link][1]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 251259, 1-(Hydroxymethyl)cyclohexan-1-ol (Analogous Structure). National Library of Medicine. [Link]

• Api, A. M., et al. (2012). "Toxicologic and dermatologic assessment of cyclopentanones and cycloalkanones when used as fragrance ingredients." Food and Chemical Toxicology, 50(Suppl 3), S517-S556.[3] [Link]

• Corey, E. J., & Chaykovsky, M. (1965). "Dimethyloxosulfonium Methylide and Dimethylsulfonium Methylide. Formation and Application to Organic Synthesis." Journal of the American Chemical Society.

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. CompTox Chemicals Dashboard [comptox.epa.gov]
• 3. A toxicologic and dermatologic assessment of cyclopentanones and cyclopentenones when used as fragrance ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of 1-(Hydroxymethyl)cycloheptan-1-ol: Assessing Scalability and Cost-Effectiveness

For researchers and professionals in drug development and chemical synthesis, the efficient and economical production of key intermediates is a paramount concern. 1-(Hydroxymethyl)cycloheptan-1-ol, a diol with potential applications as a building block in complex molecule synthesis, presents a synthetic challenge that necessitates a careful evaluation of available methodologies. This guide provides an in-depth comparison of the most viable synthetic pathways to this target molecule, focusing on scalability, cost-effectiveness, and practical laboratory execution. We will dissect two primary approaches: the Grignard-type reaction and the crossed Cannizzaro reaction, offering detailed protocols, data-driven comparisons, and insights into their industrial applicability.

Introduction to the Synthetic Challenge

The synthesis of 1,2-diols, such as 1-(Hydroxymethyl)cycloheptan-1-ol, can be approached through various synthetic strategies. The choice of pathway is often a trade-off between yield, purity, cost of starting materials, and the ease of scale-up. For a molecule like 1-(Hydroxymethyl)cycloheptan-1-ol, where the cycloheptyl ring may introduce unique steric and electronic effects, a thorough understanding of the reaction mechanisms and their practical limitations is crucial. This guide aims to equip the reader with the necessary information to make an informed decision based on their specific research or production needs.

Pathway 1: The Grignard-Type Reaction with a Hydroxymethyl Anion Equivalent

The addition of a nucleophilic hydroxymethyl group to a ketone is a direct and conceptually simple approach to synthesizing 1,2-diols. However, the instability of the hydroxymethyl anion necessitates the use of a protected equivalent. One of the most reliable and well-documented methods involves the use of (methoxymethoxy)methyllithium, followed by an acidic workup to deprotect the hydroxyl group.

Mechanistic Overview

The reaction proceeds in two key steps. First, the highly nucleophilic (methoxymethoxy)methyllithium attacks the electrophilic carbonyl carbon of cycloheptanone, forming a protected diol intermediate. The methoxymethyl (MOM) ether is a common protecting group for alcohols due to its stability under basic conditions and ease of removal under acidic conditions. The subsequent acidic workup cleaves the MOM ether, yielding the desired 1-(Hydroxymethyl)cycloheptan-1-ol.

Experimental Protocol

A detailed protocol for this synthesis has been published in Organic Syntheses, a testament to its reliability and reproducibility.[1][2]

Step 1: Synthesis of 1-[(Methoxymethoxy)methyl]cycloheptanol

• To a solution of (methoxymethoxy)methyllithium in a suitable ethereal solvent (e.g., THF) at low temperature (typically -78 °C), a solution of cycloheptanone in the same solvent is added dropwise.

• The reaction is stirred at low temperature for a specified period to ensure complete addition.

• The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride.

• The organic layer is separated, and the aqueous layer is extracted with an appropriate solvent (e.g., ethyl acetate).

• The combined organic layers are dried over an anhydrous salt (e.g., MgSO4), filtered, and concentrated under reduced pressure to yield the crude protected diol.

Step 2: Deprotection to 1-(Hydroxymethyl)cycloheptan-1-ol

• The crude 1-[(methoxymethoxy)methyl]cycloheptanol is dissolved in methanol.

• A catalytic amount of strong acid (e.g., hydrochloric acid) is added.

• The mixture is heated to a moderate temperature (e.g., 55 °C) and monitored by thin-layer chromatography (TLC) until the starting material is consumed.[2]

• Upon completion, the reaction is cooled and neutralized with a saturated aqueous solution of sodium bicarbonate.

• The product is extracted, the organic layers are combined, dried, and concentrated. The final product can be purified by chromatography or recrystallization.

Scalability and Cost-Effectiveness Analysis

Scalability: Grignard reactions are a cornerstone of industrial organic synthesis.[3] However, their exothermic nature presents a significant challenge during scale-up.[4] Careful control of reaction temperature through efficient cooling and controlled addition of reagents is critical to prevent runaway reactions. The use of continuous flow reactors is an increasingly popular strategy for managing the exothermicity of Grignard reactions, offering improved safety, better temperature control, and potentially higher yields.[5][6][7] The handling of organolithium reagents also requires stringent anhydrous conditions and specialized equipment, which can add to the complexity and cost of large-scale production.

Cost-Effectiveness: The primary cost drivers for this pathway are the starting materials: cycloheptanone and the precursor to the (methoxymethoxy)methyllithium reagent. The multi-step nature of this process (protection-addition-deprotection) can also contribute to a lower overall yield and increased processing time and cost.

• Cycloheptanone: Prices can vary, with one supplier listing it at approximately ₹6000/kg (approximately $72/kg).[8] Other suppliers offer smaller quantities at higher price points, for instance, $184.41 for 250g.[9]

• Reagents for the hydroxymethyl anion equivalent: The cost of the reagents needed to generate (methoxymethoxy)methyllithium, such as methoxymethyl chloride and a strong base like n-butyllithium, must be factored in.

Pathway 2: The Crossed Cannizzaro Reaction

The Cannizzaro reaction is a disproportionation reaction of two molecules of a non-enolizable aldehyde in the presence of a strong base to yield a primary alcohol and a carboxylic acid.[10] A variation, the crossed Cannizzaro reaction, utilizes a more reactive aldehyde, typically formaldehyde, as a sacrificial reductant to improve the yield of the desired alcohol from a more valuable aldehyde or ketone.[11][12]

Mechanistic Overview

In the presence of a strong base (e.g., concentrated KOH or NaOH), the hydroxide ion attacks the carbonyl carbon of formaldehyde, the more electrophilic carbonyl compound. The resulting tetrahedral intermediate then transfers a hydride ion to the carbonyl carbon of cycloheptanone. This reduces the cycloheptanone to the corresponding alcohol (after protonation), while the formaldehyde is oxidized to formic acid (which is deprotonated to formate in the basic medium).[10][11][12]

Experimental Protocol

• A mixture of cycloheptanone and an excess of formaldehyde (often used as paraformaldehyde, which depolymerizes in situ) is prepared in a suitable solvent, or in some cases, neat.

• A concentrated aqueous solution of a strong base, such as potassium hydroxide or sodium hydroxide, is added portion-wise, with cooling to control the exothermic reaction.

• The reaction mixture is stirred vigorously for an extended period, often at room temperature or with gentle heating, until the reaction is complete (monitored by GC or TLC).

• Upon completion, the reaction mixture is diluted with water.

• The product, 1-(Hydroxymethyl)cycloheptan-1-ol, is extracted with an organic solvent.

• The organic layers are combined, washed to remove the base and formate salts, dried, and concentrated.

• The crude product can then be purified by distillation or chromatography.

Scalability and Cost-Effectiveness Analysis

Scalability: The Cannizzaro reaction is utilized in industrial settings, particularly for the production of polyols.[11][13] The reaction is typically highly exothermic and requires careful temperature control. The use of a high concentration of strong base can also present challenges in terms of reactor compatibility and waste disposal. A significant challenge at scale is the separation of the organic product from the aqueous phase containing the formate salt byproduct.

Cost-Effectiveness: This pathway has the potential to be highly cost-effective due to the low cost of the primary reagents.

• Cycloheptanone: As mentioned previously, prices are in the range of $72/kg.[8]

• Paraformaldehyde: This is an inexpensive source of formaldehyde, with prices around $78.65/kg.[14] Other sources show prices for smaller quantities at around $29.95 for 500g.[15]

• Base: Sodium hydroxide and potassium hydroxide are commodity chemicals with very low costs.

The single-step nature of this reaction is also advantageous, potentially leading to higher throughput and lower processing costs compared to the multi-step Grignard approach.

Comparative Analysis and Data Summary

Feature	Grignard-Type Reaction	Crossed Cannizzaro Reaction
Reaction Type	Nucleophilic addition of a protected hydroxymethyl anion equivalent	Base-induced disproportionation (redox)
Key Reagents	Cycloheptanone, (methoxymethoxy)methyllithium, HCl	Cycloheptanone, Formaldehyde, Strong Base (KOH/NaOH)
Number of Steps	2 (Addition and Deprotection)	1
Reported Yield	76-80% (for the deprotection step)[2]	Potentially high, but specific data for this substrate is lacking.
Scalability	Well-established in industry, but exothermicity requires careful management. Continuous flow offers a solution.[4][5][6]	Industrially practiced, but exothermicity and product separation are key considerations.[11][13]
Cost of Reagents	Higher, due to the organolithium reagent and protecting group strategy.	Lower, utilizing inexpensive commodity chemicals.
Safety Concerns	Handling of pyrophoric organolithium reagents, anhydrous conditions required.	Highly exothermic reaction, use of concentrated strong base.
Waste Products	Salt byproducts from quenching and neutralization, solvent waste.	Formate salts, significant basic aqueous waste.

Visualizing the Synthetic Pathways

Grignard-Type Reaction Workflow

Caption: Workflow for the Grignard-type synthesis of 1-(Hydroxymethyl)cycloheptan-1-ol.

Crossed Cannizzaro Reaction Pathway

Caption: Mechanism of the Crossed Cannizzaro reaction for the synthesis of 1-(Hydroxymethyl)cycloheptan-1-ol.

Conclusion and Recommendations

Both the Grignard-type reaction and the crossed Cannizzaro reaction present viable pathways for the synthesis of 1-(Hydroxymethyl)cycloheptan-1-ol. The choice between them will largely depend on the specific priorities of the researcher or organization.

• For laboratory-scale synthesis where reliability and a well-documented procedure are paramount, the Grignard-type reaction using (methoxymethoxy)methyllithium is a strong choice. The availability of a detailed protocol from Organic Syntheses provides a high degree of confidence in its successful implementation.[1][2]

• For industrial-scale production where cost-effectiveness is the primary driver, the crossed Cannizzaro reaction holds significant promise. The use of inexpensive, readily available starting materials makes it an economically attractive option. However, significant process development would be required to optimize the reaction conditions, manage the exotherm, and develop an efficient workup and purification procedure to handle the large volume of aqueous waste and byproducts.

Ultimately, a preliminary laboratory investigation of the crossed Cannizzaro reaction would be a worthwhile endeavor for any organization considering large-scale production of 1-(Hydroxymethyl)cycloheptan-1-ol. The potential cost savings could be substantial, justifying the initial investment in process optimization.

References

• Preparation and use of (Methoxymethoxy)Methyllithium: 1-(Hydroxymethyl)Cycloheptanol. Organic Syntheses. DOI:10.1002/0471264180.os071.18. [Link]

• Grignard Reaction Scale-up – 4 Steps to Control Development. METTLER TOLEDO. [Link]

• Cycloheptanone CAS 502-42-1. IndiaMART. [Link]

• Track Paraformaldehyde (PFA) price trend and forecast in top 10 leading countries worldwide. ChemAnalyst. [Link]

• 55080 - Paraformaldehyde - 500 g. Ladd Research. [Link]

• SCALABLE CONTINUOUS GRIGNARD REAGENT FORMATION. Fraunhofer IMM. [Link]

• Grignard Reactions Go Greener with Continuous Processing. American Chemical Society. [Link]

• Cannizzaro Reaction: Examples, Mechanism, and Application. Chemistry Learner. [Link]

• Cannizzaro reaction. Wikipedia. [Link]

• Cannizzaro Reaction Mechanism | Steps, Conditions, Uses & FAQs. Allen. [Link]

• Paraformaldehyde, 500 g, CAS No. 30525-89-4. Carl ROTH. [Link]

• Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale. ChemRxiv. [Link]

• Scalable Continuous Synthesis of Grignard Reagents from in Situ-Activated Magnesium Metal. ResearchGate. [Link]

• Paraformaldehyde. Bio Basic. [Link]

• Cannizzaro Reaction. Chemistry Steps. [Link]

• Cannizzaro Reaction. [Link]

• Lithium aluminum hydride powder. Oakwood Chemical. [Link]

• Cannizzaro Reaction. [Link]

• p. 493. Organic Syntheses Procedure. [Link]

• Cannizzaro Reaction Mechanism. SATHEE. [Link]

• Cannizzaro Reaction. ChemTalk. [Link]

• Cycloheptanone, 1 X 250 g (C99000-250G). MilliporeSigma® (Sigma-Aldrich). [Link]

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